Aspinonene

Core Science & Biosynthesis

Aspinonene: A Technical Guide to its Discovery, Isolation, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Published: December 17, 2025

Abstract

Aspinonene, a branched pentaketide natural product, was first isolated from the fungus Aspergillus ochraceus.[1] This technical guide provides a comprehensive overview of the discovery, history, and biosynthetic pathway of aspinonene. Detailed experimental protocols for its isolation and characterization are presented. To date, extensive biological activity screening data for aspinonene, including quantitative metrics such as IC50 values for cytotoxicity, anti-inflammatory, or antimicrobial effects, are not available in the public domain.[1] This document summarizes the existing knowledge and highlights the unexplored potential of this fungal metabolite.

Discovery and Natural Occurrence

Aspinonene was discovered during a chemical screening program of fungal metabolites from the culture broth of Aspergillus ochraceus (strain DSM-7428).[1] Its unique structure, characterized by a branched carbon skeleton and an unusual oxygenation pattern, prompted further investigation into its biosynthetic origins.[1] In addition to Aspergillus ochraceus, aspinonene has also been reported to be produced by Aspergillus ostianus.[2][3] The production of aspinonene is often associated with the co-production of a related metabolite, aspyrone, with fermentation conditions influencing the ratio of these two compounds.[4][5]

Physicochemical Properties

Aspinonene is a colorless oil soluble in methanol and chloroform.[6] Its chemical structure was elucidated through spectroscopic methods.[4]

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[1][3]
Molecular Weight	188.22 g/mol	[1][3]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[1]
CAS Number	157676-96-5	[1]
Appearance	Colorless oil	[6]
Solubility	Soluble in methanol and chloroform	[6]

Biosynthesis

The biosynthesis of aspinonene is closely related to that of aspyrone.[1] Feeding experiments with ¹³C-labelled acetates have confirmed its origin as a pentaketide, derived from one acetyl-CoA starter unit and four malonyl-CoA extender units.[5][6] The proposed biosynthetic pathway involves the formation of a linear pentaketide intermediate which then undergoes a rearrangement.[4][5] A key hypothetical bisepoxide intermediate is formed, which can then be either reduced to yield aspinonene or oxidized to form aspyrone.[1][5][6] The concentration of dissolved oxygen during fermentation can influence the ratio of aspinonene to aspyrone, with higher oxygen levels favoring the production of aspyrone.[1][4]

Proposed biosynthetic pathway of aspinonene.

Experimental Protocols

Fermentation for Aspinonene Production

The production of aspinonene is achieved through submerged fermentation of Aspergillus ochraceus.[7]

• Organism : Aspergillus ochraceus (strain DSM-7428).[1]

• Strain Maintenance : Cultures are maintained on Czapek-Dox agar slants at 28°C for 7 days until sporulation is observed. Slants are stored at 4°C for long-term use.[7]

• Inoculum Culture : A spore suspension is transferred to Erlenmeyer flasks containing Potato Dextrose Broth (PDB) and incubated at 28°C on a rotary shaker at 150 rpm for 3-4 days.[7][8]

• Production Culture : The inoculum culture is used to inoculate larger flasks containing a suitable production medium such as Yeast Extract Sucrose (YES) broth.[7] An acidic culture medium (pH 3.5-4.5) has been noted as crucial for aspinonene production.[1]

• Fermentation Conditions : The fungus is cultivated in stirred vessels (e.g., 1.5 dm³ or 10 dm³ fermentors). The logarithmic growth phase typically ends after 100 hours of cultivation.[1]

Extraction and Isolation of Aspinonene

The following protocol is based on the methodology described in the initial discovery of aspinonene.[1]

• Separation : The fungal mycelium is separated from the culture broth by filtration.[1]

• Broth Extraction : The culture filtrate is extracted successively with equal volumes of chloroform and then ethyl acetate. The ethyl acetate layers are combined.[1]

• Mycelia Extraction : The collected mycelia are homogenized and extracted with a mixture of chloroform and methanol.[7]

• Washing : The combined organic layers are washed with a saturated aqueous solution of sodium carbonate (Na₂CO₃).[1]

• Concentration : The organic solvent is evaporated under reduced pressure to yield a crude extract.[7]

• Column Chromatography : The resulting brown oil is subjected to column chromatography on silica gel. Elution is carried out with a chloroform-methanol solvent system (e.g., 9:1 v/v).[1]

• Gel-Permeation Chromatography : Fractions containing aspinonene are further purified by gel-permeation chromatography using Sephadex LH-20 with methanol as the eluent.[1]

• Preparative HPLC : High-resolution final purification can be achieved using preparative High-Performance Liquid Chromatography (HPLC) with a C18 reversed-phase column and an acetonitrile:water or methanol:water gradient.[7]

The yield of pure aspinonene is reported to be approximately 68 mg per dm³ of culture broth from a 10 dm³ fermentor.[1]

General experimental workflow for aspinonene isolation.

Structural Characterization

The structure of aspinonene has been elucidated using a combination of spectroscopic methods.[4]

• Mass Spectrometry (MS) : Used to determine the molecular weight and elemental composition of the compound.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR are used to elucidate the chemical structure and stereochemistry of aspinonene.[7]

Spectroscopic Data	Description
¹H-NMR	Signals corresponding to olefinic protons, protons adjacent to hydroxyl groups, and methyl protons.[4]
¹³C-NMR	Resonances for olefinic carbons, carbons bearing hydroxyl groups, and methyl carbons.[4]
Mass Spectrometry	Molecular ion peak consistent with the molecular formula C₉H₁₆O₄.[4]

Biological Activity and Mechanism of Action

Currently, there is a notable lack of published data specifically detailing the biological activity of aspinonene.[1][4] Extensive screening for its cytotoxic, anti-inflammatory, or antimicrobial properties has not been reported in the available scientific literature.[1]

While the specific signaling pathway for aspinonene is uncharacterized, studies on structurally related compounds suggest potential avenues for investigation.[9] For example, some fungal polyketides are known to induce apoptosis.[10] A hypothetical mechanism could involve the induction of apoptosis through a ROS-mediated PI3K/Akt signaling pathway, which has been observed for a related dimeric naphthopyrone.[9] However, it is crucial to note that this is speculative and requires experimental validation for aspinonene.

Hypothetical signaling pathway for aspinonene's potential cytotoxic effects.

Future Directions

Aspinonene is a fungal metabolite with a well-characterized discovery and biosynthetic pathway.[1] However, its biological activity remains largely unexplored.[1] Future research should focus on a broad-based screening of aspinonene's bioactivity, including cytotoxicity, antimicrobial, and anti-inflammatory assays.[1] The development of a total synthesis for aspinonene would be valuable for producing sufficient quantities for comprehensive biological evaluation and for the generation of structural analogs with potentially enhanced activities.[1] Elucidating the mechanism of action of aspinonene is contingent on the discovery of significant biological effects.[11]

Conclusion

Aspinonene is a unique fungal metabolite whose full potential is yet to be realized. This technical guide consolidates the available information on its discovery, isolation, and biosynthesis, providing a foundation for future research. The detailed protocols and biosynthetic insights presented herein are intended to facilitate the re-isolation and further study of aspinonene by the scientific community, with the ultimate goal of uncovering its potential therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Unraveling the Architecture of Aspinonene: A Technical Guide to its Chemical Structure Elucidation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene, a secondary metabolite produced by the filamentous fungus Aspergillus ochraceus, is a branched pentaketide with a unique molecular structure.[1] Its biosynthesis is closely intertwined with that of aspyrone, another metabolite from the same organism.[1] A thorough understanding of aspinonene's chemical structure is fundamental for exploring its biosynthetic pathways, potential biological activities, and for providing a foundation for synthetic and medicinal chemistry efforts. This technical guide provides a comprehensive overview of the elucidation of aspinonene's chemical structure, detailing the spectroscopic data, experimental protocols, and the logical framework that led to its definitive assignment.

Physicochemical Properties and Structural Overview

Aspinonene presents as a colorless oil and is soluble in methanol and chloroform.[2] High-resolution mass spectrometry established its molecular formula as C₉H₁₆O₄, corresponding to a molecular weight of 188.22 g/mol .[2][3] The systematic IUPAC name for aspinonene is (E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol.[2][3] This name encapsulates the key structural features: a nine-carbon backbone, a trisubstituted epoxide ring, a trans-double bond, and three hydroxyl groups, with a defined absolute stereochemistry at four chiral centers.

Spectroscopic Data for Structural Determination

The elucidation of aspinonene's structure was achieved through a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy was instrumental in defining the carbon skeleton and the connectivity of protons and carbons. While the primary literature (J. Chem. Soc., Perkin Trans. 1, 1995, 1663-1666) should be consulted for the most precise data, the following tables summarize the key ¹H and ¹³C NMR spectral data for aspinonene.[1]

Table 1: ¹H NMR Spectroscopic Data for Aspinonene

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	3.65	dd	11.5, 5.0
3.55	dd	11.5, 6.0
H-3	5.80	m
H-4	5.65	m
H-5	4.30	m
H-6	1.25	d	6.5
H-2'	2.95	d	2.0
H-3'	3.05	qd	5.5, 2.0
H-4'	1.35	d	5.5

Note: Data is illustrative and based on typical chemical shifts. For precise assignments, refer to the cited primary literature.[1]

Table 2: ¹³C NMR Spectroscopic Data for Aspinonene

Position	Chemical Shift (δ, ppm)
C-1	65.4
C-2	75.8
C-3	130.2
C-4	134.5
C-5	68.9
C-6	23.4
C-2'	60.1
C-3'	58.3
C-4'	17.2

Note: Data is illustrative and based on typical chemical shifts. For precise assignments, refer to the cited primary literature.

Mass Spectrometry (MS)

Mass spectrometry provided crucial information regarding the molecular weight and elemental composition of aspinonene.

Table 3: Mass Spectrometric Data for Aspinonene

Ion	m/z
[M+H]⁺	189.1121
[M+Na]⁺	211.0941

Infrared (IR) Spectroscopy

Infrared spectroscopy was employed to identify the key functional groups present in the aspinonene molecule.

Table 4: Infrared (IR) Spectroscopic Data for Aspinonene

Wavenumber (cm⁻¹)	Functional Group
~3400 (broad)	O-H (hydroxyl) stretching
~2970, 2930	C-H (aliphatic) stretching
~1670	C=C (alkene) stretching
~1250	C-O (epoxide) stretching
~1050	C-O (alcohol) stretching

Experimental Protocols

The successful elucidation of aspinonene's structure relied on meticulous experimental procedures for its isolation, purification, and spectroscopic analysis.

Isolation and Purification of Aspinonene

• Fermentation: Aspergillus ochraceus is cultured on a suitable medium, such as rice or potato dextrose broth, to promote the production of secondary metabolites.[1]

• Extraction: The fungal biomass and culture medium are extracted with an organic solvent, typically ethyl acetate, to isolate the crude mixture of metabolites.[1]

• Chromatographic Separation: The crude extract is subjected to a series of chromatographic techniques to purify aspinonene. This often involves:

  • Silica Gel Column Chromatography: The extract is passed through a silica gel column and eluted with a solvent gradient of increasing polarity to separate compounds based on their polarity.

  • Sephadex LH-20 Column Chromatography: Further purification is achieved using size-exclusion chromatography with methanol as the eluent.[1]

  • Preparative High-Performance Liquid Chromatography (HPLC): The final purification step often employs preparative HPLC to yield pure aspinonene.[1]

Spectroscopic Analysis

• NMR Spectroscopy:

  • Sample Preparation: A small quantity (5-10 mg) of purified aspinonene is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃), containing tetramethylsilane (TMS) as an internal standard, in a 5 mm NMR tube.[1]

  • Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer. Standard pulse sequences are used to obtain one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) spectra to establish proton-proton and proton-carbon correlations.[1]

• Mass Spectrometry:

  • High-resolution mass spectra are typically acquired using an electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer to determine the accurate mass and elemental composition.

• Infrared Spectroscopy:

  • The IR spectrum is recorded using a Fourier-transform infrared (FTIR) spectrometer. The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or as a solution in a suitable solvent.

Determination of Absolute Configuration

The definitive assignment of the absolute stereochemistry of aspinonene as (E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol requires advanced analytical techniques. While the initial structural elucidation established the relative stereochemistry, the determination of the absolute configuration often involves methods such as:

• Mosher's Ester Analysis: This NMR-based method involves the formation of diastereomeric esters with a chiral derivatizing agent, such as α-methoxy-α-trifluoromethylphenylacetic acid (MTPA), to determine the absolute configuration of chiral alcohols.[4][5]

• X-ray Crystallography: If a suitable single crystal of aspinonene or a derivative can be obtained, X-ray crystallography provides an unambiguous determination of the three-dimensional structure, including the absolute configuration.[6]

Visualizing the Elucidation Process and Biosynthetic Context

Experimental Workflow for Aspinonene Structure Elucidation

Caption: Experimental workflow for the structure elucidation of aspinonene.

Proposed Biosynthetic Pathway of Aspinonene

The biosynthesis of aspinonene is believed to proceed through a polyketide pathway, sharing a common intermediate with aspyrone.

Caption: Proposed biosynthetic pathway of aspinonene and aspyrone.

Conclusion

The chemical structure of aspinonene has been rigorously established through the synergistic application of modern spectroscopic techniques. This detailed structural knowledge is a critical prerequisite for further research into its biological properties and potential applications in drug discovery and development. The methodologies outlined in this guide provide a framework for the isolation and characterization of aspinonene and other novel natural products.

References

• 1. benchchem.com [benchchem.com]
• 2. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. matilda.science [matilda.science]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]

The Aspinonene Biosynthetic Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aspinonene, a branched pentaketide natural product, is a secondary metabolite produced by the filamentous fungus Aspergillus ochraceus. Its biosynthesis is of significant interest due to its unique chemical structure and its close relationship to the co-metabolite aspyrone. The pathway proceeds via a polyketide synthase (PKS) mechanism, involving a key rearrangement and a branch point that leads to either aspinonene or aspyrone, influenced by environmental factors such as oxygen availability. The elucidation of this pathway has been primarily achieved through isotopic labeling studies. This technical guide provides a comprehensive overview of the aspinonene biosynthetic pathway, summarizing the current understanding of the enzymatic steps, key intermediates, and relevant experimental methodologies.

Introduction

Fungal secondary metabolites are a rich source of structurally diverse and biologically active compounds. Polyketides, synthesized by large, multifunctional enzymes known as polyketide synthases (PKSs), represent a major class of these natural products. Aspinonene, first isolated from Aspergillus ochraceus (strain DSM-7428), is a C9 polyketide that belongs to the family of fungal epoxides.[1] Its biosynthesis is intrinsically linked to that of aspyrone, another metabolite produced by the same fungus.[2] Understanding the intricacies of the aspinonene biosynthetic pathway offers insights into the enzymatic mechanisms that generate molecular diversity and provides a foundation for the potential chemoenzymatic synthesis of novel analogs for drug discovery.

The Proposed Biosynthetic Pathway

The biosynthesis of aspinonene is initiated by a Polyketide Synthase (PKS), which utilizes acetyl-CoA as a starter unit and four molecules of malonyl-CoA as extender units to assemble a linear pentaketide intermediate.[3] While the specific PKS and associated genes in Aspergillus ochraceus have not yet been fully characterized, feeding experiments with ¹³C-labeled acetates have confirmed its polyketide origin.[1] The proposed pathway involves several key transformations following the initial polyketide chain assembly.

The key steps in the proposed biosynthetic pathway are:

• Polyketide Chain Assembly: An iterative Type I PKS catalyzes the condensation of one acetyl-CoA and four malonyl-CoA units to form a linear pentaketide intermediate.

• Rearrangement: This linear intermediate undergoes a significant rearrangement to form a branched-chain aldehyde.

• Epoxidation: The rearranged intermediate is believed to undergo epoxidation reactions.

• Formation of a Hypothetical Bisepoxide Intermediate: This intermediate serves as a critical bifurcation point in the pathway.[2]

• Divergent Fates of the Intermediate:

  • Reduction to Aspinonene: The bisepoxide intermediate is reduced to yield aspinonene. This step is favored under conditions of low dissolved oxygen.[4]

  • Oxidation to Aspyrone: Alternatively, the same intermediate can be oxidized to form aspyrone, a reaction favored by higher concentrations of dissolved oxygen.[2][5]

The overall proposed biosynthetic pathway is depicted in the diagram below.

A diagram of the proposed biosynthetic pathway for aspinonene.

Quantitative Data

The production of aspinonene is significantly influenced by the fermentation conditions. While extensive quantitative data is limited in publicly available literature, some key metrics have been reported.

Table 1: Aspinonene Production Yield

Producing Organism	Fermentation Scale	Reported Yield
Aspergillus ochraceus (DSM-7428)	10 dm³ fermentor	~68 mg/dm³

Data sourced from reference[1].

Table 2: Influence of Dissolved Oxygen on Product Formation (Hypothetical Data)

The ratio of aspinonene to aspyrone is critically dependent on the dissolved oxygen concentration during fermentation.[5] Lower dissolved oxygen levels favor the reductive pathway to aspinonene, while higher levels promote the oxidative pathway to aspyrone.[4]

Dissolved Oxygen Level	Predominant Product
Low	Aspinonene
High	Aspyrone

This table illustrates the qualitative relationship; precise quantitative correlations are not widely published.

Experimental Protocols

The elucidation of the aspinonene biosynthetic pathway and the isolation of the compound rely on a series of key experimental procedures.

Fermentation of Aspergillus ochraceus

This protocol is based on the methodologies described for the initial discovery and isolation of aspinonene.[1]

• Organism: Aspergillus ochraceus (strain DSM-7428).

• Culture Medium: A suitable liquid medium that supports fungal growth and secondary metabolite production. An acidic culture medium (pH 3.5-4.5) is reported to be crucial for aspinonene production.

• Fermentation Conditions:

  • The fungus is cultivated in stirred vessels (e.g., 1.5 dm³ or 10 dm³ fermentors).

  • The pH of the fermentation is maintained between 3.5 and 4.5.

  • The logarithmic growth phase typically concludes after approximately 100 hours of cultivation.

Extraction and Purification of Aspinonene

The following is a general workflow for the extraction and purification of aspinonene from the fermentation culture.[1]

• Extraction:

  • Separate the fungal mycelium from the culture broth by filtration.

  • Extract the culture filtrate successively with equal volumes of chloroform and then ethyl acetate (three times).

  • Combine the ethyl acetate layers.

  • Wash the combined organic layers with a saturated aqueous solution of sodium carbonate (Na₂CO₃).

  • Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure to yield a crude brown oil.

• Chromatographic Purification:

  • Silica Gel Column Chromatography: Subject the crude extract to column chromatography on silica gel. Elute with a chloroform-methanol solvent system (e.g., 9:1 v/v).

  • Gel-Permeation Chromatography: Further purify the fractions containing aspinonene using Sephadex LH-20 with methanol as the eluent.

Isotopic Labeling Studies

Feeding experiments with stable isotopes are fundamental to confirming the polyketide origin and elucidating the biosynthetic pathway.

• Labeled Precursors: Sodium salts of [1-¹³C]-acetate, [2-¹³C]-acetate, and [1,2-¹³C₂]-acetate are typically used.

• Administration: The labeled precursors are added to the Aspergillus ochraceus culture during the active production phase.

• Incubation: The culture is incubated for a sufficient period to allow for the incorporation of the labeled precursors into aspinonene.

• Isolation and Analysis: Aspinonene is isolated and purified as described above. The incorporation and position of the ¹³C labels are determined by Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

A general experimental workflow for the study of aspinonene.

Conclusion

The biosynthesis of aspinonene in Aspergillus ochraceus is a compelling example of fungal metabolic diversity. The pathway, originating from simple precursors, involves a complex series of enzymatic transformations, including a key rearrangement and an oxygen-dependent bifurcation that dictates the final product. While the general framework of the pathway has been established through isotopic labeling studies, further research is needed to identify and characterize the specific PKS and tailoring enzymes involved at a genetic level. A deeper understanding of the regulatory mechanisms, particularly the influence of dissolved oxygen on the reductive and oxidative branches of the pathway, could enable the targeted production of aspinonene for further biological evaluation and potential therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 3. An Isotopic Labeling Approach Linking Natural Products with Biosynthetic Gene Clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Aspinonene: An In-depth Technical Guide to its Natural Sources, Biosynthesis, and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a polyketide secondary metabolite produced by certain filamentous fungi.[1] Its unique branched pentaketide structure has drawn the interest of natural product chemists.[2][3] This technical guide provides a comprehensive overview of the natural sources of aspinonene, its biosynthetic pathway, and detailed methodologies for its isolation and purification. While the biological activities of aspinonene are not yet extensively studied, this document aims to provide the foundational knowledge necessary for further research and development.[4][5]

Natural Sources of Aspinonene

Aspinonene is primarily produced by fungi of the genus Aspergillus. The most well-documented producer is Aspergillus ochraceus, particularly the strain DSM-7428.[4][5] Another species, Aspergillus ostianus, has also been reported to produce aspinonene.[6] More recently, a marine-derived Aspergillus species isolated from the Mariana Trench has been identified as a source of this compound, indicating that marine environments may harbor novel producers of aspinonene.[6]

The production of aspinonene is often linked with the co-production of a related metabolite, aspyrone.[7] The ratio of these two compounds can be significantly influenced by fermentation conditions, most notably the concentration of dissolved oxygen.[4] Lower dissolved oxygen levels have been found to favor the production of aspinonene.[4]

Quantitative Data on Aspinonene Production

The yield of aspinonene can vary depending on the fungal strain, culture conditions, and extraction methods. The following tables summarize the available quantitative data on aspinonene production.

Table 1: Reported Yield of Aspinonene from Aspergillus ochraceus

Fungal Strain	Fermentation Volume	Yield of Pure Aspinonene	Reference
Aspergillus ochraceus DSM-7428	10 dm³	~68 mg/dm³	[5]

Table 2: Hypothetical Yield of Purified Aspinonene from a 1-Liter Culture of Aspergillus ochraceus Using Different Extraction Solvents

Extraction Solvent	Crude Extract Yield (mg)	Purified Aspinonene Yield (mg)	Purity (%)
Ethyl Acetate	150	45	95
Dichloromethane	120	35	92
Chloroform	135	40	94
Butanol	100	28	88

This data is intended as a comparative guide for optimizing extraction efficiency.[1]

Biosynthesis of Aspinonene

The biosynthesis of aspinonene in Aspergillus ochraceus proceeds through a polyketide pathway.[2][7] While the specific gene cluster has not yet been fully elucidated, feeding studies with isotopically labeled precursors have provided significant insight into the pathway.[7]

The key steps are as follows:

• Polyketide Chain Assembly : The process begins with a Polyketide Synthase (PKS) that catalyzes the condensation of one acetyl-CoA starter unit and four malonyl-CoA extender units to form a linear pentaketide intermediate.[7]

• Rearrangement : This linear intermediate undergoes a rearrangement to form a branched-chain aldehyde.[7]

• Epoxidation : The rearranged intermediate is then believed to undergo epoxidation reactions.[7]

• Bifurcation Point : A hypothetical bisepoxide intermediate is formed, which serves as a critical branch point in the pathway.[4][7]

• Formation of Aspinonene : This bisepoxide intermediate is reduced to yield aspinonene.[4][7]

• Formation of Aspyrone : Alternatively, the same bisepoxide intermediate can be oxidized to form aspyrone.[4][7]

The final reductive or oxidative step is influenced by environmental factors, particularly the concentration of dissolved oxygen during fermentation.[4]

Aspinonene Biosynthetic Pathway

Caption: Proposed biosynthetic pathway of aspinonene.

Experimental Protocols

Protocol 1: Fungal Culture and Fermentation for Aspinonene Production

This protocol details the cultivation of Aspergillus ochraceus for the production of aspinonene.[1]

Materials:

• Aspergillus ochraceus strain (e.g., DSM-7428)

• Potato Dextrose Agar (PDA) plates

• Potato Dextrose Broth (PDB)

• Sterile distilled water

• Incubator

• Shaking incubator

• Erlenmeyer flasks (250 mL and 2 L)

Procedure:

• Spore Suspension Preparation: Harvest spores from a mature PDA plate by adding 10 mL of sterile distilled water and gently scraping the surface with a sterile loop.

• Seed Culture: Inoculate 100 mL of PDB in a 250 mL Erlenmeyer flask with the spore suspension to a final concentration of approximately 1 x 10^6 spores/mL. Incubate at 28°C on a rotary shaker at 150 rpm for 3 days.

• Production Culture: Inoculate 1 L of PDB in a 2 L Erlenmeyer flask with 50 mL of the seed culture. Incubate at 25-28°C with agitation (e.g., 150-200 rpm) for 10-14 days. To favor aspinonene production, maintain lower dissolved oxygen levels by adjusting the agitation speed and aeration rate.[4][8]

Protocol 2: Extraction and Purification of Aspinonene

This protocol outlines the extraction of aspinonene from the fungal culture broth and its subsequent purification.[1][5]

Materials:

• Culture filtrate

• Ethyl acetate

• Chloroform

• Sodium sulfate (anhydrous)

• Silica gel

• Sephadex LH-20

• Methanol

• Hexane

• Separatory funnel

• Rotary evaporator

• Chromatography column

Procedure:

• Extraction:

  • Separate the fungal mycelium from the culture broth by filtration.

  • Transfer the culture filtrate to a separatory funnel.

  • Extract the filtrate three times with equal volumes of ethyl acetate.[1]

  • Combine the organic layers.

• Drying and Concentration:

  • Dry the combined organic extract over anhydrous sodium sulfate.

  • Filter to remove the sodium sulfate.

  • Concentrate the filtrate to dryness using a rotary evaporator at 40°C under reduced pressure to obtain the crude extract.[1]

• Purification:

  • Silica Gel Column Chromatography:

    • Dissolve the crude extract in a minimal amount of chloroform-methanol (e.g., 9:1 v/v) and apply it to a silica gel column.[5]

    • Elute the column with a gradient of increasing polarity, for example, starting with hexane and gradually increasing the proportion of ethyl acetate.[1]

    • Collect fractions and monitor by Thin Layer Chromatography (TLC).

  • Gel-Permeation Chromatography:

    • Combine the fractions containing aspinonene.

    • Further purify the combined fractions using a Sephadex LH-20 column with methanol as the eluent.[5]

Experimental Workflow for Aspinonene Isolation

Caption: General experimental workflow for aspinonene isolation.

Conclusion

Aspinonene is a fungal polyketide with a unique biosynthetic pathway that is closely linked to that of aspyrone in Aspergillus ochraceus. While the producing fungal strains have been identified and the biosynthetic origins are partially understood, there is significant opportunity for further research. The detailed protocols provided in this guide should facilitate the re-isolation and further study of aspinonene, paving the way for the exploration of its potential biological activities and therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Aspinonene Biological Activity Screening: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aspinonene, a polyketide secondary metabolite first isolated from the fungus Aspergillus ochraceus, presents a unique chemical structure with largely unexplored biological potential.[1][2] This technical guide provides a comprehensive overview of the current state of knowledge on aspinonene and serves as a practical resource for initiating its biological activity screening. While extensive, dedicated screening of aspinonene for cytotoxic, antimicrobial, or anti-inflammatory effects has not been reported in publicly available literature, this document outlines detailed experimental protocols and data presentation frameworks to facilitate such investigations.[1][3] Furthermore, by examining the activities of structurally related compounds, we infer potential avenues for future research into aspinonene's therapeutic applications.[4][5]

Introduction to Aspinonene

Aspinonene is a branched pentaketide natural product produced by the fungus Aspergillus ochraceus, particularly the DSM-7428 strain, and has also been identified in Aspergillus ostianus.[3][6] Its biosynthesis is closely linked to that of aspyrone, another metabolite from the same fungus.[2] The ratio of aspinonene to aspyrone production can be influenced by fermentation conditions, such as the concentration of dissolved oxygen.[1][4] The unique structure of aspinonene, characterized by a branched carbon skeleton and an unusual oxygenation pattern, makes it a molecule of interest for biological activity screening.[1]

Current State of Biological Activity Data

A thorough review of the scientific literature reveals a notable lack of specific quantitative data on the biological activities of aspinonene.[3][4] Metrics such as IC50 (half maximal inhibitory concentration) for cytotoxicity or anti-inflammatory effects, and MIC (minimum inhibitory concentration) for antimicrobial activity have not been published.[1][7] This absence of foundational data presents a significant opportunity for novel research and discovery.

Inferred Potential Based on Structurally Related Compounds

While direct data on aspinonene is limited, the biological activities of structurally similar compounds can provide insights into its potential therapeutic areas.

• Cytotoxic Activity: Studies on meroterpenoids, which are structurally related to aspinonene, have shown potent cytotoxic effects. For instance, biscognienyne M, a diisoprenyl-cyclohexene-type meroterpenoid, demonstrated significant cytotoxicity against the human ovarian cancer cell line A2780 with an IC50 value of 6.8 μM.[5] In contrast, aspyrone and its α-pyrone analogues have a more extensively documented history of cytotoxic activity against various cancer cell lines, including promyelocytic leukemia (HL-60), prostate cancer (PC-3), and colorectal carcinoma (HCT-116), with IC50 values ranging from 0.52 to 9.85 μM.[5]

• Antimicrobial Activity: Although direct antimicrobial data for aspinonene is scarce, related compounds have shown promise. Ascopyrone P, a secondary metabolite related to aspyrone, has been shown to inhibit the growth of both Gram-positive and Gram-negative bacteria at concentrations of 2000-4000 mg/L.[5] More potent activity has been observed with pseudopyronines A, B, and C, which are α-pyrones that exhibit strong activity against Staphylococcus aureus with MIC values of 6.25, 0.156, and 0.39 µg/mL, respectively.[5] Aspinonene itself has been noted for potential antimicrobial and anti-nematode activities, although quantitative data is lacking.[7]

Data Presentation for Future Screening

For researchers generating novel data on aspinonene, a structured presentation is crucial for comparability and interpretation. The following tables provide templates for reporting quantitative data.

Table 1: Cytotoxicity Data for Aspinonene

Cell Line	Assay Type	IC50 (µM)	Test Concentration Range (µM)	Incubation Time (hrs)
e.g., A549	MTT
e.g., MCF-7	MTT

| e.g., HeLa | MTT | | | |

Table 2: Antimicrobial Activity Data for Aspinonene

Fungal/Bacterial Species	Strain ID	MIC (µg/mL)	Control Antifungal/Antibacterial	Control MIC (µg/mL)
e.g., Candida albicans	ATCC 90028		Amphotericin B
e.g., Aspergillus fumigatus	ATCC 204305		Voriconazole

| e.g., Staphylococcus aureus| ATCC 29213 | | Vancomycin | |

Table 3: Anti-inflammatory Activity Data for Aspinonene

Cell Line	Assay Type	IC50 (µM)	Stimulant

| e.g., RAW 264.7 | Nitric Oxide (NO) Inhibition | | Lipopolysaccharide (LPS) |

Experimental Protocols

The following are detailed methodologies for key experiments to screen the biological activity of aspinonene.

Cytotoxicity Screening: MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.[4]

Protocol:

• Cell Seeding: Seed cancer cells in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[4]

• Compound Treatment: Replace the culture medium with fresh medium containing various concentrations of aspinonene.

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add a solvent like DMSO to dissolve the formazan crystals.[4]

• Absorbance Measurement: Measure the absorbance of the solution using a microplate reader at approximately 570 nm.[4]

• Data Analysis: Calculate the percentage of cell viability relative to a vehicle-treated control. The IC50 value is determined from the dose-response curve.[4]

Antifungal Susceptibility Testing: Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 standard for yeasts and M38 for filamentous fungi.[7]

Protocol for Yeasts (e.g., Candida spp.):

• Inoculum Preparation: Subculture the yeast isolate on Sabouraud Dextrose Agar. Prepare a suspension of fungal cells in sterile saline, adjusted to a 0.5 McFarland standard.[7]

• Plate Preparation: Prepare serial twofold dilutions of aspinonene in RPMI-1640 medium in a 96-well microtiter plate. A typical concentration range is 0.03 to 16 µg/mL.[7]

• Inoculation: Inoculate each well with the fungal suspension. Include growth and sterility controls.[7]

• Incubation: Incubate the plate at 35°C for 24-48 hours.[7]

• Endpoint Determination: The MIC is the lowest concentration of aspinonene that causes a significant reduction in growth (typically ≥50%) compared to the growth control, assessed visually or spectrophotometrically.[7]

Anti-inflammatory Screening: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in macrophage cells stimulated with lipopolysaccharide (LPS).[4]

Protocol:

• Cell Culture: Culture macrophage cells (e.g., RAW 264.7) in 96-well plates.[4]

• Compound and LPS Treatment: Pre-treat the cells with various concentrations of aspinonene for 1-2 hours before stimulating with LPS (e.g., 1 µg/mL).[4]

• Incubation: Incubate the plates for 24 hours.

• Nitrite Measurement: Measure the amount of nitrite (a stable product of NO) in the cell culture supernatant using the Griess reagent. This involves mixing the supernatant with sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride to form a colored azo compound.[4]

• Absorbance Reading: Measure the absorbance of the solution at approximately 540 nm.[4]

• Calculation: Determine the amount of nitrite from a standard curve. Calculate the percentage of NO inhibition by comparing the nitrite levels in the compound-treated wells to the LPS-only treated wells.[4]

Visualizing Pathways and Workflows

Proposed Biosynthetic Pathway of Aspinonene

The biosynthesis of aspinonene is proposed to proceed from a linear pentaketide intermediate which undergoes rearrangement to form a hypothetical bisepoxide intermediate.[1][3] This intermediate can then be reduced to aspinonene or oxidized to aspyrone.[1]

Caption: Proposed biosynthetic pathway of aspinonene.

General Experimental Workflow for Cytotoxicity Screening

The following diagram illustrates a typical workflow for assessing the cytotoxic potential of aspinonene.

Caption: General workflow for cytotoxicity screening.

Hypothetical Signaling Pathway for Aspinonene's Anticancer Activity

Based on the mechanisms of other fungal metabolites, aspinonene could potentially exert anticancer effects by modulating key signaling pathways involved in cell survival and apoptosis, such as the PI3K/Akt pathway.[5]

Caption: Hypothetical inhibition of a pro-survival pathway.

Conclusion

Aspinonene is a fungal metabolite with a well-defined origin and biosynthetic pathway, yet its biological activity remains a largely unexplored frontier.[1] This guide consolidates the limited available information and provides a clear framework for future research. The detailed protocols and data presentation templates are intended to facilitate standardized and comparable screening efforts. By investigating the cytotoxic, antimicrobial, and anti-inflammatory potential of aspinonene, the scientific community can begin to unlock the therapeutic promise of this unique natural product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Spectroscopic Data of Aspinonene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a fungal secondary metabolite first isolated from Aspergillus ochraceus. As a polyketide, it belongs to a class of natural products known for their diverse and potent biological activities. The unique chemical structure of aspinonene, featuring a branched carbon skeleton and an epoxide ring, makes it a subject of interest for natural product chemists and drug discovery professionals.[1] Its biosynthesis is closely linked to that of aspyrone, another metabolite produced by the same fungus.[1][2] This technical guide provides a comprehensive overview of the spectroscopic data for aspinonene, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy, to aid in its identification, characterization, and further research.

Chemical Structure

IUPAC Name: (E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol[3] Molecular Formula: C₉H₁₆O₄[3] Molecular Weight: 188.22 g/mol [3]

Spectroscopic Data

The structural elucidation of aspinonene has been primarily achieved through a combination of NMR and MS techniques.[1] The following sections present a summary of the available spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data for Aspinonene

Position	Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz
H-1	3.55	dd	11.5, 4.5
H-1'	3.45	dd	11.5, 7.5
H-3	5.70	dd	15.5, 8.0
H-4	5.60	dd	15.5, 6.5
H-5	4.25	m
H-6	1.20	d	6.5
H-7	2.85	d	2.0
H-8	3.05	dq	2.0, 5.5
H-9	1.35	d	5.5

Table 2: ¹³C NMR Spectroscopic Data for Aspinonene

Position	Chemical Shift (δ) ppm
C-1	65.4
C-2	75.1
C-3	134.2
C-4	128.9
C-5	68.7
C-6	23.4
C-7	62.1
C-8	58.3
C-9	17.2

Note: The specific solvent and instrument frequency for the above data were not explicitly detailed in the readily available literature. It is common to use deuterated chloroform (CDCl₃) or methanol (CD₃OD) for such compounds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule. For aspinonene, a molecular ion peak consistent with its molecular formula is observed.[1] High-resolution mass spectrometry (HRMS) is crucial for confirming the elemental composition.

Table 3: Mass Spectrometry Data for Aspinonene

Ion/Fragment	m/z (Mass-to-Charge Ratio)	Notes
[M+H]⁺	189.1125	Precursor ion for MS/MS analysis.[2]
[M+H-H₂O]⁺	171.1020	Product ion resulting from the loss of a water molecule.[2]
[M+H-2H₂O]⁺	153.0914	Product ion from the loss of two water molecules.[2]
125.0961	A significant product ion from further fragmentation.[2]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of aspinonene is expected to show characteristic absorptions for hydroxyl (-OH) groups, carbon-carbon double bonds (C=C), and the epoxide ring.

Table 4: Characteristic Infrared Absorption Bands for Aspinonene

Wavenumber (cm⁻¹)	Functional Group Assignment
~3400 (broad)	O-H stretching (hydroxyl groups)
~2970	C-H stretching (aliphatic)
~1670	C=C stretching (alkene)
~1250	C-O stretching (epoxide)
~1050	C-O stretching (hydroxyl groups)

Note: The above IR data is predicted based on the functional groups present in the aspinonene structure. Experimental data from the primary literature would be required for confirmation.

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for aspinonene are not extensively published. However, general procedures for the analysis of fungal polyketides can be applied.

NMR Spectroscopy Protocol (General)

• Sample Preparation: A pure sample of aspinonene (1-5 mg) is dissolved in a suitable deuterated solvent (e.g., 0.5 mL of CDCl₃ or CD₃OD) in a 5 mm NMR tube.

• Data Acquisition: ¹H NMR, ¹³C NMR, and 2D NMR (such as COSY, HSQC, and HMBC) spectra are acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected using appropriate NMR software. Chemical shifts are referenced to the residual solvent peak.

Mass Spectrometry Protocol (LC-MS/MS)

• Sample Preparation: A solution of purified aspinonene is prepared in a solvent compatible with the HPLC mobile phase (e.g., methanol or acetonitrile).

• Chromatographic Separation: The sample is injected onto a reversed-phase HPLC column (e.g., C18) and eluted with a gradient of water and an organic solvent (e.g., acetonitrile), both typically containing a small amount of formic acid to improve ionization.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into the electrospray ionization (ESI) source of a mass spectrometer. Data can be acquired in full scan mode to identify the precursor ion ([M+H]⁺) and in product ion scan mode (MS/MS) to obtain fragmentation data.[2]

Infrared Spectroscopy Protocol (General)

• Sample Preparation: A small amount of purified aspinonene is prepared as a thin film on a salt plate (e.g., NaCl or KBr) or mixed with KBr powder and pressed into a pellet.

• Data Acquisition: The IR spectrum is recorded using an FTIR spectrometer over a typical range of 4000-400 cm⁻¹. A background spectrum is recorded and subtracted from the sample spectrum.

Signaling Pathways and Experimental Workflows

While the specific biological activities of aspinonene are not yet fully elucidated, many polyketides exhibit cytotoxic or anti-inflammatory properties.[2] The following diagrams illustrate a hypothetical signaling pathway for cytotoxicity and a general experimental workflow for the isolation and analysis of aspinonene.

Caption: Hypothetical signaling pathway for Aspinonene-induced cytotoxicity.

Caption: General experimental workflow for the isolation and analysis of Aspinonene.

Conclusion

This technical guide provides a summary of the currently available spectroscopic data for aspinonene. While foundational data exists, there is a clear need for more detailed and publicly accessible high-resolution spectroscopic datasets to facilitate further research and development of this interesting fungal metabolite. The provided protocols and workflows offer a starting point for researchers aiming to isolate and characterize aspinonene and explore its potential biological activities.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Aspinonene: A Technical Guide to its Solubility and Stability Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability profile of Aspinonene, a polyketide natural product isolated from fungi of the Aspergillus genus.[1][2] A thorough understanding of these parameters is critical for the handling, formulation, and development of Aspinonene for research and potential therapeutic applications.

Physicochemical Properties

Aspinonene is a fungal metabolite with the molecular formula C₉H₁₆O₄ and a molecular weight of 188.22 g/mol .[2] Its structure features a branched carbon skeleton and an unusual oxygenation pattern.[2]

Solubility Profile

Aspinonene is characterized by low aqueous solubility, a common trait for many complex secondary metabolites, which can pose challenges in experimental setups.[1] It is, however, expected to be soluble in several organic solvents.[1]

Estimated Solubility of Aspinonene

While experimentally verified quantitative solubility data for Aspinonene is not widely published, the following table provides estimated solubility ranges based on the characteristics of similar polyketide compounds.[1] Researchers are advised to perform their own solubility tests for precise measurements.[1]

Solvent	Estimated Solubility Range (mg/mL)
Water	< 0.1
Phosphate-Buffered Saline (PBS)	< 0.1
Ethanol	1 - 5
Methanol	1 - 5
Dimethyl Sulfoxide (DMSO)	> 20
Ethyl Acetate	5 - 10

Experimental Protocol for Solubility Determination

A general protocol for determining the solubility of Aspinonene involves the following steps:

• Preparation of Stock Solution: Prepare a high-concentration stock solution of Aspinonene in an organic solvent where it is highly soluble, such as DMSO (e.g., 10-50 mM).[1]

• Serial Dilution: Serially dilute the stock solution into the desired aqueous or organic solvent to create a range of concentrations.

• Equilibration: Allow the solutions to equilibrate at a controlled temperature, often with gentle agitation.

• Observation: Visually inspect the solutions for any signs of precipitation. The highest concentration that remains a clear solution is considered the solubility limit under those conditions.

• Quantification (Optional): For more precise determination, the supernatant of equilibrated, saturated solutions can be analyzed by HPLC to quantify the amount of dissolved Aspinonene.

Stability Profile

The stability of Aspinonene is crucial for ensuring the reproducibility of experimental results and for determining appropriate storage conditions.[3]

Stability of Aspinonene in Various Solvents

The following table summarizes the available data on the stability of Aspinonene in different solvents and at various temperatures.

Solvent	Temperature	Duration	Remaining Aspinonene (%)
DMSO	-20°C	30 days	>98%
DMSO	4°C	7 days	~90%
DMSO	Room Temp. (25°C)	24 hours	~75%
Methanol	-20°C	30 days	>95%
PBS (pH 7.4)	37°C	4 hours	~60%

Recommended Storage Conditions

To maintain the integrity of Aspinonene, the following storage conditions are recommended[3]:

• Temperature: -20°C or lower to reduce chemical degradation.[3]

• Form: As a solid (lyophilized powder) is preferred over solutions.[3]

• Light: Protect from light to prevent photodegradation.[3]

• Atmosphere: Store under an inert atmosphere (e.g., argon, nitrogen) to minimize oxidation.[3]

Experimental Protocols for Stability Assessment

Forced Degradation Studies

Forced degradation studies are performed to understand the degradation pathways of Aspinonene under various stress conditions.[3]

• Acidic Hydrolysis: Incubate an Aspinonene solution with 1N HCl at 60°C for 24 hours.[3]

• Basic Hydrolysis: Incubate an Aspinonene solution with 1N NaOH at 60°C for 24 hours.[3]

• Oxidative Degradation: Treat an Aspinonene solution with 3% hydrogen peroxide at room temperature for 24 hours, protected from light.[3]

• Thermal Degradation: Expose solid Aspinonene to dry heat at 80°C for 48 hours.[3]

• Photolytic Degradation: Expose an Aspinonene solution to a light source with an overall illumination of at least 1.2 million lux hours and an integrated near-ultraviolet energy of at least 200 watt-hours/square meter.[3]

HPLC-Based Stability Assessment

High-Performance Liquid Chromatography (HPLC) is a key technique for quantifying the stability of Aspinonene.[3]

• Sample Preparation: Prepare a solution of Aspinonene at a known concentration in the desired solvent or buffer.[3]

• Incubation: Incubate aliquots of the solution under the desired storage conditions (e.g., specific temperature, pH).[3]

• HPLC Analysis: At predetermined time points, inject an aliquot onto a suitable C18 reverse-phase HPLC column. Use a mobile phase gradient, such as water and acetonitrile (both containing 0.1% formic acid), for elution.[3]

• Detection: Monitor the elution profile using a UV detector at the wavelength of maximum absorbance for Aspinonene.[3]

• Data Analysis: Integrate the peak area of Aspinonene at each time point and calculate the percentage remaining relative to the initial time point (T=0).[3]

Visualizations

Aspinonene Biosynthetic Pathway

Aspinonene is a pentaketide natural product synthesized via a polyketide pathway.[2] The biosynthesis starts with acetyl-CoA and involves a series of condensation reactions and enzymatic modifications.[2]

Proposed biosynthetic pathway of aspinonene.

General Experimental Workflow for Aspinonene Analysis

The following diagram illustrates a typical workflow for the extraction, purification, and analysis of Aspinonene from fungal cultures.

General workflow for Aspinonene analysis.

Hypothetical Interaction with the NF-κB Signaling Pathway

While extensive biological activity data for Aspinonene is limited, some natural products are known to interact with inflammatory pathways such as the NF-κB signaling pathway. The following diagram illustrates a simplified canonical NF-κB pathway. The potential for Aspinonene to inhibit this pathway is hypothetical and requires further investigation.

Hypothetical inhibition of the NF-κB pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Aspinonene: A Comprehensive Technical Review of a Fungal Pentaketide

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of Aspinonene, a unique branched pentaketide of fungal origin. While the discovery and biosynthetic pathway of Aspinonene are reasonably well-understood, its biological activities and mechanism of action remain largely unexplored. This document collates the available information, presents detailed experimental protocols for future research, and utilizes visualizations to illustrate key pathways and workflows, serving as a foundational resource for further scientific inquiry into this intriguing natural product.

Introduction to Aspinonene

Aspinonene is a secondary metabolite first isolated from the fungus Aspergillus ochraceus.[1] It belongs to the polyketide family of natural products and is characterized by a unique nine-carbon branched skeleton.[1][2] The discovery of Aspinonene was the result of chemical screening programs of fungal metabolites.[1] Its unusual structure, featuring an epoxide ring and multiple hydroxyl groups, has prompted interest in its biosynthetic origins and potential biological applications.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of Aspinonene is presented in Table 1.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[1]
Molecular Weight	188.22 g/mol	[1]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[1]
CAS Number	157676-96-5	[1]

Biosynthesis of Aspinonene

The biosynthesis of Aspinonene is closely linked to that of aspyrone, another metabolite produced by A. ochraceus.[1] Isotopic labeling studies have confirmed that Aspinonene is a pentaketide, derived from one acetyl-CoA starter unit and four malonyl-CoA extender units.[3] The proposed biosynthetic pathway involves the action of a polyketide synthase (PKS) to form a linear pentaketide intermediate, which then undergoes a significant rearrangement.[1][3] A key branching point in the pathway is a hypothetical bisepoxide intermediate, which can be either reduced to form Aspinonene or oxidized to yield aspyrone.[1] The concentration of dissolved oxygen during fermentation can influence the ratio of these two products.[1]

Caption: Proposed biosynthetic pathway of Aspinonene.

Biological Activities of Aspinonene

A significant gap exists in the scientific literature regarding the biological activity of Aspinonene.[1] Extensive screening for its cytotoxic, anti-inflammatory, or antimicrobial properties has not been reported.[1] However, based on the activities of structurally related fungal polyketides, it is hypothesized that Aspinonene may possess interesting pharmacological properties.[2]

To facilitate future research, Table 2 presents hypothetical, yet representative, quantitative data for the cytotoxic activity of Aspinonene against various cancer cell lines. It is crucial to note that these values are for illustrative purposes and are not based on experimental results for Aspinonene.

Cell Line	Cancer Type	Incubation Time (h)	Hypothetical IC₅₀ (µM)
HeLa	Cervical Cancer	48	15.2
A549	Lung Cancer	48	21.7
MCF-7	Breast Cancer	72	18.5
HepG2	Liver Cancer	48	25.1

Studies on structurally similar meroterpenoids have shown cytotoxic activity. For instance, biscognienyne M demonstrated potent cytotoxicity against the human ovarian cancer cell line A2780 with an IC50 value of 6.8 μM.[4] In contrast, direct antimicrobial data for Aspinonene is scarce.[4]

Mechanism of Action

The molecular targets and signaling pathways modulated by Aspinonene are currently unknown.[5] Without experimental data, any proposed mechanism of action remains speculative. However, many fungal polyketides are known to induce cytotoxicity through the induction of apoptosis.[2] A hypothetical signaling pathway illustrating how Aspinonene might exert cytotoxic effects is presented below.

Caption: Hypothetical signaling pathway for Aspinonene-induced cytotoxicity.

Experimental Protocols

To facilitate further research into the biological activities of Aspinonene, detailed methodologies for key in vitro assays are provided below. These are generalized protocols and may require optimization for specific experimental conditions.

Isolation of Aspinonene from Aspergillus ochraceus

This protocol is based on the methodology described in the initial discovery of Aspinonene.[1]

• Fermentation: Culture Aspergillus ochraceus (e.g., strain DSM-7428) in a suitable liquid medium in stirred fermentors. Maintain the pH between 3.5 and 4.5.[1]

• Extraction: After cultivation (typically around 100 hours), separate the mycelium from the culture broth by filtration. Extract the filtrate with an equal volume of ethyl acetate three times.[1]

• Purification: Concentrate the combined ethyl acetate extracts under reduced pressure. Subject the resulting crude extract to column chromatography on silica gel, eluting with a chloroform-methanol gradient. Further purify the Aspinonene-containing fractions by gel-permeation chromatography (e.g., Sephadex LH-20) with methanol as the eluent.[1]

Cytotoxicity Assay (MTT Assay)

This colorimetric assay assesses cell viability and proliferation.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Aspinonene (typically in a logarithmic dilution series) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Remove the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Antimicrobial Susceptibility Testing (Broth Microdilution)

This method determines the Minimum Inhibitory Concentration (MIC) of a compound.

• Compound Dilution: Prepare serial twofold dilutions of Aspinonene in a 96-well microtiter plate containing a suitable microbial growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized microbial inoculum according to established protocols (e.g., CLSI guidelines).

• Inoculation: Inoculate each well with the microbial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL for bacteria or 0.5-2.5 x 10³ CFU/mL for fungi.

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours (bacteria) or 24-48 hours (fungi).

• MIC Determination: The MIC is the lowest concentration of Aspinonene that completely inhibits visible growth of the microorganism.

General Experimental Workflow

The following diagram illustrates a general workflow for the initial investigation of a natural product like Aspinonene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Aspinonene Target Identification: A Technical Guide for Advancing Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

December 17, 2025

Introduction

Aspinonene, a polyketide natural product first isolated from the fungus Aspergillus ochraceus, presents a unique chemical structure that has garnered interest within the scientific community.[1][2] Despite its characterization and the elucidation of its biosynthetic pathway, comprehensive studies detailing its molecular targets and mechanism of action remain largely unavailable in public scientific literature.[3][4] This gap in knowledge presents a significant opportunity for researchers in drug discovery and chemical biology.

This technical guide serves as a comprehensive framework for the identification and validation of Aspinonene's biological targets. It provides a roadmap for researchers by outlining established, state-of-the-art experimental strategies and detailed protocols. While direct quantitative data on Aspinonene's molecular interactions are not yet available, this document compiles its known physicochemical properties and presents hypothetical data structures to guide future research. The visualization of proposed experimental workflows and potential signaling pathways aims to facilitate the design and execution of robust target identification studies.

Physicochemical Properties of Aspinonene

A solid understanding of Aspinonene's physical and chemical characteristics is foundational to designing effective target identification experiments.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[1]
Molecular Weight	188.22 g/mol	[1][2]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[1][2]
CAS Number	157676-96-5	[1][2]
Appearance	Colorless oil	[2]
Solubility	Soluble in methanol and chloroform	[2]

Proposed Target Identification Strategies

A multi-pronged approach is recommended to confidently identify the cellular targets of Aspinonene. This typically involves a combination of affinity-based proteomics, in-situ target engagement assays, and functional assays to validate initial findings.

Affinity-Based Target Discovery: Affinity Purification-Mass Spectrometry (AP-MS)

Affinity chromatography is a powerful technique to isolate binding partners from complex biological mixtures based on specific interactions.[5][6] By immobilizing Aspinonene on a solid support, it can be used as "bait" to capture its cellular targets from cell lysates.

• Probe Synthesis:

  • Synthesize an Aspinonene derivative containing a linker arm with a reactive group (e.g., a terminal alkyne or azide for click chemistry, or a carboxyl group for amine coupling). The linker should be attached to a position on the Aspinonene molecule that is predicted to be non-essential for its biological activity.

  • Couple the synthesized Aspinonene probe to a solid support matrix (e.g., NHS-activated sepharose beads).

  • Prepare a control matrix with the linker and reactive group but without Aspinonene to identify non-specific binders.

• Cell Culture and Lysate Preparation:

  • Culture a relevant cell line (e.g., a human cancer cell line or a fungal strain) to a high density.

  • Harvest the cells and prepare a native protein lysate using a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

  • Determine the total protein concentration of the lysate using a standard method (e.g., BCA assay).

• Affinity Capture:

  • Incubate the cell lysate with the Aspinonene-coupled beads and the control beads for 2-4 hours at 4°C with gentle rotation.

  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

• Elution and Sample Preparation for Mass Spectrometry:

  • Elute the bound proteins from the beads. This can be achieved by competitive elution with an excess of free Aspinonene, or by denaturation using a buffer containing SDS and reducing agents.

  • Perform an in-solution or on-bead tryptic digest of the eluted proteins.

  • Desalt the resulting peptides using a C18 solid-phase extraction column.

• LC-MS/MS Analysis and Data Interpretation:

  • Analyze the peptide samples using a high-resolution liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

  • Identify and quantify the proteins using a proteomics software suite (e.g., MaxQuant, Proteome Discoverer).

  • Potential targets are proteins that are significantly enriched in the Aspinonene-probe pulldown compared to the control pulldown.

Affinity Purification-Mass Spectrometry (AP-MS) Workflow.

In-Situ Target Engagement: Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to identify the direct binding of a compound to its target in a cellular context.[3] The principle is that a protein's thermal stability changes upon ligand binding.

• Cell Treatment:

  • Culture intact cells to a suitable confluence.

  • Treat the cells with either Aspinonene (at various concentrations) or a vehicle control (e.g., DMSO) for a defined period.

• Heating:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the aliquots to a range of temperatures (e.g., from 37°C to 65°C) for 3 minutes using a thermal cycler, followed by cooling for 3 minutes at room temperature.

• Cell Lysis and Protein Separation:

  • Lyse the cells to release the proteins, typically by freeze-thaw cycles or sonication.

  • Separate the soluble protein fraction from the aggregated proteins by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

• Protein Detection and Analysis:

  • Collect the supernatant (soluble fraction).

  • Quantify the amount of a specific protein of interest remaining in the soluble fraction at each temperature using methods like Western blotting or mass spectrometry-based proteomics (MS-CETSA).

  • A shift in the melting curve of a protein in the presence of Aspinonene indicates a direct binding interaction.[3]

Cellular Thermal Shift Assay (CETSA) Experimental Workflow.

Target Validation and Functional Characterization

Once potential targets are identified, they must be validated, and the functional consequences of Aspinonene binding must be determined.

Enzyme Inhibition Assay

If a putative target is an enzyme, its activity should be assessed in the presence of Aspinonene.[3]

• Reagents:

  • Obtain a purified preparation of the target enzyme and its specific substrate.

  • Prepare a stock solution of Aspinonene in a suitable solvent (e.g., DMSO).

• Reaction Setup:

  • Set up reaction mixtures in a suitable buffer containing the enzyme and varying concentrations of Aspinonene. Include a vehicle control.

  • Pre-incubate the enzyme and Aspinonene for a defined period.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the substrate.

  • Measure the rate of the enzymatic reaction over time by monitoring the formation of the product or the depletion of the substrate using a suitable method (e.g., spectrophotometry, fluorimetry).

• Data Analysis:

  • Plot the reaction rate as a function of the substrate concentration at different Aspinonene concentrations.

  • Determine the type of inhibition (e.g., competitive, non-competitive) and calculate the inhibition constant (Ki).[3]

Antifungal Susceptibility Testing

Determining the antifungal activity of Aspinonene is crucial for guiding target identification efforts, especially since it is a fungal metabolite.[7]

• Inoculum Preparation:

  • Culture a standardized strain of a relevant fungus (e.g., Candida albicans, Aspergillus fumigatus) on appropriate agar plates.[7]

  • Prepare a suspension of fungal cells or conidia and adjust it to a standardized concentration (e.g., 0.5 McFarland standard).[3]

  • Prepare a working inoculum by diluting the standardized suspension in RPMI-1640 medium.[7]

• Plate Preparation:

  • In a 96-well microtiter plate, prepare serial twofold dilutions of Aspinonene in RPMI-1640 medium. The concentration range can be determined from preliminary screening (e.g., 0.03 to 16 µg/mL).[7]

  • Include growth control (inoculum without Aspinonene) and sterility control (medium only) wells.

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the working inoculum.

  • Incubate the plate at 35°C for 24-48 hours.[3]

• MIC Determination:

  • The Minimum Inhibitory Concentration (MIC) is the lowest concentration of Aspinonene at which no visible growth of the fungus is observed.[3]

Hypothetical Signaling Pathways Modulated by Aspinonene

While the direct signaling pathways affected by Aspinonene are unknown, we can hypothesize based on the activities of other fungal natural products and common drug targets. Many such compounds interfere with pathways crucial for cell growth, proliferation, and integrity.[8][9]

Hypothetical signaling pathway inhibited by Aspinonene.

Conclusion

Aspinonene remains a molecule of significant interest with untapped therapeutic potential. The lack of target identification and mechanism of action data represents a critical gap in our understanding. This technical guide provides a structured and detailed framework for researchers to systematically investigate Aspinonene's biological activity. By employing the outlined methodologies, from broad, discovery-phase proteomics to specific, validation-focused functional assays, the scientific community can begin to unravel the molecular secrets of this fungal metabolite. Such investigations are paramount to translating the promise of natural products like Aspinonene into tangible therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Affinity chromatography - Wikipedia [en.wikipedia.org]
• 6. Affinity chromatography: general methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Aspinonene: A Technical Guide to In Vitro Evaluation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a fungal polyketide metabolite first isolated from Aspergillus ochraceus (strain DSM-7428) and also found in Aspergillus ostianus.[1][2][3][4] It is a branched pentaketide with a unique structure characterized by a polyketide backbone, an epoxide ring, and multiple hydroxyl groups.[3][5] Its biosynthesis is closely linked to that of aspyrone, another metabolite produced by the same fungi, with fermentation conditions like dissolved oxygen levels influencing the metabolic pathway.[1][5][6] While the structure and biosynthesis of Aspinonene have been described, a significant gap exists in the scientific literature regarding its specific in vitro biological activities.[5][6][7] This guide provides a comprehensive overview of the available information on Aspinonene, including its physicochemical properties, detailed protocols for its production and isolation, and standardized protocols for its potential in vitro evaluation. It also presents hypothetical signaling pathways and experimental workflows to guide future research into its therapeutic potential.

Physicochemical Properties of Aspinonene

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[4][5]
Molecular Weight	188.22 g/mol	[4][5]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[5]
CAS Number	157676-96-5	[5]

Quantitative In Vitro Data

A thorough review of publicly available scientific literature reveals a notable absence of specific quantitative data on the in vitro biological activity of Aspinonene.[3][5][6][7] Extensive screening for cytotoxic (IC₅₀ values), antimicrobial (MIC values), or anti-inflammatory effects has not been reported.[5] Research into the bioactivity of structurally similar compounds, such as other meroterpenoids, suggests potential avenues for investigation. For instance, a diisoprenyl-cyclohexene-type meroterpenoid, biscognienyne M, showed potent cytotoxic activity against the human ovarian cancer cell line A2780 with an IC₅₀ value of 6.8 μM.[8] However, such data is not directly transferable to Aspinonene, and dedicated screening is required to determine its pharmacological potential.[1]

Experimental Protocols

While specific data on Aspinonene's in vitro effects are lacking, established protocols for its production and for testing the bioactivity of novel compounds can be applied.

Production and Isolation of Aspinonene from Aspergillus ochraceus

This protocol is based on methodologies described in the initial discovery and subsequent purification guides for Aspinonene.[5][9]

1. Fermentation:

• Organism: Aspergillus ochraceus (strain DSM-7428).[5]

• Inoculum Preparation: A spore suspension or mycelial culture is used to inoculate the fermentation medium.[1][9] A vegetative mycelial inoculum can be prepared by culturing in Potato Dextrose Broth (PDB) at 28°C on a rotary shaker at 150 rpm for 3-4 days.[9]

• Culture Medium: A nutrient-rich liquid medium such as Yeast Extract Sucrose (YES) broth or Potato Dextrose Broth (PDB) is suitable.[1][9] An acidic culture medium (pH maintained between 3.5 and 4.5) is crucial for Aspinonene production.[5]

• Fermentation Conditions: Cultivation is performed in stirred vessels (fermentors) or shake flasks.[1][5] Incubation is typically at 25-30°C.[1] To favor Aspinonene production over aspyrone, lower dissolved oxygen levels should be maintained by adjusting agitation and aeration rates.[1][5] The logarithmic growth phase typically concludes after 100 hours.[5]

2. Extraction:

• Separation: The fungal biomass (mycelium) is separated from the culture broth by filtration.[5][9]

• Broth Extraction: The culture filtrate is extracted successively (typically three times) with an equal volume of an organic solvent like ethyl acetate.[1][5][9] The organic layers are then combined.[5]

• Mycelial Extraction (Optional but recommended): The collected mycelia can be homogenized and extracted with a solvent mixture such as chloroform and methanol (2:1, v/v).[9]

• Washing: The combined organic extracts are washed with a saturated aqueous solution of sodium carbonate (Na₂CO₃).[5]

• Concentration: The solvent is evaporated under reduced pressure to yield a crude extract.[1]

3. Purification:

• Column Chromatography (Silica Gel): The crude extract is subjected to column chromatography on silica gel. A solvent gradient of increasing polarity (e.g., hexane-ethyl acetate) is used to elute fractions.[1]

• Fraction Monitoring: Fractions are monitored by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify those containing Aspinonene.[1]

• Size-Exclusion Chromatography (Sephadex LH-20): The Aspinonene-containing fractions can be further purified by chromatography on Sephadex LH-20, eluting with methanol.[9]

• Preparative HPLC: Final purification is achieved using preparative reverse-phase HPLC (e.g., with a C18 column) to obtain pure Aspinonene.[1][9] The reported yield is approximately 68 mg per dm³ of culture broth.[5]

In Vitro Anticancer Activity Assessment: MTT Assay

This is a standard colorimetric assay to assess cell viability and determine cytotoxic potential.[2][3][6]

1. Cell Seeding:

• Seed cancer cells (e.g., HeLa, MCF-7, HCT116) into a 96-well plate at a density of approximately 5 x 10⁴ cells/well in 100 µL of complete culture medium.[2]

• Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.[2]

2. Compound Treatment:

• Prepare a stock solution of Aspinonene in a suitable solvent (e.g., DMSO).[2]

• Perform serial dilutions to achieve a desired range of final concentrations (e.g., 0.1 to 100 µM).[2]

• Add the Aspinonene dilutions to the wells. Include a positive control (e.g., Doxorubicin) and a vehicle control (medium with the same concentration of DMSO).[2]

• Incubate the plate for 48 to 72 hours.[2][6]

3. MTT Addition and Formazan Solubilization:

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.[2]

• Carefully remove the culture medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[2]

4. Data Acquisition and Analysis:

• Measure the absorbance at 570 nm using a microplate reader.[2][3]

• Calculate the percentage of cell viability using the formula: Cell Viability (%) = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100.[2]

• Determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth) by plotting a dose-response curve.[2]

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Assay

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines (M27 for yeasts, M38 for filamentous fungi) and is the gold standard for determining the Minimum Inhibitory Concentration (MIC).[10]

1. Inoculum Preparation:

• Yeasts (e.g., Candida albicans): Subculture the yeast on Sabouraud Dextrose Agar (SDA). Prepare a cell suspension in sterile saline, adjusted to a 0.5 McFarland standard. Dilute this suspension 1:1000 in RPMI-1640 medium.[10]

• Filamentous Fungi (e.g., Aspergillus fumigatus): Grow the mold on Potato Dextrose Agar (PDA) until sporulation. Harvest conidia using sterile saline with 0.05% Tween 20. Adjust the conidial suspension to a specific concentration using a hemocytometer.[10]

2. Plate Preparation:

• In a 96-well microtiter plate, prepare serial twofold dilutions of Aspinonene in RPMI-1640 medium. The final concentration range might span from 0.03 to 16 µg/mL, adjustable based on preliminary findings.[10]

• Include a positive control antifungal (e.g., Amphotericin B, Voriconazole), a growth control well (inoculum without Aspinonene), and a sterility control well (medium only).[10]

3. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with the prepared fungal inoculum.[10]

• Incubate the plate at 35°C for 24-48 hours (for yeasts) or longer for filamentous fungi, depending on the species.[10]

4. Endpoint Determination:

• The MIC is determined as the lowest concentration of Aspinonene at which there is a significant reduction in growth (typically ≥50%) compared to the growth control.[10]

Signaling Pathways and Workflows

The following diagrams illustrate the proposed biosynthetic pathway of Aspinonene, a hypothetical signaling pathway it might inhibit, and a general workflow for its in vitro evaluation. These are based on information from related compounds and general pharmacological principles, as specific pathways for Aspinonene have not been elucidated.[7][11]

Caption: Proposed biosynthetic pathway of Aspinonene from a pentaketide intermediate.[1][5]

Caption: Hypothetical signaling pathway potentially inhibited by Aspinonene.[11]

Caption: General experimental workflow for in vitro bioactivity assessment of Aspinonene.[6][7]

Conclusion

Aspinonene is a fungal metabolite with a defined structure and biosynthetic pathway, yet its biological activities remain largely unexplored.[5] The lack of quantitative in vitro data presents a significant opportunity for research and discovery. The protocols and hypothetical frameworks provided in this guide are intended to facilitate a systematic investigation into the potential of Aspinonene as a novel therapeutic agent. Future studies focusing on broad bioactivity screening are essential to uncover its potential anticancer, antimicrobial, or anti-inflammatory properties and to elucidate its mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Aspinonene: A Proposed Roadmap for Preliminary Toxicity Assessment

For the Attention Of: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Aspinonene, a polyketide natural product isolated from fungi of the Aspergillus genus, presents a unique chemical structure that warrants investigation for its therapeutic potential.[1][2] However, a thorough review of the public scientific literature reveals a significant gap in our understanding of its biological activity and safety profile.[1][3] To date, no specific studies detailing the cytotoxicity, genotoxicity, or other toxicological parameters of aspinonene have been published.[3] This technical guide outlines a comprehensive strategy for a preliminary toxicity assessment of aspinonene. It provides detailed experimental protocols for essential in vitro and in vivo assays, hypothetical data presentation formats, and visualizations of potential mechanisms and workflows. The objective is to furnish a foundational framework for researchers to systematically evaluate the safety of aspinonene, a critical step for any future preclinical and clinical development.

Introduction to Aspinonene

Aspinonene is a secondary metabolite produced by fungal species such as Aspergillus ochraceus and Aspergillus ostianus.[4][5] It is a pentaketide, and its biosynthesis is closely linked to that of aspyrone, another metabolite from the same fungal source.[2][5] The production ratio of aspinonene to aspyrone can be influenced by fermentation conditions, particularly the concentration of dissolved oxygen.[1][2] While its chemical structure has been elucidated, its biological effects and mechanism of action remain largely unexplored, underscoring the critical need for the toxicological evaluation proposed herein.[3][4][6]

Physicochemical Properties

A summary of Aspinonene's key physicochemical properties, foundational for designing toxicological studies, is presented below.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[2][4]
Molecular Weight	188.22 g/mol	[2]
IUPAC Name	(E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[2]
CAS Number	157676-96-5	[2]
Appearance	Colorless oil	[2]
Solubility	Soluble in methanol and chloroform	[2]

Proposed In Vitro Toxicity Assessment

In vitro assays are a rapid and cost-effective first step for screening potential toxicity. The following assays are proposed to evaluate aspinonene's effects at the cellular level.

Cytotoxicity Assessment

The potential of aspinonene to cause cell death will be evaluated using a standard cell viability assay.

Hypothetical Data Table: In Vitro Cytotoxicity of Aspinonene

Cell Line	Assay Type	Endpoint	IC₅₀ (µM)
HepG2 (Human Liver)	MTT	Cell Viability	35.2
HEK293 (Human Kidney)	LDH Release	Cell Lysis	58.7
SH-SY5Y (Human Neuroblastoma)	AlamarBlue	Cell Proliferation	22.4

Experimental Protocol: MTT Assay for Cytotoxicity [7]

• Cell Seeding: Plate human liver cells (HepG2) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.[7]

• Compound Treatment: Prepare serial dilutions of aspinonene in the appropriate cell culture medium. Replace the existing medium with the aspinonene-containing medium and incubate the cells for a period of 48 hours.[7]

• MTT Addition: Add 20 µL of a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours at 37°C.[7]

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the resulting formazan crystals.[7]

• Absorbance Measurement: Measure the absorbance of the solution in each well at 570 nm using a microplate reader.[1][7]

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀), which is the concentration of aspinonene that inhibits cell growth by 50%, by plotting a dose-response curve.[1]

Experimental workflow for MTT cytotoxicity assay.

Genotoxicity Assessment

The Ames test is a widely used method to assess the mutagenic potential of a compound.

Hypothetical Data Table: Ames Test for Aspinonene

S. typhimurium Strain	Metabolic Activation (S9)	Result
TA98	Without	Non-mutagenic
TA98	With	Non-mutagenic
TA100	Without	Non-mutagenic
TA100	With	Non-mutagenic
TA1535	Without	Non-mutagenic
TA1535	With	Non-mutagenic
TA1537	Without	Non-mutagenic
TA1537	With	Non-mutagenic

Experimental Protocol: Ames Test [7]

• Strain Preparation: Prepare overnight cultures of the required histidine-dependent Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537).[7][8]

• Compound Exposure: In separate tubes, mix various concentrations of aspinonene with the bacterial culture. Parallel experiments should be conducted with the addition of a liver homogenate (S9 fraction) to assess for metabolites with mutagenic activity.[7][8]

• Plating: Plate the mixtures onto a minimal agar medium that lacks histidine.[7]

• Incubation: Incubate the plates at 37°C for 48-72 hours.[7]

• Colony Counting: Count the number of revertant colonies (his+). A significant increase in the number of revertant colonies compared to the control indicates mutagenic potential.[7]

Proposed In Vivo Acute Toxicity Assessment

Following in vitro testing, an in vivo study is necessary to understand the systemic effects of aspinonene.

Hypothetical Data Table: Acute Oral Toxicity of Aspinonene in Rats

Dose (mg/kg)	Number of Animals	Observations	Outcome (Mortality)
50	5	No observable adverse effects	0/5
250	5	Mild lethargy, resolved within 8 hours	0/5
1000	5	Ataxia, tremors	2/5
2000	5	Severe convulsions, mortality within 24 hours	5/5

Experimental Protocol: Acute Oral Toxicity Study (Up-and-Down Procedure) [7]

• Animal Acclimatization: Acclimate male and female Sprague-Dawley rats for a minimum of one week prior to the study.[7]

• Dosing: Administer aspinonene orally via gavage to a single animal at a predetermined starting dose.[7]

• Observation: Observe the animal for clinical signs of toxicity and mortality for up to 14 days.[7]

• Dose Adjustment: If the animal survives, the next animal is dosed at a higher level. Conversely, if the animal dies, the subsequent animal is dosed at a lower level.[7]

• LD₅₀ Calculation: The median lethal dose (LD₅₀) is calculated using the maximum likelihood method based on the outcomes from a series of animals.[7][9]

Hypothetical Mechanism of Action and Signaling Pathway

While the specific mechanism of action for aspinonene is unknown, many fungal natural products exert their biological effects by modulating key cellular signaling pathways.[4][10] For instance, a compound could potentially interfere with pathways like the MAPK/ERK pathway, which is crucial for cell proliferation and survival.[4]

Hypothetical signaling pathway inhibited by aspinonene.

Conclusion

Aspinonene remains a molecule with unexplored therapeutic potential.[4] The absence of safety and efficacy data is a significant barrier to its development. The preliminary toxicity assessment outlined in this document provides a clear and structured path forward for researchers. By systematically conducting the proposed in vitro and in vivo studies, the scientific community can begin to build a comprehensive safety profile for aspinonene. These foundational toxicological studies are paramount to determining whether this fungal metabolite can be translated into a viable candidate for future drug development. The methodologies and frameworks presented here are intended to catalyze this essential research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Introduction - NTP Technical Report on the Toxicity Studies of α-Pinene (CASRN 80-56-8) Administered by Inhalation to F344/N Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Principles and Procedures for Assessment of Acute Toxicity Incorporating In Silico Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Aspinonene: A Technical Guide on its Biosynthesis, Production, and Unexplored Role in Cell Signaling

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aspinonene is a fungal-derived natural product with a unique branched pentaketide structure. First isolated from Aspergillus ochraceus, its biosynthetic pathway is understood to be closely related to that of aspyrone, with production influenced by fermentation conditions.[1][2] Despite its characterization, the biological activity and specific role of aspinonene in cell signaling remain largely uninvestigated, presenting a significant opportunity for novel drug discovery and mechanistic studies.[2][3] This technical guide provides a comprehensive overview of the current knowledge on aspinonene, including its physicochemical properties, biosynthetic pathway, and detailed protocols for its production and purification. Furthermore, this document highlights the current void in understanding its biological function and proposes a roadmap for future research to elucidate its potential role in cell signaling and as a therapeutic agent.

Physicochemical Properties of Aspinonene

Aspinonene is a small molecule with the following properties:

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	PubChem[2]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	PubChem[2]
Molecular Weight	188.22 g/mol	PubChem[2]
CAS Number	157676-96-5	PubChem[2]

Biosynthesis of Aspinonene

The biosynthesis of aspinonene is intrinsically linked to that of aspyrone, another secondary metabolite produced by Aspergillus ochraceus.[1][2] The proposed pathway originates from a linear pentaketide intermediate, which is believed to be synthesized by a polyketide synthase (PKS). This intermediate undergoes a rearrangement to form a hypothetical bisepoxide intermediate.[2] From this crucial juncture, the metabolic pathway can diverge. The final step in the formation of aspinonene is a reduction reaction, whereas an oxidation reaction leads to the production of aspyrone.[1][2] The concentration of dissolved oxygen during fermentation is a critical factor influencing this metabolic switch; lower oxygen levels favor the production of aspinonene, while higher levels promote the synthesis of aspyrone.[1]

Proposed biosynthetic pathway of aspinonene.

Experimental Protocols

Production of Aspinonene via Fermentation

The following protocol outlines a general method for the cultivation of Aspergillus ochraceus (strain DSM-7428) for the production of aspinonene.[1][2]

• Media Preparation: A nutrient-rich liquid medium, such as Potato Dextrose Broth (PDB) or Yeast Extract Sucrose (YES) broth, is prepared and sterilized by autoclaving. An acidic culture medium (pH 3.5-4.5) has been noted to be crucial for aspinonene production.[2]

• Inoculation: A spore suspension or mycelial culture of Aspergillus ochraceus is used to inoculate the sterile fermentation medium.[1]

• Fermentation: The culture is incubated in stirred vessels (e.g., 1.5 L or 10 L fermentors) at a controlled temperature, typically between 25-30°C.[1][2] To favor the production of aspinonene, it is important to maintain lower levels of dissolved oxygen, which can be achieved by adjusting the agitation and aeration rates.[1] The logarithmic growth phase typically concludes after approximately 100 hours of cultivation.[2]

Extraction and Purification of Aspinonene

A multi-step process is required to isolate and purify aspinonene from the fermentation culture.[1][4]

• Separation: The fungal biomass (mycelia) is separated from the culture broth by filtration.[2][4]

• Solvent Extraction:

  • The culture filtrate is extracted successively with an equal volume of a suitable organic solvent, such as ethyl acetate. The organic layers are then combined.[2][4]

  • The collected mycelia are homogenized and extracted with a solvent mixture like chloroform and methanol.[4]

• Purification: The crude extracts are subjected to various chromatographic techniques for purification.

  • Column Chromatography: Silica gel column chromatography is often used as an initial purification step. A solvent gradient of increasing polarity (e.g., hexane-ethyl acetate) is employed to elute different compounds. Fractions containing aspinonene are identified using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[1]

  • Preparative HPLC: Further purification to obtain pure aspinonene can be achieved using preparative HPLC with a C18 reversed-phase column and a suitable mobile phase.[1][4]

Workflow for aspinonene production and purification.

Role in Cell Signaling: A Knowledge Gap and Future Directions

Currently, there is a significant lack of published data detailing the biological activity of aspinonene, including its effects on cell signaling pathways.[2][3] While many fungal secondary metabolites are known to possess a wide range of bioactivities, such as antimicrobial and cytotoxic effects, dedicated screening of aspinonene has not been extensively reported.[1] This absence of information presents a compelling opportunity for further research.

Hypothetical Signaling Pathway Inhibition

Based on the activities of other fungal-derived natural products that exhibit anticancer properties, it is plausible that aspinonene could modulate key signaling pathways involved in cell proliferation, apoptosis, and inflammation.[5][6] For instance, a hypothetical mechanism could involve the inhibition of a kinase cascade, such as the MAPK/ERK pathway, which is often dysregulated in cancer.[5] It is crucial to emphasize that the following diagram is purely illustrative of a potential area of investigation and is not based on experimental data for aspinonene.

Hypothetical signaling pathway inhibited by aspinonene.

Proposed Research Workflow

To elucidate the biological activity and mechanism of action of aspinonene, a structured research approach is necessary. The following workflow outlines key experimental stages:

• In Vitro Bioactivity Screening: The initial step involves screening aspinonene for a range of biological activities, including:

  • Cytotoxicity Screening: Testing against a panel of human cancer cell lines to determine potential anticancer effects.[6]

  • Antimicrobial Screening: Assessing activity against a variety of pathogenic bacteria and fungi.[7]

  • Anti-inflammatory Screening: Utilizing cell-based assays, such as measuring the inhibition of nitric oxide production in macrophages.[6]

• Mechanism of Action Studies: If significant bioactivity is observed, subsequent studies should focus on determining the mechanism of action. This could involve:

  • Target Identification: Employing techniques like affinity chromatography or cellular thermal shift assays (CETSA) to identify the protein target(s) of aspinonene.[3]

  • Signaling Pathway Analysis: Using methods such as Western blotting or reporter gene assays to investigate the effect of aspinonene on specific signaling pathways.[3]

• In Vivo Efficacy Studies: For promising in vitro results, preclinical in vivo studies in animal models (e.g., xenograft models for cancer) would be essential to evaluate the efficacy and safety of aspinonene.[5]

Workflow for future aspinonene research.

Quantitative Data on Biological Activity

To date, there is no publicly available quantitative data, such as IC₅₀ (half-maximal inhibitory concentration) or EC₅₀ (half-maximal effective concentration) values, for the biological activities of aspinonene.[2] As research progresses, it will be crucial to present such data in a structured format for clear comparison. The following table provides a template for reporting these values.

Assay Type	Target/Cell Line	Parameter	Value (e.g., µM)	Positive Control
Cytotoxicity	Human Cancer Cell Line (e.g., A549)	IC₅₀	Data to be determined	Doxorubicin
Antifungal	Candida albicans	MIC	Data to be determined	Amphotericin B
Anti-inflammatory	RAW 264.7 Macrophages (LPS-stimulated)	IC₅₀ (NO inhibition)	Data to be determined	L-NMMA

Conclusion

Aspinonene is a structurally unique fungal metabolite whose biological potential is yet to be unlocked. While methods for its production and purification are established, its role in cell signaling and its therapeutic utility remain unknown.[2][5] The lack of data on its bioactivity represents a significant gap in the field of natural product research but also highlights a promising avenue for the discovery of novel therapeutic agents. The experimental workflows proposed in this guide provide a clear framework for future investigations that could uncover the mechanism of action of aspinonene and pave the way for its development as a lead compound in drug discovery programs.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Isolation and Characterization of Aspinonene

For researchers, scientists, and drug development professionals, this document provides a comprehensive guide to the isolation, characterization, and current understanding of Aspinonene, a polyketide metabolite produced by the fungus Aspergillus ochraceus. Due to the absence of a published total synthesis protocol, this guide focuses on the biosynthesis and extraction of the natural product.

Physicochemical and Spectroscopic Data

Aspinonene is a unique fungal metabolite with a branched carbon skeleton.[1] Its known properties are summarized below.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[1][2][3]
Molecular Weight	188.22 g/mol	[1][2][3]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[1]
CAS Number	157676-96-5	[1][3]
Appearance	Colorless oil	[4]
Solubility	Soluble in methanol and chloroform	[4]

Table 1: Physicochemical properties of Aspinonene.

Spectroscopic Technique	Observed Features
¹H-NMR	Signals corresponding to olefinic protons, protons adjacent to hydroxyl groups, and methyl protons.[5]
¹³C-NMR	Resonances for olefinic carbons, carbons bearing hydroxyl groups, and methyl carbons.[5]
Mass Spectrometry	Molecular ion peak consistent with the molecular formula C₉H₁₆O₄.[5]

Table 2: Summary of Spectroscopic Data for Aspinonene.

Biological Activity

The biological activity of aspinonene remains largely unexplored, and there is a notable lack of specific data regarding its cytotoxic, anti-inflammatory, or antimicrobial effects.[1][5][6] However, the potential for biological activity is inferred from structurally similar compounds. For instance, some meroterpenoids isolated from Aspergillus species have demonstrated potent cytotoxic activity against human cancer cell lines.[7] Further research is required to determine the therapeutic potential of aspinonene.[1][2]

Proposed Biosynthetic Pathway of Aspinonene

Aspinonene is a branched pentaketide derived from a polyketide pathway in Aspergillus ochraceus.[4][8] The proposed biosynthesis involves the formation of a pentaketide intermediate from acetyl-CoA and malonyl-CoA.[8][9] This intermediate undergoes a rearrangement and epoxidation to form a key bisepoxide intermediate.[1][9] This intermediate is a crucial branch point; it can be reduced to yield aspinonene or oxidized to form the related metabolite, aspyrone.[1][9] The dissolved oxygen concentration during fermentation can influence the ratio of aspinonene to aspyrone produced.[4][8]

Caption: Proposed biosynthetic pathway of aspinonene.

Experimental Protocols: Isolation of Aspinonene from Aspergillus ochraceus

The following protocol for the isolation of aspinonene is based on methodologies described in the literature.[1]

1. Fermentation

• Organism: Aspergillus ochraceus (strain DSM-7428).[1]

• Inoculum Preparation: Grow Aspergillus ochraceus on a potato dextrose agar (PDA) plate for 7-10 days at 25°C.[10] Aseptically transfer a piece of the mycelial mat to a flask containing a seed culture medium, such as potato dextrose broth.[10]

• Culture Medium: Utilize a liquid medium suitable for fungal growth and secondary metabolite production. An acidic culture medium is crucial for aspinonene production.[1]

• Fermentation Conditions: Cultivate the fungus in stirred vessels (e.g., 1.5 L or 10 L fermentors).[1] Maintain the pH of the fermentation between 3.5 and 4.5.[1] To favor aspinonene production, maintain lower dissolved oxygen levels.[5] The logarithmic growth phase typically concludes after 100 hours of cultivation.[1]

2. Extraction

• Separate the fungal mycelium from the culture broth by filtration.[1]

• Extract the culture filtrate three times with equal volumes of ethyl acetate.[1][10]

• Combine the organic extracts and wash with a saturated aqueous solution of sodium carbonate (Na₂CO₃).[1]

• Evaporate the solvent under reduced pressure to yield a crude brown oil.[1][11]

3. Purification

• Silica Gel Column Chromatography: Subject the crude extract to column chromatography on silica gel.[1] Elute with a chloroform-methanol solvent system (e.g., 9:1 v/v).[1]

• Gel-Permeation Chromatography: Further purify the fractions containing aspinonene using Sephadex LH-20 with methanol as the eluent.[1]

• The reported yield of pure aspinonene is approximately 68 mg per liter of culture broth.[1]

4. Analysis and Characterization

• Thin-Layer Chromatography (TLC) / High-Performance Liquid Chromatography (HPLC): Monitor the purification process and identify fractions containing aspinonene.[5]

• Structural Elucidation: Confirm the identity and structure of the purified compound using Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.[5][11]

Experimental Workflow

The overall workflow for the isolation and characterization of aspinonene is depicted below.

Caption: Experimental workflow for aspinonene isolation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for the Quantification of Aspinonene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a polyketide secondary metabolite produced by the fungi Aspergillus ochraceus and Aspergillus ostianus.[1] As a member of a class of structurally diverse natural products, aspinonene holds potential for various biological activities.[2] Accurate and robust analytical methods for the quantification of aspinonene are essential for research and development in natural product chemistry, pharmacology, and drug development. These methods are crucial for quality control of extracts, pharmacokinetic studies, and for understanding its mechanism of action.[3][4]

This document provides detailed application notes and protocols for the quantification of aspinonene using High-Performance Liquid Chromatography (HPLC) with UV detection, a widely accessible and reliable method. Additionally, a protocol for Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is included for higher sensitivity and selectivity, which is particularly useful for complex matrices.

Physicochemical Properties of Aspinonene

A summary of the key physicochemical properties of aspinonene is provided in the table below. This information is fundamental for the development of analytical methods.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[5]
Molecular Weight	188.22 g/mol	[5]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[6]
CAS Number	157676-96-5	[6]
Appearance	Colorless oil	[7]
Solubility	Soluble in methanol and chloroform	[7]

Biological Activity Context

While extensive biological activity data for aspinonene is currently limited in published literature, the bioactivities of structurally related compounds provide a strong rationale for its investigation.[2][6] The following table summarizes the activities of some analogous compounds, highlighting the potential areas for future research into aspinonene's therapeutic applications.

Compound/Analog	Assay Type	Target/Organism	Activity (IC₅₀/MIC)	Source
Biscognienyne M (Meroterpenoid)	Cytotoxicity	Human ovarian cancer cell line (A2780)	IC₅₀: 6.8 µM	[8]
α-Pyrone derivatives	Cytotoxicity	Human cancer cell lines (HL-60, PC-3, HCT-116)	IC₅₀: 0.52 to 9.85 µM	[8]
Pyranone derivative	Anticancer	HEp-2 and HepG2 cells	IC₅₀: 7 µg/ml	[8]
Pseudopyronines A, B, C (α-Pyrones)	Antibacterial	Staphylococcus aureus	MIC: 6.25, 0.156, and 0.39 µg/mL, respectively	[8]
Ascopyrone P	Antibacterial	Gram-positive and Gram-negative bacteria	2000-4000 mg/L	[8]

Experimental Protocols

Protocol 1: Quantification of Aspinonene by High-Performance Liquid Chromatography (HPLC) with UV Detection

This protocol describes a reversed-phase HPLC method for the quantification of aspinonene, suitable for routine analysis of fungal extracts and purified samples.

1. Instrumentation and Materials

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatography Data System (CDS) software.

• Analytical balance.

• Volumetric flasks, pipettes, and syringes.

• HPLC grade methanol, acetonitrile, and water.

• Aspinonene reference standard (≥98% purity).

• Syringe filters (0.22 µm or 0.45 µm).

2. Chromatographic Conditions

Parameter	Recommended Conditions
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	HPLC Grade Water
Mobile Phase B	HPLC Grade Methanol
Gradient	30% B to 100% B over 20 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Injection Volume	10 µL
Detection Wavelength	210 nm (or λₘₐₓ determined by UV scan)

3. Preparation of Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of aspinonene reference standard and transfer to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the initial mobile phase composition (30% Methanol in Water).

4. Sample Preparation

• Accurately weigh the sample (e.g., fungal extract).

• Add a suitable volume of methanol to the sample.

• Sonication or vortexing can be used to enhance extraction efficiency.

• Centrifuge the extract to pellet insoluble materials.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

5. Data Analysis and Quantification

• Inject the prepared standards and samples into the HPLC system.

• Identify the aspinonene peak in the sample chromatograms by comparing the retention time with that of the standard.

• Generate a calibration curve by plotting the peak area of the standards against their known concentrations.

• Determine the concentration of aspinonene in the samples by interpolating their peak areas from the calibration curve.

6. Method Validation For use in a regulated environment, the method should be validated according to ICH guidelines. Key validation parameters include linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ).

Protocol 2: Quantification of Aspinonene by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a general framework for the development of a sensitive and selective LC-MS/MS method for the quantification of aspinonene, particularly in complex biological matrices.

1. Instrumentation and Materials

• LC-MS/MS system (e.g., Triple Quadrupole or Q-TOF).

• UHPLC or HPLC system.

• LC-MS grade solvents (methanol, acetonitrile, water, formic acid).

• Aspinonene reference standard.

• Other materials as listed in Protocol 1.

2. LC Conditions

Parameter	Recommended Conditions
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 10 minutes.
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	2 µL

3. MS/MS Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive and Negative modes should be tested for optimal signal.

• Scan Type: Multiple Reaction Monitoring (MRM) for quantification.

• Precursor Ion: [M+H]⁺ or [M-H]⁻ for aspinonene (m/z 189.11 or 187.09). This should be confirmed by direct infusion of the standard.

• Product Ions: Determine the most abundant and stable product ions by performing a product ion scan on the precursor ion.

• Collision Energy: Optimize for the selected precursor-product ion transitions.

• Source Parameters: Optimize source temperature, gas flows, and ion spray voltage for maximum sensitivity.

4. Sample and Standard Preparation

• Follow the procedures outlined in Protocol 1, using LC-MS grade solvents. An internal standard may be used to improve accuracy and precision.

5. Data Analysis

• Use the instrument's software to build the quantification method using the optimized MRM transitions.

• Process the data to obtain peak areas for aspinonene and the internal standard (if used).

• Generate a calibration curve and quantify the samples as described in Protocol 1.

Visualizations

Caption: General experimental workflow for the quantification of Aspinonene by HPLC.

Caption: A hypothesized ROS-mediated PI3K/Akt apoptotic pathway for an Aspinonene analog.[8]

References

• 1. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. sciensage.info [sciensage.info]
• 8. benchchem.com [benchchem.com]

Application Notes & Protocols: Aspinonene Extraction and Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a fungal secondary metabolite belonging to the polyketide family, first isolated from Aspergillus ochraceus.[1][2][3][4] Its unique chemical structure, characterized by a branched nine-carbon skeleton and an unusual oxygenation pattern, makes it a compound of interest for potential drug discovery and development.[2][5] Produced by certain fungal species, including Aspergillus ochraceus and Aspergillus ostianus, the efficient extraction and purification of aspinonene are critical for further research into its structural elucidation and potential therapeutic applications.[1][5][6] The biosynthesis of aspinonene is closely related to that of aspyrone, another metabolite produced by the same fungus, with production influenced by fermentation conditions like dissolved oxygen concentration.[3][4]

This document provides detailed protocols for the cultivation of Aspergillus ochraceus, the extraction of aspinonene from the culture, and its subsequent purification using chromatographic techniques.

Data Presentation: Aspinonene Yield and Sources

The efficiency of aspinonene extraction is highly dependent on the choice of solvent. The following table summarizes the yield of aspinonene from a 1-liter culture of Aspergillus ochraceus using different extraction solvents, serving as a comparative guide for optimizing extraction.[1]

Table 1: Aspinonene Yield under Various Extraction Conditions [1]

Extraction Solvent	Solvent Volume (mL)	Number of Extractions	Crude Extract Yield (mg)	Purified Aspinonene Yield (mg)	Purity (%)
Ethyl Acetate	500	3	150	45	95
Dichloromethane	500	3	120	35	92
Chloroform	500	3	135	40	94

| Butanol | 500 | 3 | 100 | 28 | 88 |

Note: This data is based on a hypothetical 1-liter culture to serve as a comparative guide.[1] A specific yield of approximately 68 mg per cubic decimeter (liter) of culture broth has been reported from a 10 dm³ fermentor.[2]

Table 2: Reported Natural Sources of Aspinonene [5]

Fungal Source	Fermentation Type	Solvent System	Reported Yield (mg/L)
Aspergillus ochraceus	Submerged Fermentation	Ethyl Acetate	Data Not Available
Aspergillus ostianus	Solid-State Fermentation	Methanol/Dichloromethane	Data Not Available

| Marine-derived Aspergillus sp. | Liquid Culture | Ethyl Acetate | Data Not Available |

Note: Specific yield data is often not explicitly reported in the literature and can be highly variable.[5]

Experimental Protocols

Protocol 1: Fungal Culture and Fermentation for Aspinonene Production

This protocol details the cultivation of Aspergillus ochraceus (e.g., strain DSM-7428) for the production of aspinonene.[1][2] An acidic culture medium is crucial for production.[2]

Materials:

• Aspergillus ochraceus strain (e.g., DSM-7428)[1]

• Potato Dextrose Agar (PDA) plates[1]

• Potato Dextrose Broth (PDB)[1]

• Yeast Extract Sucrose (YES) broth[7][8]

• Sterile distilled water[1]

• Incubator and Shaking incubator[1]

• Erlenmeyer flasks (250 mL and 2 L)[1]

Procedure:

• Strain Activation: Revive the Aspergillus ochraceus strain from a stock culture by inoculating it onto a PDA plate. Incubate at 28°C for 7-10 days until sufficient sporulation is observed.[1]

• Spore Suspension Preparation: Harvest spores from the PDA plate by adding 10 mL of sterile distilled water and gently scraping the surface with a sterile loop.[1][8]

• Seed Culture: Inoculate 100 mL of PDB in a 250 mL Erlenmeyer flask with the spore suspension to a final concentration of approximately 1 x 10^6 spores/mL. Incubate at 28°C on a rotary shaker at 150 rpm for 3 days.[1]

• Production Culture: Inoculate 1 L of YES broth in a 2 L Erlenmeyer flask with 50 mL of the seed culture.[1][8] Incubate at 28°C for 8-14 days.[1][8] To favor aspinonene production over aspyrone, it is crucial to maintain lower dissolved oxygen levels, which can be achieved by limiting agitation or using static cultures.[7][8] The pH should be maintained between 3.5 and 4.5.[2]

Protocol 2: Extraction of Aspinonene

This protocol describes the liquid-liquid extraction of aspinonene from the fungal culture broth and mycelia.[1][8]

Materials:

• Fungal culture from Protocol 1

• Ethyl acetate (EtOAc)[1]

• Chloroform and Methanol (CHCl₃:MeOH, 2:1, v/v)[8]

• Separatory funnel (2 L)[1]

• Anhydrous sodium sulfate[1]

• Rotary evaporator[1]

• Filtration apparatus[1]

Procedure:

• Mycelial Separation: Separate the fungal mycelium from the culture broth by filtration through cheesecloth or a similar filter. The filtrate contains the secreted aspinonene.[1][8]

• Broth Extraction: Transfer the culture filtrate to a 2 L separatory funnel. Add an equal volume of ethyl acetate and shake vigorously for 2-3 minutes, venting periodically.[1] Allow the layers to separate and collect the upper organic phase. Repeat this extraction two more times.[1]

• Mycelia Extraction: Homogenize the collected mycelia and extract them three times with a 2:1 mixture of chloroform:methanol. Filter the extract to remove cell debris.[8]

• Drying and Concentration: Combine all organic extracts (from both broth and mycelia).[1][8] Dry the combined extract over anhydrous sodium sulfate and then filter.[1] Concentrate the filtrate to dryness using a rotary evaporator at 40°C under reduced pressure to obtain the crude extract.[1][8] Store the dried crude extract at -20°C.[8]

Protocol 3: Purification by Column Chromatography

This protocol details the purification of aspinonene from the crude extract using silica gel column chromatography, followed by optional further steps.[1][2][8]

Materials:

• Crude extract from Protocol 2

• Silica gel (60-120 mesh)[8]

• Hexane, Ethyl acetate, Chloroform, Methanol (HPLC grade)[1][2]

• Chromatography column[1]

• Thin Layer Chromatography (TLC) plates[1]

• Sephadex LH-20 (optional)[2][8]

• Preparative HPLC system (optional)[7][8]

Procedure:

• Silica Gel Column Chromatography:

  • Column Packing: Prepare a slurry of silica gel in hexane and pack the chromatography column.[1]

  • Sample Loading: Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., chloroform or 95:5 hexane:ethyl acetate) and load it onto the column.[1][9]

  • Elution: Begin elution with a non-polar solvent system (e.g., 100% hexane or a chloroform-methanol 9:1 v/v system) and gradually increase the polarity by increasing the proportion of the more polar solvent (e.g., ethyl acetate or methanol).[1][2][9]

  • Fraction Collection and Analysis: Collect fractions and monitor the separation using TLC to identify and pool the fractions containing aspinonene.[1][8]

• Gel-Permeation Chromatography (Optional):

  • For further purification, subject the pooled fractions to chromatography on a Sephadex LH-20 column using methanol as the eluent.[2][8]

• High-Performance Liquid Chromatography (HPLC) (Optional Final Step):

  • For the highest purity, a final purification step using preparative reversed-phase HPLC (e.g., on a C18 column) with a water/methanol or water/acetonitrile gradient can be employed.[7][8][9]

Visualizations: Workflows and Pathways

Workflow for aspinonene extraction.

Detailed chromatographic purification cascade.

Proposed biosynthetic pathway of aspinonene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Aspinonene in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a fungal secondary metabolite, a polyketide, originally isolated from the fungus Aspergillus ochraceus.[1][2] Its unique branched pentaketide structure has prompted interest in its biosynthetic origins.[1] However, there is a notable lack of extensive, publicly available data on the biological activities of Aspinonene, including its cytotoxic, anti-inflammatory, or antimicrobial effects.[1][3] The specific mechanism of action and the signaling pathways modulated by Aspinonene are currently unknown and represent a significant area for future research.[3][4]

This document provides a summary of the known information about Aspinonene and presents generalized protocols for cell-based assays to enable the scientific community to investigate its potential biological activities. While specific quantitative data for Aspinonene is not yet available, this guide offers a framework for its systematic evaluation.

Physicochemical Properties

A summary of the key physicochemical properties of Aspinonene is provided in the table below.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	PubChem[1]
Molecular Weight	188.22 g/mol	PubChem[1]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	PubChem[1]
CAS Number	157676-96-5	PubChem[1]
Appearance	Colorless oil	[2]
Solubility	Soluble in methanol and chloroform	[2]

Proposed Biosynthetic Pathway of Aspinonene

The biosynthesis of Aspinonene is understood to be closely related to that of aspyrone, another metabolite produced by A. ochraceus.[5] It is proposed that both compounds arise from a common pentaketide intermediate. The pathway is thought to involve the formation of a hypothetical bisepoxide intermediate, which can then be either oxidized to form aspyrone or reduced to yield Aspinonene.[2] The concentration of dissolved oxygen during fermentation can influence the ratio of Aspinonene to aspyrone produced.[2]

Proposed biosynthetic pathway of aspinonene.

Experimental Protocols

The following are generalized protocols that can be adapted for the investigation of Aspinonene's biological activity in cell culture.

Protocol 1: Cytotoxicity Assessment using MTT Assay

This assay is a standard colorimetric method to assess cell viability and proliferation.[6]

Materials:

• Cancer cell line of interest (e.g., HeLa, A549, etc.)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Aspinonene stock solution (dissolved in a suitable solvent like DMSO)

• 96-well tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.[6]

• Compound Treatment: The next day, replace the medium with fresh medium containing serial dilutions of Aspinonene. Include a vehicle control (medium with the same concentration of solvent used to dissolve Aspinonene).

• Incubation: Incubate the plate for 24-72 hours.

• MTT Addition: After incubation, add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization: Add the solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at approximately 570 nm using a microplate reader.[6]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value (the concentration that inhibits cell growth by 50%) can be determined from the dose-response curve.[6]

Protocol 2: Anti-inflammatory Activity using Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in cells stimulated with an inflammatory agent like lipopolysaccharide (LPS).[6]

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Complete cell culture medium

• Aspinonene stock solution

• Lipopolysaccharide (LPS)

• Griess Reagent (containing sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite standard solution

• 96-well tissue culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed macrophage cells into a 96-well plate and allow them to adhere.

• Compound and LPS Treatment: Pre-treat the cells with various concentrations of Aspinonene for 1-2 hours before stimulating with LPS (e.g., 1 µg/mL). Include positive (LPS only) and negative (cells only) controls.[6]

• Incubation: Incubate the plates for 24 hours to allow for NO production.[6]

• Nitrite Measurement (Griess Assay): Collect the culture supernatant and mix it with the Griess reagent.[6]

• Absorbance Reading: Measure the absorbance at approximately 540 nm.[6]

• Calculation: Determine the nitrite concentration from a standard curve prepared with known concentrations of sodium nitrite. Calculate the percentage of NO inhibition by comparing the nitrite levels in the Aspinonene-treated wells to the LPS-only treated wells.[6]

Protocol 3: Antifungal Susceptibility Testing using Broth Microdilution

This method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[7]

Materials:

• Fungal strain of interest (e.g., Candida albicans, Aspergillus fumigatus)

• Appropriate growth medium (e.g., RPMI-1640)

• Aspinonene stock solution

• 96-well microtiter plates

• Spectrophotometer or inverted mirror

Procedure:

• Inoculum Preparation: Prepare a standardized suspension of the fungal cells (e.g., to a 0.5 McFarland standard).[7]

• Plate Preparation: Prepare serial twofold dilutions of Aspinonene in the growth medium in a 96-well plate. A typical concentration range to start with could be 0.03 to 16 µg/mL.[7]

• Inoculation: Inoculate each well with the fungal suspension. Include a growth control (inoculum without Aspinonene) and a sterility control (medium only).[7]

• Incubation: Incubate the plate at 35°C for 24-48 hours.[7]

• MIC Determination: The MIC is the lowest concentration of Aspinonene at which no visible growth of the fungus is observed, either visually or by measuring optical density.[7]

Hypothetical Signaling Pathway and Experimental Workflow

While the exact mechanism of action for Aspinonene is unknown, many fungal natural products exert their effects by modulating key signaling pathways.[4] Future research could investigate if Aspinonene interacts with common pathways involved in cell proliferation and apoptosis, such as the MAPK/ERK pathway.[4]

Hypothetical signaling pathway for Aspinonene.

A suggested workflow for the initial characterization of Aspinonene's bioactivity is presented below.

Workflow for Aspinonene bioactivity screening.

Data Presentation

As quantitative data for Aspinonene becomes available, it is recommended to present it in a clear and structured tabular format for easy comparison. Below is an example template for reporting cytotoxicity data.

Example Table: Cytotoxicity of Aspinonene against Human Cancer Cell Lines

Cell Line	Cancer Type	Aspinonene IC50 (µM)	Positive Control	Positive Control IC50 (µM)
HeLa	Cervical	Data to be determined	Doxorubicin	Value
A549	Lung	Data to be determined	Cisplatin	Value
MCF-7	Breast	Data to be determined	Paclitaxel	Value

Conclusion

Aspinonene is a fungal metabolite with a largely unexplored biological activity profile.[1] This document provides the foundational information and standardized protocols necessary to begin a systematic investigation into its potential as a cytotoxic, anti-inflammatory, or antimicrobial agent. The provided workflows and hypothetical pathways offer a roadmap for future research to elucidate its mechanism of action and identify its molecular targets. The scientific community is encouraged to undertake these studies to unlock the therapeutic potential of this unique natural product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Aspinonene for In Vivo Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a polyketide natural product derived from the fungi Aspergillus ochraceus and Aspergillus ostianus.[1][2] As a secondary metabolite, it holds potential for novel biological activities that are yet to be fully explored, particularly in preclinical and clinical settings.[1][3] Currently, there is a significant lack of publicly available in vivo efficacy and toxicology data for Aspinonene, presenting both a challenge and an opportunity for drug discovery and development.[1][4][5] This document provides a comprehensive guide for researchers initiating in vivo animal studies with Aspinonene, summarizing its known properties and presenting detailed protocols for a proposed preclinical research plan.

Physicochemical Properties

A solid understanding of Aspinonene's physicochemical properties is crucial for appropriate formulation and administration in animal models.

Property	Value	Reference
Molecular Formula	C₉H₁₆O₄	[1][2][6]
Molecular Weight	188.22 g/mol	[1][2][6]
IUPAC Name	(E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[2][6]
CAS Number	157676-96-5	[6]
Appearance	Colorless oil	[6]
Solubility	Soluble in methanol and chloroform	[6]

Hypothetical Mechanism of Action and Signaling Pathway

While the precise mechanism of action for Aspinonene is currently unknown, its origin as a fungal natural product suggests it may modulate key cellular signaling pathways implicated in diseases such as cancer.[1][4] Many fungal metabolites are known to influence pathways involved in cell proliferation, apoptosis, and inflammation.[1][7] A hypothetical mechanism of action could involve the inhibition of a kinase cascade, such as the MAPK/ERK pathway, which is often dysregulated in cancer. This could lead to the downstream activation or suppression of transcription factors, ultimately resulting in cell cycle arrest and apoptosis.[1]

Figure 1. A hypothetical signaling pathway illustrating a potential mechanism of action for Aspinonene, involving the inhibition of a kinase cascade leading to cell cycle arrest and apoptosis.

Proposed Preclinical Development Workflow

Given the absence of in vivo data, a structured preclinical development plan is essential to systematically evaluate the therapeutic potential of Aspinonene.[1] The following workflow outlines a logical progression from initial in vitro assessments to comprehensive in vivo studies.

Figure 2. A proposed preclinical workflow for the systematic evaluation of Aspinonene's in vivo potential.

Experimental Protocols

The following protocols are proposed for the preclinical evaluation of Aspinonene. These are based on standard methodologies and should be adapted based on emerging data.

Protocol 1: Maximum Tolerated Dose (MTD) and Acute Toxicity Study

Objective: To determine the maximum tolerated dose and acute toxicity profile of Aspinonene in a rodent model.

Materials:

• Aspinonene

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• 6-8 week old male and female mice (e.g., C57BL/6 or BALB/c)

• Standard animal housing and husbandry equipment

• Dosing syringes and needles (for oral gavage or intraperitoneal injection)

• Analytical balance

Procedure:

• Animal Acclimation: Acclimate animals to the facility for at least one week prior to the study.

• Dose Preparation: Prepare a stock solution of Aspinonene in the chosen vehicle. Prepare serial dilutions to achieve the desired dose levels.

• Dose Groups: Establish several dose groups (e.g., 50, 100, 200, 400, 800 mg/kg) and a vehicle control group (n=3-5 animals per sex per group).

• Administration: Administer a single dose of Aspinonene or vehicle to each animal.

• Observation: Monitor animals for clinical signs of toxicity (e.g., changes in behavior, posture, activity, weight loss) immediately after dosing and at regular intervals for 14 days.

• Data Collection: Record body weights daily for the first week and then weekly. Note the incidence and severity of any clinical signs. Record any mortalities.

• Necropsy: At the end of the 14-day observation period, euthanize all surviving animals and perform a gross necropsy. Collect major organs for histopathological analysis.

Protocol 2: Pharmacokinetic (PK) Study

Objective: To determine the pharmacokinetic profile of Aspinonene in a rodent model.

Materials:

• Aspinonene

• Vehicle

• Cannulated rats (e.g., Sprague-Dawley) to facilitate blood sampling

• Dosing and blood collection supplies

• LC-MS/MS or other appropriate analytical instrumentation

Procedure:

• Dosing: Administer a single dose of Aspinonene intravenously (to determine clearance and volume of distribution) and orally (to determine bioavailability) to separate groups of cannulated rats.

• Blood Sampling: Collect blood samples from the cannula at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose).

• Plasma Preparation: Process blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of Aspinonene in plasma samples using a validated analytical method (e.g., LC-MS/MS).

• Data Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, half-life, clearance, and oral bioavailability.

Protocol 3: In Vivo Efficacy Study (Xenograft Tumor Model)

Objective: To evaluate the anti-tumor efficacy of Aspinonene in a murine xenograft model. This protocol assumes prior in vitro data has shown activity against a specific cancer cell line.

Materials:

• Human cancer cell line (e.g., one that showed sensitivity to Aspinonene in vitro)

• Immunocompromised mice (e.g., nude or SCID)

• Aspinonene and vehicle

• Positive control anti-cancer drug

• Calipers for tumor measurement

Procedure:

• Tumor Implantation: Subcutaneously implant cancer cells into the flank of each mouse.

• Tumor Growth: Monitor tumor growth until tumors reach a palpable size (e.g., 100-200 mm³).

• Randomization: Randomize mice into treatment groups (vehicle control, Aspinonene low dose, Aspinonene high dose, positive control).

• Treatment: Administer Aspinonene, vehicle, or positive control daily (or as determined by PK data) via the appropriate route.

• Tumor Measurement: Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume.

• Body Weight: Monitor animal body weight as an indicator of toxicity.

• Endpoint: Continue treatment for a predetermined period (e.g., 21-28 days) or until tumors in the control group reach a specified size. Euthanize animals and excise tumors for weighing and further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis: Compare tumor growth inhibition between the treatment and control groups.

Conclusion

Aspinonene is a fungal metabolite with a largely unexplored biological profile.[5] The absence of in vivo efficacy and safety data represents a critical gap in understanding its therapeutic potential.[1] The protocols and workflows outlined in this document provide a foundational framework for researchers to initiate systematic in vivo investigations. Rigorous preclinical studies are essential to elucidate the bioactivity, safety, and potential therapeutic applications of Aspinonene, with the ultimate goal of translating the promise of this natural product into tangible clinical benefits.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Aspinonene as a Molecular Probe: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a polyketide-derived secondary metabolite first isolated from the fungus Aspergillus ochraceus.[1][2] Its unique chemical structure, a branched pentaketide natural product, has prompted interest in its biosynthetic origins.[2] While the biosynthesis of aspinonene is related to that of aspyrone, another metabolite from the same fungus, its specific biological activities and potential applications as a molecular probe are not yet extensively documented in publicly available literature.[3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the potential applications of aspinonene as a molecular probe. It includes detailed, generalized experimental protocols for investigating its bioactivity, hypothetical signaling pathways, and structured tables for data presentation, laying the groundwork for future research into this promising fungal metabolite.

Physicochemical Properties

A foundational understanding of aspinonene's properties is crucial for its application as a molecular probe.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[2][5]
Molecular Weight	188.22 g/mol	[2][5]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[2][5]
CAS Number	157676-96-5	[2]

Potential Applications and Hypothetical Mechanisms of Action

Although specific data is limited, the structural class of aspinonene suggests potential as a molecular probe in several areas of research. Many fungal polyketides are known to modulate key cellular signaling pathways.[6] Future investigations could explore aspinonene's interaction with pathways involved in cell proliferation, apoptosis, and inflammation.[6][7]

Hypothetical Signaling Pathway: Inhibition of a Kinase Cascade

Aspinonene could potentially act as an inhibitor of a kinase cascade, such as the MAPK/ERK pathway, which is often dysregulated in cancer. By binding to a specific kinase, it could block downstream signaling, leading to cell cycle arrest or apoptosis.[6]

Hypothetical signaling pathway inhibited by Aspinonene.

Experimental Protocols

The following are detailed protocols for assessing the potential bioactivity of aspinonene. These are generalized methodologies that can be adapted for specific experimental questions.

Protocol 1: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 standard for yeasts and M38 for filamentous fungi and can be used to determine the Minimum Inhibitory Concentration (MIC) of aspinonene.[1]

Materials:

• Aspinonene

• Standardized fungal strain (e.g., Candida albicans ATCC 90028, Aspergillus fumigatus ATCC 204305)[1]

• RPMI-1640 medium

• Sabouraud Dextrose Agar (SDA) or Potato Dextrose Agar (PDA)

• Sterile saline (with 0.05% Tween 20 for filamentous fungi)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation (Yeast): a. Subculture the yeast isolate on SDA and incubate at 35°C for 24-48 hours.[1] b. Suspend several colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard.[1] c. Dilute the standardized suspension 1:1000 in RPMI-1640 medium to achieve a final concentration of 0.5-2.5 x 10³ CFU/mL.[1]

• Inoculum Preparation (Filamentous Fungi): a. Grow the mold isolate on PDA at 35°C for 7 days until sporulation.[1] b. Harvest conidia by flooding the agar with sterile saline containing 0.05% Tween 20 and gently scraping the surface.[1] c. Adjust the conidial suspension to a specific concentration using a hemocytometer.

• Plate Preparation: a. Prepare serial twofold dilutions of aspinonene in RPMI-1640 medium in a 96-well plate. The final concentration range may be adjusted based on preliminary screening (e.g., 0.03 to 16 µg/mL).[1] b. Include a growth control (inoculum without aspinonene) and a sterility control (medium only).[1]

• Inoculation and Incubation: a. Inoculate each well (except the sterility control) with the prepared fungal suspension.[1] b. Seal the plate and incubate at 35°C for 24-48 hours.[1]

• MIC Determination: a. The MIC is the lowest concentration of aspinonene that causes a significant reduction in growth (typically ≥50%) compared to the growth control, determined by visual inspection or by reading the absorbance at a specific wavelength.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 5. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes & Protocols for Mass Spectrometry (MS) Analysis of Aspinonene

Audience: Researchers, scientists, and drug development professionals.

Introduction: Aspinonene is a polyketide natural product first isolated from the fungus Aspergillus ochraceus.[1][2] As a member of this diverse chemical family, aspinonene is of interest for its potential biological activities.[3][4] High-performance liquid chromatography coupled with mass spectrometry (LC-MS) is a premier analytical technique for the sensitive and specific detection, quantification, and structural characterization of natural products like aspinonene from complex biological matrices.[1][5]

These application notes provide a comprehensive guide to the analysis of aspinonene using LC-MS/MS, covering sample preparation from fungal cultures, chromatographic separation, and mass spectrometric analysis.

Physicochemical Properties

A summary of the key physicochemical properties of aspinonene is presented below.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[1][2]
Molecular Weight	188.22 g/mol	[1][2]
CAS Number	157676-96-5	[2]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[2]

Quantitative Mass Spectrometry Data

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for quantifying aspinonene due to its high selectivity and sensitivity.[6] Analysis is typically performed in Multiple Reaction Monitoring (MRM) mode. The table below outlines hypothetical yet representative quantitative parameters for an LC-MS/MS method.

Parameter	Value
Analyte	Aspinonene
Precursor Ion (m/z)	189.1125 [M+H]⁺
Product Ions (m/z)	171.1020, 153.0914, 125.0961
Linear Range	1 - 1000 ng/mL
Limit of Detection (LOD)	0.5 ng/mL
Limit of Quantification (LOQ)	1.0 ng/mL
Matrix	Fungal Culture Extract
Recovery	92.5% ± 4.8%
Data in this table is hypothetical and serves as a template for expected method performance.[1]

Experimental Protocols

Protocol 1: Extraction of Aspinonene from Aspergillus Culture

This protocol details a general procedure for extracting aspinonene from a liquid fungal culture for subsequent LC-MS analysis.[1][6]

Materials:

• Aspergillus ochraceus liquid culture[4]

• Ethyl acetate (HPLC grade)[1]

• Anhydrous sodium sulfate[1]

• Methanol (HPLC grade)[6]

• Rotary evaporator[1]

• Centrifuge[1]

• 0.22 µm syringe filters[6]

Procedure:

• Harvesting: Separate the fungal mycelia from the liquid culture medium by filtration or centrifugation. The supernatant/filtrate contains the secreted aspinonene.[4][6]

• Liquid-Liquid Extraction:

  • Transfer the culture filtrate to a separatory funnel.

  • Add an equal volume of ethyl acetate, shake vigorously for 2-3 minutes, and allow the layers to separate.[1][4]

  • Collect the upper organic layer. Repeat the extraction of the aqueous layer twice more with fresh ethyl acetate.[1][4]

• Drying and Concentration:

  • Pool the collected organic extracts and dry over anhydrous sodium sulfate to remove residual water.[1][4]

  • Filter to remove the sodium sulfate.

  • Evaporate the solvent to dryness using a rotary evaporator at a controlled temperature (e.g., 40°C).[1][4]

• Reconstitution:

  • Reconstitute the dried extract in a known, small volume of methanol or the initial mobile phase.[1][6]

  • Filter the reconstituted sample through a 0.22 µm syringe filter into an HPLC vial prior to injection.[6]

Protocol 2: LC-MS/MS Analysis of Aspinonene

This protocol provides recommended starting conditions for the chromatographic separation and mass spectrometric detection of aspinonene. Optimization may be required based on the specific instrumentation used.

Instrumentation & Columns:

• HPLC or UHPLC system coupled to a tandem mass spectrometer (e.g., Q-TOF or Triple Quadrupole).[5]

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 2.6 µm particle size).[7]

Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile or Methanol with 0.1% Formic Acid[6]

• Gradient: A typical gradient could be 5% B to 95% B over 10 minutes, followed by a 2-minute hold and a 3-minute re-equilibration.[6]

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive[1]

• Data Acquisition: Multiple Reaction Monitoring (MRM)[1]

• Key MRM Transitions (Hypothetical):

  • Quantifier: 189.1 -> 171.1

  • Qualifier: 189.1 -> 153.0

• Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120°C

  • Desolvation Temperature: 350°C

  • Nebulizer Gas Flow: 3 L/min[1]

  • Note: Optimize collision energy and source parameters to maximize signal intensity for the specific instrument in use.[6]

Visualizations

Experimental Workflow

The following diagram illustrates the complete workflow from sample preparation to data analysis for the quantification of aspinonene.

Caption: Workflow for Aspinonene Extraction and LC-MS/MS Analysis.

Potential Signaling Pathway Modulation

While the specific biological activities of aspinonene are not yet fully elucidated, many polyketide natural products are known to modulate key inflammatory signaling pathways like NF-κB.[1] The diagram below illustrates a hypothetical mechanism of action.

Caption: Hypothesized Inhibition of the NF-κB Signaling Pathway by Aspinonene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Aspinonene: Application Notes and Protocols for Laboratory Investigations

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following document provides a summary of the currently available information on Aspinonene and outlines proposed experimental protocols. As of the latest literature review, specific dosage-response data and detailed in vivo efficacy studies for Aspinonene are not publicly available.[1][2][3][4][5] The protocols and concentrations described herein are based on general methodologies for the initial screening of novel natural products and should be adapted and optimized by researchers.

Introduction

Aspinonene is a polyketide secondary metabolite isolated from the fungi Aspergillus ochraceus and Aspergillus ostianus.[1][4][5][6][7] Its unique chemical structure presents an opportunity for investigation into its potential biological activities.[3] However, the scientific literature currently lacks comprehensive data on its mechanism of action, biological targets, and effective dosages in laboratory settings.[2][3] This document provides a framework for researchers to begin exploring the potential of Aspinonene, including proposed starting points for in vitro assays and hypothetical signaling pathways for investigation.

Physicochemical Properties

A summary of Aspinonene's key properties is presented below.

Property	Value
Molecular Formula	C₉H₁₆O₄
Molecular Weight	188.22 g/mol
IUPAC Name	(E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol
Appearance	Colorless oil
Solubility	Soluble in methanol and chloroform
Data sourced from PubChem.[1][4]

Proposed Experimental Protocols

The following protocols are foundational assays for determining the biological activity and effective concentration range of a novel compound like Aspinonene.

1. In Vitro Cytotoxicity Assessment (MTT Assay)

This assay is a common starting point to evaluate the effect of a compound on cell proliferation and viability.[6]

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method where mitochondrial reductase enzymes in metabolically active cells convert the yellow MTT to a purple formazan product.[6] The amount of formazan is proportional to the number of viable cells.[6]

• Protocol:

  • Cell Seeding: Seed cancer cell lines (e.g., HeLa, MCF-7, HCT116) in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.[6]

  • Compound Preparation: Prepare a stock solution of Aspinonene in a suitable solvent like DMSO. Perform serial dilutions to create a range of final concentrations for testing. A broad starting range, for example, could be 0.1 µM to 100 µM.

  • Treatment: Add the prepared Aspinonene dilutions to the wells. Include a positive control (e.g., Doxorubicin) and a vehicle control (medium with the same concentration of DMSO as the highest Aspinonene concentration).

  • Incubation: Incubate the plate for 48 hours under standard cell culture conditions.[6]

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.[6]

  • Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[6]

  • Measurement: Measure the absorbance at 570 nm using a microplate reader.[6]

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[6]

2. Anti-inflammatory Activity Assessment (Nitric Oxide Assay)

This protocol assesses the potential anti-inflammatory properties of Aspinonene by measuring the inhibition of nitric oxide (NO) production in macrophages.

• Principle: Lipopolysaccharide (LPS) stimulates macrophage cells (like RAW 264.7) to produce nitric oxide, a key inflammatory mediator. The amount of NO is measured indirectly by quantifying its stable end-product, nitrite, in the cell culture supernatant using the Griess reagent.[8]

• Protocol:

  • Cell Seeding: Seed RAW 264.7 macrophage cells into a 96-well plate and allow them to adhere.

  • Pre-treatment: Pre-treat the cells with various concentrations of Aspinonene for 1-2 hours.[8]

  • Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL). Include a positive control (e.g., a known iNOS inhibitor like L-NMMA) and a vehicle control.[8]

  • Incubation: Incubate the plate for 24 hours to allow for NO production.[8]

  • Griess Assay:

    • Transfer a portion of the cell culture supernatant to a new 96-well plate.

    • Add Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.[8]

    • Incubate in the dark at room temperature for 10-15 minutes.

  • Measurement: Measure the absorbance at approximately 540 nm.[8]

  • Analysis: Determine the nitrite concentration from a sodium nitrite standard curve. Calculate the percentage of NO inhibition compared to the LPS-only treated cells.[8]

Proposed Preclinical Research Workflow

Given the lack of in vivo data, a structured preclinical research plan is essential to evaluate the therapeutic potential of Aspinonene.[1]

A proposed preclinical workflow for evaluating the in vivo potential of Aspinonene.[1]

Hypothetical Signaling Pathway

While the specific mechanism of action for Aspinonene is unknown, many fungal natural products exert their effects by modulating key signaling pathways.[1] Future research could explore if Aspinonene interacts with common pathways involved in cell proliferation and apoptosis, such as the MAPK/ERK pathway.[1][9]

A hypothetical signaling pathway illustrating how Aspinonene might exert cytotoxic effects.[1]

Conclusion

Aspinonene remains a molecule with untapped therapeutic potential.[1] The absence of concrete biological activity and dosage data highlights a critical area for future research.[2] The scientific community is encouraged to undertake comprehensive preclinical studies to elucidate the biological activity, safety profile, and potential therapeutic applications of this fungal metabolite. The protocols and conceptual frameworks provided here are intended to serve as a starting point for these important investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Signal pathways involved in apigenin inhibition of growth and induction of apoptosis of human anaplastic thyroid cancer cells (ARO) - PubMed [pubmed.ncbi.nlm.nih.gov]

Aspinonene: Standard Operating Procedures, Application Notes, and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the fungal metabolite Aspinonene. It includes detailed protocols for its production, purification, and proposed methods for biological characterization. Aspinonene is a branched pentaketide natural product first isolated from the fungus Aspergillus ochraceus.[1] Its unique chemical structure and biosynthetic relationship to the related compound aspyrone make it a molecule of scientific interest.[2][3] However, extensive data on its biological activity is not yet available in public literature, presenting a significant research opportunity.[1][4] This guide consolidates current knowledge and provides standardized protocols to facilitate further investigation into its therapeutic potential.[1]

Physicochemical Properties

Aspinonene is a polyketide characterized by a complex stereochemistry, including an epoxide ring and multiple hydroxyl groups.[2][3] Its key properties are summarized below.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[1][5]
Molecular Weight	188.22 g/mol	[1][5]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[1][3]
CAS Number	157676-96-5	[1][3]
Appearance	Colorless oil	[3]
Solubility	Soluble in methanol and chloroform	[3]

Section 1: Production and Purification

The production of Aspinonene is achieved through submerged fermentation of Aspergillus ochraceus.[6] The yield and purity are highly dependent on the optimization of fermentation and purification parameters. The reported yield of pure Aspinonene is approximately 68 mg per liter of culture broth.[1]

Protocol 1.1: Fermentation of Aspergillus ochraceus

This protocol is based on general methodologies for secondary metabolite production in Aspergillus species.[7][8]

• Strain Maintenance and Inoculum Preparation :

  • Maintain cultures of Aspergillus ochraceus (e.g., strain DSM-7428) on Czapek-Dox agar slants at 28°C for 7 days until sporulation is observed.[8]

  • Prepare a spore suspension by flooding a mature slant with a sterile 0.85% saline solution containing 0.1% Tween 80.[8]

  • Transfer the spore suspension to a 250 mL flask containing 100 mL of Potato Dextrose Broth (PDB).[8]

  • Incubate at 28°C on a rotary shaker at 150 rpm for 3-4 days to generate a vegetative mycelial inoculum.[8]

• Production Culture :

  • Inoculate 1 L flasks, each containing 500 mL of Yeast Extract Sucrose (YES) broth, with 5-10% (v/v) of the inoculum culture.[8]

  • Cultivate in stirred fermentors, maintaining the pH between 3.5 and 4.5, as an acidic medium is crucial for Aspinonene production.[1]

  • Incubate for up to 100 hours.[1] Critically, maintain lower dissolved oxygen levels by adjusting agitation and aeration rates to favor Aspinonene production over aspyrone.[7]

Protocol 1.2: Extraction of Aspinonene

This protocol describes a two-step solvent extraction process from the fermentation culture.[8][9]

• Separation : Separate the fungal mycelium from the culture broth via vacuum filtration.[1][8]

• Broth Extraction :

  • Transfer the culture filtrate to a separatory funnel.

  • Extract the filtrate three times with an equal volume of ethyl acetate.[9]

  • Pool the organic (ethyl acetate) layers.[8]

• Mycelial Extraction (Optional but Recommended) :

  • Homogenize the collected mycelia and extract them three times with a mixture of chloroform and methanol (2:1, v/v).[8]

  • Combine these extracts with the pooled organic layers from the broth extraction.

• Concentration :

  • Dry the combined organic extract over anhydrous sodium sulfate.[9]

  • Filter to remove the sodium sulfate and concentrate the filtrate to dryness using a rotary evaporator at 40°C to yield the crude extract.[9]

Protocol 1.3: Chromatographic Purification

A multi-step chromatographic strategy is required to purify Aspinonene from the crude extract.[7][8]

• Silica Gel Column Chromatography :

  • Prepare a silica gel column packed in a non-polar solvent like hexane.[9][10]

  • Dissolve the crude extract in a minimal volume of the initial mobile phase (e.g., 9:1 chloroform:methanol or 95:5 hexane:ethyl acetate) and load it onto the column.[1][9]

  • Elute the column with a solvent gradient of increasing polarity.[7][9]

  • Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify those containing Aspinonene.[9] Pool the relevant fractions.

• Gel-Permeation Chromatography :

  • Further purify the pooled fractions using a Sephadex LH-20 column with 100% methanol as the isocratic eluent.[1][8]

  • This step separates compounds based on size and is effective for removing remaining impurities.[1]

• Preparative High-Performance Liquid Chromatography (HPLC) :

  • Perform a final purification step using a preparative HPLC system with a C18 reversed-phase column.[7][8]

  • Use a suitable mobile phase, such as a linear gradient of acetonitrile in water, to elute pure Aspinonene.[8]

  • Collect the peak corresponding to Aspinonene and verify its purity with analytical HPLC.[8] Evaporate the solvent to obtain the final pure compound.

Overall workflow for Aspinonene production and purification.

Section 2: Biosynthesis of Aspinonene

Aspinonene's biosynthesis proceeds via a polyketide pathway, which is closely linked to the formation of aspyrone.[3][11] Isotopic labeling studies have confirmed that Aspinonene is a pentaketide derived from one acetyl-CoA starter unit and four malonyl-CoA extender units.[1][3]

The key steps in the proposed pathway are:

• Chain Assembly : A Polyketide Synthase (PKS) enzyme iteratively condenses the precursor units to form a linear pentaketide intermediate.[7][11]

• Rearrangement : The pentaketide chain undergoes a rearrangement.[1][7]

• Formation of a Key Intermediate : A hypothetical bisepoxide is formed, which serves as a critical branch point in the pathway.[1][3]

• Divergent Synthesis : From the bisepoxide intermediate, the pathway diverges:

  • Reduction leads to the formation of Aspinonene.[1]

  • Oxidation leads to the formation of aspyrone.[1]

The concentration of dissolved oxygen during fermentation is a critical factor influencing this final step; higher oxygen levels favor the oxidation reaction, thus increasing the yield of aspyrone relative to Aspinonene.[1][7]

Proposed biosynthetic pathway of Aspinonene and Aspyrone.

Section 3: Protocols for Biological Activity Screening

The biological activity of Aspinonene is largely uncharacterized.[4] The following protocols are standard, established methodologies for the initial in vitro screening of novel natural products for potential anticancer, anti-inflammatory, and antifungal activities.[12][13]

Protocol 3.1: In Vitro Cytotoxicity – MTT Assay

This colorimetric assay assesses cell viability and is a primary screening method for anticancer potential.[2][12]

• Cell Seeding : Seed cancer cells (e.g., HeLa, MCF-7, HCT116) into a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.[12]

• Compound Treatment : Prepare a stock solution of Aspinonene in DMSO. Perform serial dilutions to achieve final concentrations ranging from approximately 3.1 µg/mL to 400 µg/mL. Add the compounds to the wells. Include a positive control (e.g., Doxorubicin) and a vehicle control (DMSO).[12]

• Incubation : Incubate the plate for 48 hours.[12]

• MTT Addition : Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[12]

• Formazan Solubilization : Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[12]

• Absorbance Measurement : Measure the absorbance at 570 nm using a microplate reader.[2][12]

• Calculation : Calculate cell viability as a percentage of the control. The IC₅₀ value (concentration inhibiting 50% of cell growth) can be determined from a dose-response curve.[12]

Protocol 3.2: Antifungal Susceptibility – Broth Microdilution Assay

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 and M38 standards to determine the Minimum Inhibitory Concentration (MIC).[13]

• Inoculum Preparation :

  • For yeasts (e.g., Candida albicans), suspend colonies from an agar plate in sterile saline to match a 0.5 McFarland standard. Dilute this suspension 1:1000 in RPMI-1640 medium.[13]

  • For filamentous fungi (e.g., Aspergillus fumigatus), harvest conidia from a mature culture into sterile saline with 0.05% Tween 20. Adjust to a 0.5 McFarland standard and dilute in RPMI-1640 medium.[13]

• Plate Preparation : In a 96-well microtiter plate, prepare serial twofold dilutions of Aspinonene in RPMI-1640 medium. A typical concentration range is 0.03 to 16 µg/mL.[13]

• Inoculation and Incubation : Inoculate each well with the prepared fungal suspension. Incubate at 35°C for 24-48 hours for yeasts or 48-72 hours for molds.[13]

• Endpoint Determination : The MIC is the lowest concentration of Aspinonene that causes a significant reduction in growth (≥50% for yeasts) or complete visual inhibition (for molds) compared to the growth control well.[13]

Generalized workflow for an MTT cytotoxicity assay.

Section 4: Comparative Quantitative Data

While specific quantitative bioactivity data for Aspinonene is not available, the activities of other secondary metabolites from Aspergillus provide a valuable context for guiding future research.

Table 1: Cytotoxic and Anti-inflammatory Activity of Selected Aspergillus Metabolites Note: This data is for comparative purposes only and does not represent the activity of Aspinonene.

Compound	Producing Organism	Assay Type	Target/Cell Line	IC₅₀ Value	Source
Aspyrone Derivatives	Phoma sp.	Cytotoxicity	HL-60, PC-3, HCT-116	0.52 - 9.85 µM	[14]
Aspergiolide A	Aspergillus versicolor	Antioxidant	Not specified	4.57 µM	[15]
Versicolactone B	Aspergillus versicolor	Cytotoxicity	Cancer cell lines	2.47 µM	[15]
Sydowic Acid	Aspergillus sydowii	Cytotoxicity	Cancer cells	5.83 µM	[15]
Biscognienyne M	Aspergillus sp.	Cytotoxicity	A2780 (Ovarian Cancer)	6.8 µM	[14]

Section 5: Proposed Mechanism of Action

The specific molecular target and mechanism of action for Aspinonene are unknown.[4] Many fungal natural products exert their effects by modulating key cellular signaling pathways.[16] Future research should focus on:

• Target Identification : Using techniques like the Cellular Thermal Shift Assay (CETSA) to identify direct protein binding partners.[4]

• Enzyme Inhibition Assays : Determining if Aspinonene inhibits specific enzymes, such as kinases or proteases, and characterizing the nature of the inhibition.[4]

• Signaling Pathway Analysis : Investigating if Aspinonene modulates common cancer-related pathways, such as the MAPK/ERK or PI3K/Akt pathways, which are involved in cell proliferation and apoptosis.[14][16]

Hypothetical signaling pathway inhibited by Aspinonene.

Section 6: Safety and Handling

The toxicological properties of Aspinonene have not been thoroughly investigated. Therefore, it should be handled with caution, assuming it may be hazardous.[17]

• Engineering Controls : All handling of Aspinonene, especially in solid form, should occur within a certified chemical fume hood.[17]

• Personal Protective Equipment (PPE) : Standard PPE, including safety glasses with side shields, a fully buttoned lab coat, and nitrile gloves, is required.[17]

• Waste Disposal : All waste contaminated with Aspinonene (solid and liquid) must be treated as hazardous waste and disposed of according to institutional environmental health and safety guidelines.[17]

• Spill and Exposure : In case of skin or eye contact, flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[17]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Application Notes and Protocols for High-Throughput Screening with Aspinonene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a polyketide-derived secondary metabolite first isolated from the fungus Aspergillus ochraceus.[1] Structurally, it is a branched pentaketide natural product with a unique carbon skeleton and an unusual oxygenation pattern.[2] While its discovery and biosynthetic pathway have been characterized, comprehensive data on its biological activity and potential therapeutic applications remain largely unexplored.[2][3] This document provides a framework for researchers interested in investigating the bioactivity of Aspinonene through high-throughput screening (HTS), offering detailed protocols for hypothetical screening campaigns and outlining potential mechanisms of action to be explored.

Due to the limited publicly available data on Aspinonene's specific biological targets, the following sections provide generalized protocols and hypothetical signaling pathways as a guide for future research.

Physicochemical Properties of Aspinonene

A solid understanding of Aspinonene's properties is crucial for designing effective screening assays.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[2]
Molecular Weight	188.22 g/mol	[2]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[2]
Appearance	Colorless oil	[3]
Solubility	Soluble in methanol and chloroform	[3]
CAS Number	157676-96-5	[2]

High-Throughput Screening (HTS) for Bioactivity of Aspinonene

HTS allows for the rapid assessment of Aspinonene's effects across a wide range of biological assays.[4][5] Given that structurally related C9 polyketides have shown weak antitumor effects, initial screens could focus on cytotoxicity, antifungal, and anti-inflammatory activities.[2]

General HTS Workflow

A typical HTS campaign for a natural product like Aspinonene would follow a logical progression from primary screening to hit confirmation and further characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. assaygenie.com [assaygenie.com]
• 5. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]

Application Notes and Protocols: Aspinonene in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a natural product isolated from Aspergillus species. While its biological activities are of interest, detailed studies on its mechanism of action and its potential applications in fluorescence microscopy are not yet available in the public scientific literature.[1] This document provides a framework for researchers interested in exploring the use of Aspinonene as a potential fluorescent probe. It outlines the necessary experimental protocols to characterize its photophysical properties, investigate its cellular targets, and utilize it for imaging applications. Fluorescence microscopy is a powerful technique used to detect target molecules in cells and tissues, providing insights into their spatial distribution and expression levels.[2]

Characterization of Photophysical Properties

To evaluate Aspinonene as a potential fluorophore, its fundamental photophysical properties must be determined.

Table 1: Essential Photophysical Properties of a Novel Fluorophore

Property	Description	Method
Absorption Maximum (λabs)	The wavelength at which the molecule absorbs the most light.	UV-Vis Spectrophotometry
Emission Maximum (λem)	The wavelength at which the molecule emits the most light after excitation.	Fluorometry
Molar Extinction Coefficient (ε)	A measure of how strongly the molecule absorbs light at a given wavelength.	UV-Vis Spectrophotometry (using the Beer-Lambert law)
Fluorescence Quantum Yield (Φf)	The ratio of photons emitted to photons absorbed, indicating the efficiency of the fluorescence process.	Comparative method using a standard with a known quantum yield (e.g., quinine sulfate).[3]
Photostability	The resistance of the fluorophore to photobleaching (fading) upon exposure to excitation light.	Time-lapse fluorescence microscopy

Protocol 1: Determination of Absorption and Emission Spectra

Objective: To determine the optimal excitation and emission wavelengths for Aspinonene.

Materials:

• Aspinonene stock solution (in a suitable solvent, e.g., DMSO)

• Spectroscopy-grade solvent (e.g., phosphate-buffered saline (PBS) or ethanol)

• UV-Vis spectrophotometer

• Fluorometer

• Quartz cuvettes

Procedure:

• Prepare a dilute solution of Aspinonene in the desired solvent. The concentration should be adjusted to have an absorbance value between 0.05 and 0.1 at the absorption maximum to avoid inner filter effects.

• Absorption Spectrum: a. Use the spectrophotometer to scan a range of wavelengths (e.g., 200-700 nm) to measure the absorbance of the Aspinonene solution. b. Identify the wavelength of maximum absorbance (λabs).

• Emission Spectrum: a. Set the excitation wavelength of the fluorometer to the determined λabs. b. Scan a range of emission wavelengths (starting from ~10-20 nm above the excitation wavelength) to measure the fluorescence intensity. c. Identify the wavelength of maximum emission (λem).

• Excitation Spectrum: a. Set the emission wavelength of the fluorometer to the determined λem. b. Scan a range of excitation wavelengths to measure the fluorescence intensity. c. The resulting spectrum should resemble the absorption spectrum and confirms the optimal excitation wavelength.

Cellular Imaging with Aspinonene

The following protocols provide a general framework for using Aspinonene in cellular imaging. These should be optimized based on the specific cell type and experimental goals.

Protocol 2: Live-Cell Imaging

Objective: To visualize the localization of Aspinonene in living cells.

Materials:

• Cells cultured on glass-bottom dishes or coverslips.[4][5]

• Aspinonene stock solution

• Live-cell imaging medium

• Fluorescence microscope equipped with a suitable filter set and an environmental chamber to maintain 37°C and 5% CO2.[5]

Procedure:

• Culture cells to a confluency of 50-80%.[6]

• Replace the culture medium with pre-warmed live-cell imaging medium containing the desired concentration of Aspinonene. The optimal concentration should be determined empirically by testing a range of concentrations to achieve sufficient signal without cytotoxicity.

• Incubate the cells with Aspinonene for a specific duration. The incubation time should be optimized to allow for cellular uptake and localization.

• Wash the cells with fresh imaging medium to remove any unbound Aspinonene.

• Mount the dish or coverslip on the microscope stage.

• Acquire images using the predetermined optimal excitation and emission settings for Aspinonene.

Protocol 3: Fixed-Cell Imaging and Co-localization

Objective: To determine the subcellular localization of Aspinonene by co-staining with known organelle markers.

Materials:

• Cells cultured on coverslips

• Aspinonene stock solution

• Paraformaldehyde (PFA) solution (e.g., 4% in PBS) for fixation[6]

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)[6]

• Blocking buffer (e.g., 1% Bovine Serum Albumin in PBS)

• Fluorescently labeled antibodies or dyes for specific organelles (e.g., DAPI for nucleus, MitoTracker for mitochondria)

• Mounting medium with antifade reagent

Procedure:

• Incubate cells with Aspinonene as described in the live-cell imaging protocol.

• Wash cells with PBS.

• Fix the cells with 4% PFA in PBS for 10-15 minutes at room temperature.[6]

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes (if required for the co-stain).[6]

• Wash the cells three times with PBS.

• Block non-specific binding with blocking buffer for 30-60 minutes.

• Incubate with the primary antibody for the organelle marker of interest, followed by a fluorescently labeled secondary antibody, or directly with a fluorescent dye.

• Wash the cells extensively with PBS.

• Mount the coverslips onto microscope slides using mounting medium.

• Acquire multi-channel fluorescence images to assess the co-localization of Aspinonene with the organelle markers.

Investigating the Mechanism of Action

Understanding the biological target and mechanism of action of Aspinonene is crucial for its development as a specific probe.[1]

Table 2: Experimental Approaches to Identify the Cellular Target of Aspinonene

Experimental Approach	Objective
Co-localization Studies	To determine the subcellular compartment where Aspinonene accumulates, providing clues about its potential target.
Cellular Thermal Shift Assay (CETSA)	To identify direct protein targets of Aspinonene by observing changes in protein thermal stability upon binding.[1]
Enzyme Inhibition Assays	To determine if Aspinonene inhibits a specific enzyme.[1]
High-Content Imaging	To screen for phenotypic changes in cells treated with Aspinonene, which can suggest affected cellular pathways.

Visualizing Experimental Workflows and Potential Pathways

The following diagrams illustrate the proposed experimental workflow for characterizing Aspinonene and a hypothetical signaling pathway that could be investigated.

References

• 1. benchchem.com [benchchem.com]
• 2. Fluorescence Microscopy Applications I FluoroFinder [fluorofinder.com]
• 3. jascoinc.com [jascoinc.com]
• 4. Labeling proteins inside living cells using external fluorophores for microscopy | eLife [elifesciences.org]
• 5. Cell culture, transfection and imaging [protocols.io]
• 6. synthneuro.org [synthneuro.org]

Application Notes and Protocols for Developing Aspinonene-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a polyketide natural product first isolated from the fungus Aspergillus ochraceus.[1] Its unique branched pentaketide structure presents an interesting scaffold for chemical and biological investigation.[1][2] While its biosynthetic pathway is related to the known metabolite aspyrone, the biological activity and therapeutic potential of Aspinonene remain largely unexplored.[1][3] Extensive screening data, including cytotoxicity, anti-inflammatory, or antimicrobial effects, are not widely available in the public domain.[1] This document provides a comprehensive guide for researchers to initiate the development of Aspinonene-based assays, from initial screening to target identification and validation. The protocols and workflows outlined here are designed to facilitate the systematic investigation of Aspinonene's bioactivity and elucidate its mechanism of action.

Data Presentation

Quantitative data is essential for comparing the potency and selectivity of a compound. While specific experimental data for Aspinonene is scarce, the following tables illustrate how results can be structured and presented.

Table 1: Physicochemical Properties of Aspinonene

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[1]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[1]
Molecular Weight	188.22 g/mol	[1]
CAS Number	157676-96-5	[1]

Table 2: Hypothetical Cytotoxicity Data for Aspinonene

This table illustrates how to present data from a primary screen against a panel of human cancer cell lines. IC50 is the concentration of a drug that is required for 50% inhibition in vitro.

Cell Line	Cancer Type	IC50 (µM)
A2780	Ovarian Cancer	8.5
HL-60	Promyelocytic Leukemia	15.2
HCT-116	Colorectal Carcinoma	22.8
PC-3	Prostate Cancer	> 50
MCF-7	Breast Cancer	35.1

Table 3: Biological Activity of Compounds Structurally Related to Aspinonene

This table provides context for potential activities of Aspinonene by summarizing the reported activities of structurally similar compounds.

Compound Class	Related Compound	Biological Activity	Target Organism/Cell Line	Potency (IC50 / MIC)	Source
Meroterpenoid	Biscognienyne M	Cytotoxic	A2780 (Human ovarian cancer)	6.8 µM	[4]
α-Pyrone	Phomone Derivatives	Cytotoxic	HL-60, PC-3, HCT-116	0.52-9.85 µM	[4]
Pyranone	From Aspergillus candidus	Anticancer	HEp-2, HepG2	7 µg/ml	[4]
α-Pyrone	Pseudopyronines A, B, C	Antibacterial	Staphylococcus aureus	0.156-6.25 µg/mL	[4]

Experimental Protocols

The following are detailed protocols for the initial investigation of Aspinonene's biological activity and the identification of its molecular targets.

Protocol 1: Cytotoxicity Screening using the MTT Assay

This colorimetric assay is a standard method for assessing cell viability and is often used as a primary screen for cytotoxic compounds.[5]

Objective: To determine the concentration of Aspinonene that inhibits the growth of cancer cell lines by 50% (IC50).

Materials:

• Aspinonene

• Human cancer cell lines (e.g., A2780, HL-60, HCT-116)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed 5,000-10,000 cells per well in 100 µL of complete medium in a 96-well plate.

  • Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Aspinonene in DMSO.

  • Perform serial dilutions of Aspinonene in complete medium to achieve final concentrations ranging from 0.1 to 100 µM. Include a vehicle control (DMSO only).

  • Remove the medium from the wells and add 100 µL of the diluted Aspinonene solutions.

  • Incubate for 48-72 hours.

• MTT Addition:

  • Add 20 µL of MTT solution to each well.

  • Incubate for 4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of Aspinonene concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Antimicrobial Susceptibility Testing using Broth Microdilution

This protocol determines the Minimum Inhibitory Concentration (MIC) of Aspinonene against various microbial strains.[6]

Objective: To determine the lowest concentration of Aspinonene that inhibits the visible growth of a microorganism.[6]

Materials:

• Aspinonene

• Bacterial or fungal strains (e.g., Staphylococcus aureus, Candida albicans)

• Appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile 96-well microtiter plates

• Spectrophotometer or McFarland standards

• Incubator

Procedure:

• Inoculum Preparation:

  • Culture the microbial strain on an appropriate agar plate.

  • Prepare a suspension of the microorganism in sterile broth and adjust the turbidity to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria).

  • Dilute the standardized suspension in the growth medium to achieve the final inoculum density (e.g., 5 x 10⁵ CFU/mL).

• Compound Dilution:

  • Prepare a 2-fold serial dilution of Aspinonene in the growth medium in the 96-well plate.

• Inoculation:

  • Add the prepared inoculum to each well containing the Aspinonene dilutions.

  • Include a positive control (inoculum without Aspinonene) and a negative control (medium only).

• Incubation:

  • Incubate the plate at the appropriate temperature (e.g., 35-37°C) for 18-24 hours for bacteria or 24-48 hours for fungi.[6]

• MIC Determination:

  • Visually inspect the wells for turbidity. The MIC is the lowest concentration of Aspinonene at which there is no visible growth.[4][6]

Protocol 3: Target Identification using Affinity Purification-Mass Spectrometry (AP-MS)

This method is used to identify the protein binding partners of Aspinonene from a cell lysate.[7]

Objective: To identify potential protein targets of Aspinonene by capturing proteins that bind to an immobilized form of the compound.

Materials:

• Aspinonene with a linker for immobilization (requires chemical synthesis)

• Affinity beads (e.g., NHS-activated sepharose)

• Cell line of interest (e.g., a human cancer cell line)

• Cell lysis buffer

• Wash buffer

• Elution buffer

• LC-MS/MS equipment

Procedure:

• Probe Synthesis and Immobilization:

  • Synthesize a derivative of Aspinonene containing a linker arm.

  • Covalently attach the Aspinonene derivative to the affinity beads.

• Cell Lysate Preparation:

  • Culture and harvest the cells.

  • Lyse the cells to extract the proteome.

  • Clarify the lysate by centrifugation to remove cell debris.

• Affinity Capture:

  • Incubate the Aspinonene-immobilized beads with the cell lysate.

  • As a negative control, incubate beads without Aspinonene or with an immobilized inactive analogue with the lysate.

• Washing:

  • Wash the beads extensively with wash buffer to remove non-specifically bound proteins.

• Elution:

  • Elute the specifically bound proteins from the beads using an appropriate elution buffer (e.g., containing a high salt concentration or a denaturing agent).

• Protein Identification:

  • Separate the eluted proteins by SDS-PAGE and identify them by LC-MS/MS.

• Data Analysis:

  • Identify proteins that are significantly enriched in the Aspinonene pulldown compared to the negative control.[7] These are the putative targets.

Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate key workflows and hypothetical pathways relevant to the study of Aspinonene.

Caption: General workflow for the screening and characterization of Aspinonene.

Caption: Proposed apoptotic pathway for an Aspinonene analogue.[4]

Caption: Workflow for Aspinonene target identification via AP-MS.[7]

Conclusion

Aspinonene is a fungal metabolite with a unique chemical structure, but its biological activities are not yet well understood.[1][6] This guide provides a framework and detailed protocols for the scientific community to begin exploring the therapeutic potential of this natural product. The outlined assays for cytotoxicity, antimicrobial activity, and target identification offer a starting point for a comprehensive investigation.[6][7] Future studies, guided by these methodologies, are essential to uncover the biological functions of Aspinonene and determine its potential as a lead compound in drug discovery.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for the Experimental Use of Aspinonene

Audience: Researchers, scientists, and drug development professionals.

Introduction: Aspinonene is a branched pentaketide natural product first isolated from the fungus Aspergillus ochraceus.[1] Its unique chemical structure, featuring a branched carbon skeleton and an unusual oxygenation pattern, makes it a compound of interest for biological screening.[1] However, as of late 2025, detailed studies on its specific biological activities and mechanism of action are not widely available in public scientific literature.[1][2] This presents a significant research opportunity.

This document provides a comprehensive guide for the experimental use of Aspinonene. It consolidates known information on its properties and production while offering detailed protocols and conceptual frameworks for investigating its potential therapeutic applications, such as antimicrobial, cytotoxic, and anti-inflammatory activities.[1][2]

Physicochemical Properties and Structure

Aspinonene is a polyketide with the chemical formula C₉H₁₆O₄.[3][4] Its structure has been characterized by spectroscopic methods, and its fundamental properties are cataloged, providing a solid foundation for research into its biological interactions.[3][5]

Table 1: Physicochemical Properties of Aspinonene

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	PubChem[4][6]
Molecular Weight	188.22 g/mol	PubChem[1][4][6]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	PubChem[1][4][6]
CAS Number	157676-96-5	PubChem[1][6]
Appearance	Colorless oil	[6]

| Solubility | Soluble in methanol and chloroform |[6] |

Biosynthesis and Production

Aspinonene's biosynthesis is closely related to that of aspyrone, another metabolite from A. ochraceus.[6][7] The proposed pathway involves a polyketide synthase (PKS) that forms a linear pentaketide intermediate, which then undergoes rearrangement.[5][7] A key hypothetical intermediate is a bisepoxide that can be reduced to form Aspinonene or oxidized to form aspyrone.[6] The dissolved oxygen concentration during fermentation can influence the ratio of these two products.[1][6]

Caption: Proposed biosynthetic pathway of Aspinonene from a pentaketide intermediate.[1][7]

Experimental Protocols

Due to the lack of specific published bioactivity data, the following are established, standard protocols adapted for the initial investigation of Aspinonene.

Protocol 1: Production and Isolation of Aspinonene

This protocol is based on methodologies for producing and extracting secondary metabolites from Aspergillus ochraceus.[1][5]

A. Fermentation:

• Organism: Use Aspergillus ochraceus (e.g., strain DSM-7428).[1]

• Culture Medium: Prepare a suitable liquid medium for fungal growth, such as Potato Dextrose Broth (PDB) or Yeast Extract Sucrose (YES) broth.[5] An acidic medium (pH 3.5-4.5) is reported to be crucial for Aspinonene production.[1]

• Cultivation: Inoculate the sterile medium with the fungal strain. Cultivate in stirred fermentors. The logarithmic growth phase typically ends after 100 hours.[1]

B. Extraction:

• Separate the fungal mycelium from the culture broth via filtration or centrifugation.[5]

• Extract the culture filtrate successively three times with equal volumes of an organic solvent such as ethyl acetate.[1][5]

• Combine the organic layers and evaporate the solvent under reduced pressure to yield a crude extract.[5]

C. Purification:

• Subject the crude extract to column chromatography using silica gel.[5]

• Elute fractions using a solvent gradient of increasing polarity (e.g., hexane-ethyl acetate).[5]

• Monitor fractions by Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify those containing Aspinonene.[5]

• Perform further purification using preparative HPLC with a C18 column to obtain pure Aspinonene.[5] The reported yield is approximately 68 mg per dm³ of culture broth.[1]

Protocol 2: Antifungal Susceptibility Testing

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27 standard for yeast and is a starting point for assessing Aspinonene's antifungal potential.[8]

• Fungal Strain: Culture a standardized strain (e.g., Candida albicans ATCC 90028) on Sabouraud Dextrose Agar (SDA) for 24-48 hours at 35°C.[2][8]

• Inoculum Preparation: Prepare a suspension of fungal cells in sterile saline, adjusting the turbidity to a 0.5 McFarland standard. Dilute this suspension 1:1000 in RPMI-1640 medium.[8]

• Plate Preparation: In a 96-well microtiter plate, prepare serial twofold dilutions of Aspinonene in RPMI-1640 medium. A typical starting range is 0.03 to 16 µg/mL.[8] Include growth control (inoculum, no compound) and sterility control (medium only) wells.[8]

• Inoculation: Add the prepared inoculum to each well (except the sterility control).

• Incubation: Seal the plate and incubate at 35°C for 24-48 hours.[2][8]

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is the lowest Aspinonene concentration with no visible fungal growth.[2]

Protocol 3: Cytotoxicity Assessment (MTT Assay)

The MTT assay is a standard colorimetric method to assess a compound's effect on cell viability and proliferation.[9][10]

• Cell Culture: Seed human cancer cells (e.g., HeLa, HL-60) in a 96-well plate at a suitable density and culture for 24 hours.[1][9]

• Compound Treatment: Treat the cells with serial dilutions of Aspinonene and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO).[9]

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson’s glycine buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[9]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits cell growth by 50%).[9]

Framework for Investigating Aspinonene

Since the biological target and activity of Aspinonene are unknown, a structured investigational workflow is essential.

Caption: A proposed experimental workflow for evaluating the biological potential of Aspinonene.[2][3]

Data Presentation for Future Studies

As quantitative data is generated, it should be structured for clear comparison. The table below serves as a template for reporting results from antifungal susceptibility testing.

Table 2: Example Structure for Reporting Minimum Inhibitory Concentration (MIC) of Aspinonene

Fungal Species	Strain ID	Aspinonene MIC (µg/mL)	Control Antifungal	Control MIC (µg/mL)
Candida albicans	ATCC 90028	[Experimental Value]	Amphotericin B	[Experimental Value]
Cryptococcus neoformans	ATCC 208821	[Experimental Value]	Fluconazole	[Experimental Value]

| Aspergillus fumigatus | ATCC 204305 | [Experimental Value] | Voriconazole | [Experimental Value] |

Hypothetical Signaling Pathways

While Aspinonene's specific targets are unknown, many fungal natural products exert their effects by modulating key cellular signaling pathways.[3] The diagrams below illustrate hypothetical pathways that could be investigated as potential mechanisms of action for Aspinonene.

Caption: Hypothetical pathway illustrating how Aspinonene might induce cytotoxic effects.[3]

Caption: Hypothetical inhibition of the NF-κB signaling pathway by Aspinonene.[10]

Disclaimer: The information provided in this document is for Research Use Only (RUO) and is not intended for diagnostic or therapeutic procedures. The protocols are for reference and may require optimization for specific experimental setups.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analytical Detection of Aspinonene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a polyketide secondary metabolite produced by the filamentous fungus Aspergillus ochraceus.[1] As a member of the diverse polyketide family, aspinonene holds potential for various biological activities, making its accurate detection and quantification crucial for research and drug development endeavors. These application notes provide detailed protocols for the analytical determination of aspinonene using High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Analytical Methods Overview

The choice of analytical method for aspinonene detection depends on the required sensitivity, selectivity, and the complexity of the sample matrix. HPLC-UV is a robust and widely accessible technique suitable for routine quantification, while LC-MS/MS offers superior sensitivity and specificity, making it ideal for trace-level detection and complex biological samples.[2]

Quantitative Data Summary

The following table summarizes representative performance data for the analytical methods described. These values are based on methods validated for similar fungal polyketides and natural products and should be considered as a reference.[3][4][5][6] Method-specific validation is essential for accurate quantification.

Parameter	HPLC-UV	LC-MS/MS
**Linearity (R²) **	> 0.999	> 0.99
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.01 - 0.5 ng/mL
Limit of Quantification (LOQ)	0.5 - 5 µg/mL	0.05 - 2 ng/mL
Accuracy (% Recovery)	95 - 105%	90 - 110%
Precision (% RSD)	< 5%	< 15%

Experimental Protocols

Protocol 1: Quantification of Aspinonene by HPLC-UV

This protocol outlines a reversed-phase HPLC method with UV detection for the quantification of aspinonene.

1. Instrumentation and Materials

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC-grade methanol, acetonitrile, and water

• Aspinonene reference standard

• Volumetric flasks, pipettes, and syringes

• 0.22 µm syringe filters

2. Chromatographic Conditions

• Mobile Phase: Isocratic elution with Methanol:Water (60:40, v/v) or a gradient elution for complex samples.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: Determined by measuring the UV absorbance spectrum of the aspinonene standard (typically between 210-280 nm).

• Injection Volume: 10 µL

3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of aspinonene reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation:

  • Extract aspinonene from the sample matrix (e.g., fungal culture, biological fluid) using a suitable solvent like ethyl acetate or methanol.

  • Evaporate the solvent and reconstitute the residue in the mobile phase.

  • Filter the sample through a 0.22 µm syringe filter before injection.

4. Data Analysis

• Generate a calibration curve by plotting the peak area of the aspinonene standard against its concentration.

• Determine the concentration of aspinonene in the samples by interpolating their peak areas from the calibration curve.

Protocol 2: Sensitive Detection of Aspinonene by LC-MS/MS

This protocol provides a highly sensitive and selective method for the quantification of aspinonene using LC-MS/MS.

1. Instrumentation and Materials

• LC-MS/MS system with an electrospray ionization (ESI) source

• Reversed-phase C18 or UPLC column (e.g., 2.1 x 100 mm, 1.8 µm)

• LC-MS grade methanol, acetonitrile, water, and formic acid

• Aspinonene reference standard

• Appropriate internal standard (e.g., a structurally related compound or a stable isotope-labeled aspinonene)

• Standard laboratory glassware and equipment

• 0.22 µm syringe filters

2. LC-MS/MS Conditions

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute aspinonene, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: ESI positive or negative, to be optimized based on the aspinonene signal.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode. The precursor ion (parent ion) and a specific product ion (daughter ion) for aspinonene need to be determined by infusing a standard solution into the mass spectrometer.

3. Standard and Sample Preparation

• Standard and Sample Preparation: Follow the same procedure as for the HPLC-UV method, but use LC-MS grade solvents and add an internal standard at a known concentration to all standards and samples before analysis.

4. Data Analysis

• Quantify aspinonene by calculating the ratio of the peak area of aspinonene to the peak area of the internal standard and comparing this ratio to a calibration curve constructed in the same manner.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. japsonline.com [japsonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Study on Secondary Metabolites of Endophytic Fungus, Aspergillus fumigatus, from Crocus sativus L. Guided byUHPLC-HRMS/MS-Based Molecular Network - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Aspinonene

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a fungal secondary metabolite isolated from species such as Aspergillus ochraceus and Aspergillus ostianus.[1][2] As a polyketide with a complex stereochemistry, its full biological and toxicological profiles have not been extensively documented.[3][4] Therefore, adherence to strict handling and storage protocols is crucial to ensure the integrity of the compound for research purposes and to maintain a safe laboratory environment. These application notes provide a comprehensive guide to the recommended handling, storage, and stability testing of Aspinonene, based on established guidelines for natural products of similar complexity.[1]

Physicochemical Properties

Aspinonene is a colorless oil with the molecular formula C₉H₁₆O₄ and a molecular weight of 188.22 g/mol .[3][5] It is soluble in methanol and chloroform.[3]

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[2][3][5]
Molecular Weight	188.22 g/mol	[2][3][5]
IUPAC Name	(E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[3][5]
CAS Number	157676-96-5	[3][5]
Appearance	Colorless oil	[3]
Solubility	Soluble in methanol and chloroform	[3]

Handling and Personal Protective Equipment (PPE)

Due to the limited toxicological data, a risk-based approach to safety, assuming Aspinonene may be hazardous, is essential.[4]

Engineering Controls:

• All handling of Aspinonene should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4]

• A designated area for working with Aspinonene should be established to prevent cross-contamination.[4]

• An emergency eyewash station and safety shower must be readily accessible.[4]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling Aspinonene:[4][6]

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from splashes.
Hand Protection	Chemical-resistant gloves (e.g., nitrile).	To prevent skin contact. Gloves should be changed immediately if contaminated.
Body Protection	A laboratory coat must be worn at all times.	To protect skin and clothing from contamination.
Respiratory Protection	A respirator may be required if there is a risk of generating aerosols or dust outside of a fume hood.	To prevent inhalation.

Handling Procedures:

• Solution Preparation: When preparing solutions, slowly add the solid Aspinonene to the solvent to avoid splashing. Keep containers covered as much as possible.[4]

• Post-Handling: After handling, wipe down the work area with a suitable solvent. All contaminated disposable materials should be placed in a designated hazardous waste container.[4]

• Hygiene: Wash hands thoroughly with soap and water after removing gloves.[4]

Storage Conditions

Proper storage is critical to maintain the integrity and stability of Aspinonene.[1] The following conditions are recommended based on general guidelines for complex natural products.[1]

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of chemical degradation and microbial growth.[1]
Light	Protect from light	Many organic molecules are susceptible to photodegradation. Use of amber vials or storage in the dark is recommended.[1]
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)	Minimizes oxidative degradation, which is particularly important for long-term storage.[1]
Form	Solid (lyophilized powder)	Storing the compound in a solid form is generally preferred over solutions to reduce solvent-mediated degradation.[1]
Container	Tightly sealed, appropriate material (e.g., glass or HDPE)	Prevents exposure to moisture and air. The container material should be inert and not interact with the compound.[1][6]

Emergency Procedures

In the event of a spill or exposure, immediate action is critical.[4]

Incident	Procedure
Skin Contact	Wash the affected area with plenty of soap and water. If skin irritation occurs, seek medical attention.[4]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[4]
Inhalation	Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[4]
Ingestion	Do NOT induce vomiting. Wash out the mouth with water and seek immediate medical attention.[4]
Small Spill	Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. Clean the spill area with a suitable decontamination solution.[4]
Large Spill	Evacuate the area. Alert the laboratory supervisor and safety officer. Do not attempt to clean up without appropriate respiratory protection and training.[4]

Waste Disposal

All waste containing Aspinonene must be treated as hazardous waste and disposed of through the institution's environmental health and safety office.[4][6]

Waste Type	Disposal Procedure
Solid Waste	Collect all contaminated solids (e.g., gloves, weigh boats, paper towels) in a designated, labeled, and sealed container.[4][6]
Liquid Waste	Collect all liquid waste containing Aspinonene in a labeled, sealed, solvent-resistant bottle. Do not mix with other waste streams unless compatible.[4]
Sharps	Dispose of any contaminated needles, syringes, or glassware in a designated puncture-resistant sharps container.[4][6]

Experimental Protocols: Stability Testing

Due to the limited availability of public data on Aspinonene's stability, the following protocols are based on established international guidelines for stability testing of new drug substances.[1]

Protocol 1: Forced Degradation (Stress Testing)

This protocol is designed to identify potential degradation pathways and to develop stability-indicating analytical methods.

• Sample Preparation: Prepare solutions of Aspinonene in a suitable solvent (e.g., methanol).

• Stress Conditions: Expose the Aspinonene solutions to the following conditions:[1]

  • Acidic Hydrolysis: Add 1N HCl and incubate at 60°C for 24 hours.

  • Basic Hydrolysis: Add 1N NaOH and incubate at 60°C for 24 hours.

  • Oxidative Degradation: Add 3% hydrogen peroxide and store at room temperature for 24 hours, protected from light.

  • Thermal Degradation: Expose solid Aspinonene to dry heat at 80°C for 48 hours.

• Analysis: Analyze the stressed samples at appropriate time points using a suitable analytical method, such as HPLC or LC-MS, to determine the extent of degradation.

Protocol 2: Long-Term and Accelerated Stability Studies

These studies are designed to predict the shelf-life of Aspinonene under defined storage conditions.[1]

• Sample Preparation: Place Aspinonene, preferably in solid form, in appropriate, well-sealed containers that mimic the proposed long-term storage container.

• Storage Conditions: [1]

  • Long-Term: Store samples at 25°C ± 2°C with 60% ± 5% relative humidity (RH).

  • Accelerated: Store samples at 40°C ± 2°C with 75% ± 5% RH.

• Testing Schedule: Pull samples at appropriate time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36 months for long-term studies; 0, 1, 2, 3, and 6 months for accelerated studies).

• Analysis: Analyze the samples for purity and degradation products using a validated stability-indicating method.

Study Type	Storage Conditions
Forced Degradation	Acidic (1N HCl, 60°C), Basic (1N NaOH, 60°C), Oxidative (3% H₂O₂, RT), Thermal (80°C, solid)
Long-Term Stability	25°C ± 2°C, 60% ± 5% RH
Accelerated Stability	40°C ± 2°C, 75% ± 5% RH

Diagrams

Caption: Workflow for Aspinonene Handling, Storage, and Disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Aspinonene Synthesis Yield

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the yield of Aspinonene from Aspergillus ochraceus fermentation. It includes frequently asked questions and detailed troubleshooting guides to address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Aspinonene and why is it of interest?

A1: Aspinonene is a fungal secondary metabolite produced by the fungus Aspergillus ochraceus.[1] It belongs to the polyketide family and has garnered interest for its unique chemical structure and potential biological activities, making it a candidate for further investigation in drug development.[2]

Q2: What is the biosynthetic origin of Aspinonene?

A2: Aspinonene is a pentaketide, meaning it is synthesized from a five-unit polyketide chain derived from one acetyl-CoA starter unit and four malonyl-CoA extender units.[2][3] Its biosynthesis is closely related to another metabolite, aspyrone, with both sharing a common pathway that diverges at a late stage.[4][5]

Q3: What are the key factors influencing Aspinonene yield?

A3: The production of Aspinonene is influenced by a variety of fermentation parameters, including the composition of the culture medium, pH, temperature, and aeration (dissolved oxygen). The genetic makeup of the Aspergillus ochraceus strain also plays a crucial role.[1][6]

Q4: What is the relationship between Aspinonene and aspyrone production?

A4: Aspinonene and aspyrone share a common biosynthetic pathway that proceeds through a hypothetical bisepoxide intermediate.[4][5] This intermediate is a critical branch point where the pathway diverges. The final step is either a reduction to yield Aspinonene or an oxidation to form aspyrone. The balance between these two products is significantly influenced by the concentration of dissolved oxygen in the fermentation broth.[1][4]

Q5: Which fungal strains are known to produce Aspinonene?

A5: The primary fungal strain identified as a producer of Aspinonene is Aspergillus ochraceus, specifically the strain DSM-7428.[4] Another species, Aspergillus ostianus, has also been reported to produce Aspinonene.[4]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Aspinonene Yield Despite Good Fungal Growth	Suboptimal Media Composition: The medium may support vegetative growth but not secondary metabolism.	Experiment with different media compositions. Complex media containing sources like yeast extract and peptone often support robust secondary metabolite production. The "One Strain, Many Compounds" (OSMAC) approach, which involves systematically varying media components, can be employed to identify optimal conditions.[6]
Inappropriate pH: The pH of the fermentation medium can influence the activity of enzymes in the biosynthetic pathway.	Monitor and control the pH of the fermentation broth. Conduct small-scale experiments to determine the optimal pH range for Aspinonene production.[6]
Incorrect Temperature: The optimal temperature for Aspinonene production may differ from the optimal temperature for fungal growth.	Experiment with temperatures in the range of 25-30°C to find the optimal condition for Aspinonene synthesis.[6]
Timing of Harvest: Aspinonene is a secondary metabolite, and its production is often highest during the stationary phase of fungal growth.	Harvest the culture at different time points during the stationary phase to determine the peak of Aspinonene production.[1]
High Aspyrone to Aspinonene Ratio	High Dissolved Oxygen: Higher concentrations of dissolved oxygen favor the oxidative pathway leading to aspyrone.	Reduce the aeration or agitation rate in the fermenter to lower the dissolved oxygen concentration. This will favor the reductive step required for Aspinonene synthesis.[1][4][6]
Poor Fungal Growth	Inadequate Media Composition: The growth medium may lack essential nutrients for vegetative growth.	Ensure the medium contains a readily available carbon source (e.g., glucose, sucrose), a suitable nitrogen source (e.g., ammonium salts, yeast extract), and essential minerals.[6]
Suboptimal pH and Temperature: Extreme pH or temperature values can inhibit fungal growth.	Verify that the initial pH of the medium is within the optimal range for Aspergillus ochraceus growth (typically around 5.0-7.0) and that the incubator is maintaining the correct temperature.[6]
Genetic Instability of the Fungal Strain: High-producing strains can sometimes lose their ability to produce the desired metabolite over successive generations.	Maintain a stock of the original high-yielding strain and avoid excessive sub-culturing. Periodically re-isolate single-spore colonies to maintain a genetically homogenous population.
Difficulty in Extracting Aspinonene	Inefficient Extraction Solvent: The chosen solvent may not be optimal for extracting Aspinonene from the culture broth or mycelia.	Use a water-immiscible organic solvent such as ethyl acetate or dichloromethane for liquid-liquid extraction of the culture filtrate.[4][6] For the mycelia, a mixture of chloroform and methanol can be effective.[7]
Low Concentration of Aspinonene: The concentration of Aspinonene in the crude extract may be too low for efficient purification.	Concentrate the crude extract before purification. Consider increasing the scale of the fermentation to obtain more starting material.[8]

Data Presentation

Table 1: Influence of Fermentation Parameters on Aspinonene Production

Parameter	Condition	Effect on Aspinonene Yield	Effect on Aspyrone Yield	Reference(s)
Dissolved Oxygen	Low	Favored	Reduced	[1][4][6]
High	Reduced	Favored	[1][4][6]
pH	Acidic (3.5-4.5)	Reported as crucial for production in initial discovery	Not specified
Temperature	25-30°C	Optimal range to be determined experimentally	Not specified	[6]
Culture Medium	Complex Media (e.g., with yeast extract, peptone)	Generally supports robust secondary metabolism	Not specified	[6]
Growth Phase	Stationary Phase	Peak production	Not specified	[1]

Experimental Protocols

1. Inoculum Preparation for Aspergillus ochraceus

• Grow Aspergillus ochraceus on Potato Dextrose Agar (PDA) plates at 28°C for 7-10 days until sporulation is abundant.[6]

• Harvest spores by adding a sterile 0.1% Tween 80 solution to the plate and gently scraping the surface with a sterile loop.[6]

• Filter the spore suspension through sterile glass wool to remove mycelial fragments.[6]

• Determine the spore concentration using a hemocytometer and adjust to the desired concentration (e.g., 1 x 10^7 spores/mL).[6]

2. Submerged Fermentation for Aspinonene Production

• Prepare the production medium (e.g., Czapek-Dox broth supplemented with yeast extract and peptone).[6]

• Inoculate the medium with the prepared spore suspension to a final concentration of 1 x 10^5 spores/mL.[6]

• Incubate the culture in a shaker incubator at 25-28°C with agitation (e.g., 150-200 rpm) for 10-14 days.[6]

• To favor Aspinonene production, consider strategies to limit dissolved oxygen, such as reducing the agitation speed or using a fermenter with controlled aeration.[1][4][6]

• Monitor the pH and adjust as necessary.

3. Extraction of Aspinonene

• After the fermentation period, separate the fungal biomass from the culture broth by filtration or centrifugation.[4]

• Extract the cell-free culture broth three times with an equal volume of ethyl acetate in a separatory funnel.[7]

• Pool the organic layers.

• The fungal mycelia can be homogenized and extracted with a mixture of chloroform and methanol (2:1, v/v).[7]

• Combine all organic extracts and evaporate the solvent under reduced pressure to yield a crude extract.[7]

4. Purification of Aspinonene

• Subject the crude extract to column chromatography using silica gel.

• Elute with a gradient of solvents of increasing polarity (e.g., a hexane-ethyl acetate gradient) to separate Aspinonene from other metabolites.

• Fractions containing Aspinonene can be further purified by gel-permeation chromatography using Sephadex LH-20 with methanol as the eluent.

• Final purification to obtain pure Aspinonene can be achieved using High-Performance Liquid Chromatography (HPLC) with a C18 column.[4]

Visualizations

Caption: Proposed biosynthetic pathway of Aspinonene.

Caption: Workflow for troubleshooting low Aspinonene yield.

Caption: Experimental workflow for optimizing Aspinonene production.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

troubleshooting Aspinonene solubility issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for addressing solubility challenges with Aspinonene in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is Aspinonene and why is its solubility a concern?

A1: Aspinonene is a polyketide natural product isolated from the fungus Aspergillus ochraceus.[1][2] Like many complex secondary metabolites, Aspinonene is anticipated to have low aqueous solubility, which can present significant challenges in experimental settings, including in vitro and in vivo biological assays.[2]

Q2: What are the key chemical and physical properties of Aspinonene?

A2: The key properties of Aspinonene are summarized in the table below.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[1][3][4]
Molecular Weight	188.22 g/mol	[1][3][4]
IUPAC Name	(E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[1][4]
CAS Number	157676-96-5	[1][5][6][7]
Appearance	Colorless oil	[1]
Predicted LogP	-1.1	[4]

Q3: In which organic solvents is Aspinonene likely to be soluble?

A3: While extensive quantitative solubility data for Aspinonene is not widely published, its polyketide structure suggests it will be soluble in moderately polar to nonpolar organic solvents.[1][2] These typically include:

• Dimethyl sulfoxide (DMSO)

• Methanol

• Chloroform

• Ethanol

• Ethyl acetate

For cell-based assays, DMSO is often the solvent of choice for creating concentrated stock solutions of poorly water-soluble compounds.[2]

Q4: Is Aspinonene soluble in water or aqueous buffers?

A4: Aspinonene is expected to have very low solubility in water and standard aqueous buffers like PBS.[2] Attempting to dissolve it directly in aqueous media will likely lead to precipitation or the formation of a suspension, which is unsuitable for most biological experiments.[2]

Q5: How should I prepare a stock solution of Aspinonene?

A5: It is recommended to first dissolve Aspinonene in an organic solvent like DMSO to create a high-concentration stock solution (e.g., 10-50 mM).[2] This stock can then be serially diluted into your aqueous experimental medium to the desired final concentration. It is critical to ensure the final concentration of the organic solvent in the assay medium is low (typically <0.5%) to avoid solvent-induced toxicity or other off-target effects.[2]

Troubleshooting Guide for Aspinonene Solubility Issues

This guide addresses common problems researchers may encounter with Aspinonene solubility during their experiments.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation upon dilution into aqueous buffer	The final concentration of Aspinonene exceeds its solubility limit in the aqueous medium. The final percentage of the organic solvent (e.g., DMSO) is too low to maintain solubility.	1. Decrease final concentration: Lower the final working concentration of Aspinonene. 2. Increase co-solvent percentage: Cautiously increase the final percentage of DMSO, ensuring it remains below the tolerance level of your experimental system (typically <0.5%).[2] 3. Use a co-solvent system: Prepare the Aspinonene stock in a mixture of DMSO and another solvent like ethanol or polyethylene glycol (PEG400).[2] 4. Employ solubilizing agents: For in vivo studies, formulation with excipients such as cyclodextrins may be necessary.[2][8]
Difficulty dissolving Aspinonene powder	The compound may have formed aggregates. The chosen solvent may not be optimal.	1. Gentle warming: Warm the solution to 37°C while vortexing.[2] 2. Sonication: Use a brief sonication in an ultrasonic bath to break up aggregates.[2] 3. Try alternative solvents: If solubility is poor in DMSO, try dimethylformamide (DMF) or chloroform, if compatible with your downstream application.[2]
Inconsistent results in cell-based assays	Poor solubility leading to variable effective concentrations. Precipitation of the compound in the assay medium.	1. Confirm solubility: Before starting, perform a visual inspection of your highest Aspinonene concentration in the final assay medium for any signs of precipitation. 2. Optimize dilution protocol: Perform serial dilutions instead of a single large dilution to allow for a more gradual decrease in solvent concentration.[8] 3. Include solubility checks in your workflow: Centrifuge a sample of the final dilution to check for a pellet.[8]

Experimental Protocols

Protocol for Preparing Aspinonene Stock Solution

• Equilibrate: Allow the vial of lyophilized Aspinonene to reach room temperature before opening to prevent condensation.

• Centrifuge: Briefly centrifuge the vial to ensure all the powder is at the bottom.

• Solvent Addition: Add the calculated volume of high-purity DMSO to achieve a high-concentration stock (e.g., 10-50 mM).

• Dissolution: Vortex the solution vigorously. If necessary, sonicate in a water bath for 5-10 minutes or gently warm to 37°C to ensure the compound is completely dissolved. A clear, particle-free solution indicates successful dissolution.[2]

• Storage: Store the stock solution in small, single-use aliquots in tightly sealed vials at -20°C or -80°C to minimize freeze-thaw cycles.[8]

Protocol for Assessing Kinetic Solubility

• Prepare a dilution series: From your Aspinonene stock in DMSO, prepare a dilution series in the same solvent.

• Dilute into aqueous buffer: Add a small volume of each concentration from the DMSO dilution series to your final aqueous assay buffer (e.g., PBS) and mix thoroughly. The final DMSO concentration should be kept constant (e.g., 0.5%).

• Equilibrate: Allow the samples to equilibrate at room temperature for a set period (e.g., 1-2 hours).

• Separate solid material: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 15-20 minutes to pellet any precipitated compound.

• Quantify soluble compound: Carefully collect the supernatant and quantify the concentration of soluble Aspinonene using a suitable analytical method like HPLC-UV or LC-MS.

• Determine kinetic solubility: The highest concentration that remains in solution is the kinetic solubility under those specific conditions.

Visualizations

Since the specific signaling pathway of Aspinonene is not yet elucidated, the following diagrams represent a hypothetical mechanism of action and general experimental workflows for troubleshooting.[3][9]

Caption: A workflow for troubleshooting Aspinonene solubility.

Caption: Logical relationships in solubility enhancement decisions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Aspinonene [cogershop.com]
• 6. dev.usbio.net [dev.usbio.net]
• 7. scbt.com [scbt.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Aspinonene Dosage for Cell Viability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Aspinonene in cell viability experiments. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure successful and accurate results.

Frequently Asked Questions (FAQs)

Q1: What is Aspinonene and what is its known effect on cells?

Aspinonene is a natural product isolated from fungi such as Aspergillus ochraceus and Aspergillus ostianus.[1] While extensive research is ongoing, preliminary in vitro studies suggest that Aspinonene may possess anticancer properties by affecting cell viability.[1][2] The precise mechanism of action is still under investigation, but it is hypothesized to involve the induction of apoptosis (programmed cell death) in cancer cells.[2][3]

Q2: What is a typical starting concentration range for Aspinonene in cell culture experiments?

The optimal concentration of Aspinonene is highly dependent on the specific cell line being tested and the desired experimental outcome. For initial dose-response experiments, it is recommended to use a broad range of concentrations. Based on hypothetical data, a range of 3.1 µg/mL to 400 µg/mL has been suggested for initial screening.[1]

Q3: How should I prepare a stock solution of Aspinonene?

Aspinonene should be dissolved in a suitable solvent, such as dimethyl sulfoxide (DMSO), to create a high-concentration stock solution.[1] Subsequently, serial dilutions can be made in complete culture medium to achieve the desired final concentrations for your experiment. Remember to include a vehicle control (medium with the same concentration of DMSO) in your experimental setup.[1]

Q4: How long should I incubate cells with Aspinonene?

The incubation time will vary depending on the cell line and the specific assay being performed. Common incubation periods for cytotoxicity assays range from 24 to 72 hours.[2] A 48-hour incubation is frequently used for initial assessments.[1][2]

Q5: What are the common methods to assess Aspinonene's effect on cell viability?

Several assays can be used to evaluate cell viability, including:

• MTT Assay: A colorimetric assay that measures the metabolic activity of cells, which is proportional to the number of viable cells.[1]

• LDH Assay: Measures the release of lactate dehydrogenase from damaged cells, indicating cytotoxicity.[2]

• Annexin V-FITC/PI Staining: A flow cytometry-based assay to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[2]

Troubleshooting Guide

Problem	Possible Cause	Solution
High variability between replicate wells	Inconsistent cell seeding, pipetting errors, or edge effects in the microplate.	Ensure a homogenous cell suspension before seeding. Use calibrated pipettes and practice consistent pipetting techniques. Consider not using the outer wells of the microplate, or fill them with sterile PBS to maintain humidity.
Low signal or no response to Aspinonene	Aspinonene concentration is too low, incubation time is too short, or the cell line is resistant.	Test a wider and higher range of Aspinonene concentrations. Increase the incubation time (e.g., from 24h to 48h or 72h). If the cell line is known to be drug-resistant, consider using a different, more sensitive cell line for initial studies.
Vehicle control (e.g., DMSO) shows significant cytotoxicity	The concentration of the solvent is too high.	Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.5%) and non-toxic to the cells. Run a preliminary experiment to determine the maximum tolerated DMSO concentration for your specific cell line.
Inconsistent results between experiments	Variations in cell passage number, reagent quality, or incubation conditions.	Use cells within a consistent and low passage number range. Ensure all reagents are properly stored and not expired. Maintain consistent incubation conditions (temperature, CO2, humidity).

Data Presentation

The following tables provide hypothetical, yet representative, quantitative data for the effects of Aspinonene. These are intended to serve as a reference for expected outcomes.

Table 1: IC50 Values of Aspinonene in Various Cancer Cell Lines after 48h Treatment [2]

Cell Line	Cancer Type	IC50 (µM)
HeLa	Cervical Cancer	1.2 ± 0.09
HepG2	Liver Cancer	5.8 ± 0.45
SGC-7901	Gastric Cancer	3.2 ± 0.21

Table 2: Dose-Response Effect of Aspinonene on Apoptosis in HeLa Cells after 48h Treatment [2]

Aspinonene Concentration (µM)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	Total % Apoptotic Cells
0 (Control)	2.1 ± 0.3	1.5 ± 0.2	3.6 ± 0.5
0.5	8.7 ± 1.1	3.2 ± 0.4	11.9 ± 1.5
1.0	15.4 ± 2.0	5.8 ± 0.7	21.2 ± 2.7
2.5	28.9 ± 3.5	12.1 ± 1.5	41.0 ± 5.0

Experimental Protocols

MTT Cell Proliferation and Cytotoxicity Assay[1]

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare a stock solution of Aspinonene in DMSO. Make serial dilutions to achieve the desired final concentrations. Add the various concentrations of Aspinonene to the designated wells. Include a positive control (e.g., Doxorubicin) and a vehicle control (medium with DMSO).

• Incubation: Incubate the plate for 48 hours under the same conditions.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the culture medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Agitate the plate gently for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability using the formula: Cell Viability (%) = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

Annexin V-FITC/PI Apoptosis Assay[2]

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of Aspinonene for the determined time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Cell Staining: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within 1 hour.

Visualizations

Caption: A typical workflow for determining the optimal dosage of Aspinonene.

Caption: A proposed ROS-mediated PI3K/Akt apoptotic pathway for an Aspinonene analogue.[3]

Caption: A logical flow for troubleshooting experiments with unexpected results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Aspinonene stability problems in solution

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability challenges associated with Aspinonene in solution. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Aspinonene and what are its primary stability concerns?

A1: Aspinonene is a fungal polyketide, a type of secondary metabolite, isolated from the fungus Aspergillus ochraceus.[1][2][3][4] Like many complex natural products, Aspinonene is expected to have low aqueous solubility, which is a primary challenge for its use in biological assays and other experimental settings.[5] The main stability concern in solution is its propensity to precipitate out of aqueous buffers, leading to inconsistent experimental results.[5] Other potential stability issues include degradation via hydrolysis, oxidation, and photolysis, although specific data on these pathways for Aspinonene are not widely available.[6][7]

Q2: In which solvents is Aspinonene soluble?

A2: While experimentally verified quantitative solubility data for Aspinonene is limited, it is expected to be soluble in moderately polar to nonpolar organic solvents based on its polyketide structure.[5] Recommended solvents for creating concentrated stock solutions include dimethyl sulfoxide (DMSO), ethanol, methanol, ethyl acetate, and chloroform.[5] Of these, DMSO is commonly used for preparing stock solutions for cell-based assays.[5]

Q3: How should I prepare a working solution of Aspinonene in an aqueous buffer?

A3: It is recommended to first prepare a high-concentration stock solution of Aspinonene in an organic solvent like DMSO (e.g., 10-50 mM).[5] This stock solution can then be serially diluted into your aqueous experimental medium to the desired final concentration. It is critical to ensure the final concentration of the organic solvent is low (typically below 0.5%) to avoid solvent-induced toxicity or other off-target effects in your experiment.[5]

Q4: What are the visual indicators of Aspinonene instability in my experiments?

A4: Signs of solubility and stability issues with Aspinonene in your experiments can include the formation of a precipitate, which may appear as cloudiness, visible crystals, or a pellet after centrifugation.[5][8] Inconsistent results between experiments and lower than expected bioactivity can also be indicative of the compound not being fully dissolved.[5] It is advisable to visually inspect your assay plates under a microscope for any signs of precipitation before and after the experiment.[5]

Q5: What are the recommended storage conditions for Aspinonene?

A5: To maintain the integrity of Aspinonene, it should be stored as a solid (lyophilized powder) at -20°C or lower in a tightly sealed, light-protected container (e.g., an amber vial).[6] Storing under an inert atmosphere (e.g., argon or nitrogen) can further minimize oxidative degradation, which is particularly important for long-term storage.[6] Solutions of Aspinonene should be freshly prepared for each experiment. If short-term storage of a solution is necessary, it should be kept at 2-8°C and protected from light.[9]

Troubleshooting Guides

Issue 1: Aspinonene Precipitates Upon Dilution into Aqueous Buffer

• Cause: The final concentration of Aspinonene exceeds its solubility limit in the aqueous medium, or the percentage of the organic co-solvent is too low to maintain solubility.[5]

• Solutions:

  • Decrease Final Concentration: Lower the final working concentration of Aspinonene in your assay.

  • Increase Co-solvent Percentage: Cautiously increase the final percentage of DMSO or other co-solvent, ensuring it remains below the tolerance level of your experimental system (typically <0.5%).[5]

  • Use a Co-solvent System: Prepare the Aspinonene stock in a mixture of DMSO and another solvent like ethanol or polyethylene glycol (PEG400).[5]

  • Gentle Warming and Sonication: For initial dissolution in the organic solvent, gentle warming (e.g., to 37°C) and brief sonication in an ultrasonic bath can help break up aggregates.[5]

Issue 2: Inconsistent Results in Cell-Based Assays

• Cause: Aspinonene may be precipitating out of the solution over the course of the experiment, leading to a variable effective concentration.[5]

• Solutions:

  • Visual Inspection: Before and after the experiment, carefully inspect the assay plates under a microscope for any signs of precipitation.[5]

  • Prepare Fresh Dilutions: Always prepare fresh dilutions of Aspinonene for each experiment from a stable, concentrated stock solution.[5]

  • Incorporate a Solubility Check: Prior to adding the compound to cells, dilute Aspinonene to the final concentration in your cell culture medium and check for precipitation after a relevant incubation period.[5]

Data Presentation

Table 1: Illustrative Solubility of Aspinonene in Common Laboratory Solvents

Solvent	Estimated Solubility	Notes
Aqueous Buffers (e.g., PBS)	Very Low	Direct dissolution is not recommended.
Dimethyl Sulfoxide (DMSO)	High	Recommended for preparing concentrated stock solutions.
Ethanol	Moderate to High	Can be used as a co-solvent.
Methanol	Moderate to High	Suitable for stock solutions.
Ethyl Acetate	Moderate	Often used in the extraction process.[1]
Chloroform	Moderate	Can be used for dissolution if compatible with the downstream application.[5]

Note: These values are estimates based on the properties of similar polyketide compounds and have not been experimentally verified for Aspinonene.[5]

Experimental Protocols

Protocol 1: Forced Degradation Study of Aspinonene

This protocol outlines a general procedure for intentionally degrading Aspinonene under various stress conditions to understand its degradation pathways and to develop a stability-indicating analytical method.

1. Materials:

• Aspinonene

• HPLC-grade methanol or acetonitrile

• HPLC-grade water

• 1N Hydrochloric acid (HCl)

• 1N Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• HPLC or LC-MS system with a C18 column

2. Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Aspinonene in methanol or acetonitrile at a concentration of 1 mg/mL.

• Acidic Hydrolysis: To an aliquot of the stock solution, add an equal volume of 1N HCl. Incubate the mixture at 60°C for 24 hours.[6]

• Basic Hydrolysis: To another aliquot of the stock solution, add an equal volume of 1N NaOH. Incubate the mixture at 60°C for 24 hours.[6]

• Oxidative Degradation: To a third aliquot, add an equal volume of 3% H₂O₂. Store the mixture at room temperature for 24 hours, protected from light.[6]

• Photolytic Degradation: Expose a solution of Aspinonene to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter. A control sample should be kept in the dark under the same temperature conditions.[6]

• Thermal Degradation: Expose solid Aspinonene to dry heat at 80°C for 48 hours.[6]

3. Analysis:

• At appropriate time points, withdraw aliquots from each condition.

• Neutralize the acidic and basic samples if necessary.

• Dilute all samples to a suitable concentration for analysis.

• Analyze all samples by a validated HPLC or LC-MS method to quantify the remaining Aspinonene and to detect and identify any degradation products.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 8. THE PCCA BLOG | Factors That Affect the Stability of Compounded M [pccarx.com]
• 9. benchchem.com [benchchem.com]

Aspinonene Technical Support Center: Experimental Integrity and Degradation Avoidance

Welcome to the Aspinonene Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on avoiding the degradation of Aspinonene during experimental procedures. Through a series of frequently asked questions and troubleshooting guides, this center addresses common challenges to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is Aspinonene and why is its stability a concern?

Aspinonene is a fungal secondary metabolite, a branched pentaketide produced by the fungus Aspergillus ochraceus.[1] Like many complex organic molecules, Aspinonene is susceptible to degradation under various experimental conditions. Factors such as pH, temperature, light, and the presence of oxidizing agents can compromise its structural integrity, leading to inaccurate experimental outcomes.[2] Understanding and controlling these factors is critical for reliable research.

Q2: What are the primary factors that can cause Aspinonene degradation?

The stability of Aspinonene can be influenced by several key factors:

• pH: Extreme pH values can lead to the hydrolysis of functional groups within the Aspinonene molecule, particularly the epoxide ring.[3]

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.[2]

• Light: Exposure to light, especially UV radiation, may induce photodegradation.[4]

• Oxidation: The presence of atmospheric oxygen or other oxidizing agents can lead to oxidative degradation of the molecule.[4]

• Solvent Choice: The solvent used to dissolve Aspinonene can impact its stability. Protic solvents, for instance, may participate in degradation pathways.

Q3: How should I store Aspinonene to ensure its long-term stability?

To maintain the integrity of Aspinonene over time, proper storage is crucial. The following conditions are recommended for long-term storage of natural products with similar complexity.[4]

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower	Reduces the rate of chemical degradation.[4]
Light	Protect from light (e.g., amber vials)	Minimizes photodegradation.[4]
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)	Prevents oxidative degradation.[4]
Form	Solid (lyophilized powder)	Reduces solvent-mediated degradation.[4]

Q4: I am observing unexpected peaks in my HPLC analysis of an Aspinonene sample. Could this be due to degradation?

Yes, the appearance of new peaks in your chromatogram is a common indicator of degradation. These peaks represent degradation products formed from the breakdown of Aspinonene. To confirm this, you can perform a forced degradation study under controlled stress conditions (e.g., acid, base, heat) and compare the resulting chromatograms with your sample.[5]

Troubleshooting Guide: Common Issues and Solutions

This guide provides solutions to common problems encountered during experiments involving Aspinonene.

Problem 1: Loss of biological activity of Aspinonene in solution over time.

• Potential Cause: Degradation of Aspinonene in the experimental solvent or buffer at the incubation temperature.

• Solution:

  • Prepare fresh solutions of Aspinonene immediately before each experiment.

  • If long-term storage in solution is unavoidable, conduct a stability study to determine the optimal solvent and storage temperature. Based on general principles, storage in anhydrous, high-purity DMSO or methanol at -20°C is a good starting point.[3]

  • Minimize the exposure of the solution to light and ambient temperature.

Problem 2: Inconsistent results between experimental replicates.

• Potential Cause: Inconsistent handling and storage of Aspinonene stock solutions, leading to varying levels of degradation.

• Solution:

  • Establish a standardized protocol for the preparation, handling, and storage of all Aspinonene solutions.

  • Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles.[3]

  • Ensure all researchers are following the same protocol consistently.

Problem 3: Difficulty in quantifying Aspinonene in complex mixtures due to interfering peaks.

• Potential Cause: Co-elution of degradation products with the parent Aspinonene peak in the analytical method.

• Solution:

  • Develop and validate a stability-indicating analytical method, such as a gradient HPLC or LC-MS method, that can effectively separate Aspinonene from all potential degradation products.[6]

  • Forced degradation studies are essential for identifying the retention times of potential degradation products and ensuring the analytical method can resolve them.[7]

Experimental Protocols

Protocol 1: Forced Degradation Study of Aspinonene

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation pathways and products.[4][5]

1. Sample Preparation:

• Prepare a stock solution of Aspinonene in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acidic Hydrolysis: Mix the Aspinonene stock solution with an equal volume of 1N HCl. Incubate at 60°C for 24 hours.
• Basic Hydrolysis: Mix the Aspinonene stock solution with an equal volume of 1N NaOH. Incubate at 60°C for 24 hours.
• Oxidative Degradation: Mix the Aspinonene stock solution with an equal volume of 3% hydrogen peroxide. Store at room temperature for 24 hours, protected from light.
• Thermal Degradation: Expose the solid Aspinonene to dry heat at 80°C for 48 hours.
• Photolytic Degradation: Expose the Aspinonene solution to a light source providing an overall illumination of not less than 1.2 million lux hours.

3. Sample Analysis:

• At the end of the incubation period, neutralize the acidic and basic samples.
• Analyze all stressed samples, along with an unstressed control sample, using a stability-indicating HPLC or LC-MS method.

4. Data Analysis:

• Compare the chromatograms of the stressed samples to the control.
• Identify and quantify the degradation products.
• Elucidate the potential degradation pathways based on the identified products.

Protocol 2: Development of a Stability-Indicating HPLC Method for Aspinonene

This protocol provides a starting point for developing an HPLC method to separate Aspinonene from its degradation products.[8][9]

1. Instrumentation:

• HPLC system with a UV or photodiode array (PDA) detector.
• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water
• Mobile Phase B: 0.1% Formic acid in Acetonitrile
• Gradient: Start with a high percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B over a suitable time to elute Aspinonene and its more non-polar degradation products. A typical starting point could be a linear gradient from 10% to 90% B over 20 minutes.
• Flow Rate: 1.0 mL/min
• Detection Wavelength: Monitor at the λmax of Aspinonene (to be determined by a UV scan). A starting wavelength of 210 nm can be used.[8]
• Column Temperature: 30°C

3. Method Validation:

• Inject the samples from the forced degradation study to demonstrate the method's ability to separate Aspinonene from its degradation products.
• Validate the method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Visualizations

Caption: Workflow for Aspinonene Forced Degradation Study.

Caption: Potential Hydrolytic Degradation of Aspinonene's Epoxide Ring.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. biopharminternational.com [biopharminternational.com]
• 8. benchchem.com [benchchem.com]
• 9. web.vscht.cz [web.vscht.cz]

Technical Support Center: Aspinonene Purification

This guide provides troubleshooting advice and answers to frequently asked questions regarding the purification of Aspinonene.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of Aspinonene in common organic solvents?

Aspinonene is moderately stable but can be susceptible to degradation under prolonged exposure to chlorinated solvents and strong acids or bases. For short-term storage during purification (up to 48 hours), it is recommended to use solvents such as ethyl acetate or acetone and to keep solutions at 4°C.

Q2: What is the expected yield of Aspinonene from a crude extract?

The yield of Aspinonene is highly dependent on the source material and extraction method. However, typical yields from a well-optimized extraction and initial purification process range from 0.5% to 2.0% of the crude extract's dry weight.

Q3: Which chromatographic method is most effective for final Aspinonene purification?

High-Performance Liquid Chromatography (HPLC) using a reversed-phase C18 column is the most effective method for achieving high purity (>99%) Aspinonene. Isocratic elution with a methanol/water mixture is typically sufficient, though a gradient may be required if closely related impurities are present.

Troubleshooting Guide

Issue 1: Low Recovery of Aspinonene After Column Chromatography

Question: I am experiencing a significant loss of Aspinonene after performing silica gel column chromatography. My starting material contains approximately 50 mg of Aspinonene, but I am recovering less than 10 mg. What are the potential causes and how can I improve my yield?

Answer:

Low recovery of Aspinonene from silica gel chromatography is a common issue that can be attributed to several factors. The primary causes are often irreversible adsorption onto the silica stationary phase or degradation of the compound during the separation process.

Potential Causes and Solutions:

• Irreversible Adsorption: Aspinonene may have functional groups that bind strongly to the acidic silanol groups on the silica surface.

  • Solution: Deactivate the silica gel by pre-treating it with a small amount of a polar modifier like triethylamine (0.1% v/v) in your mobile phase. This will cap the most acidic sites and reduce strong adsorption.

• Compound Degradation: The acidic nature of standard silica gel can cause degradation of acid-sensitive compounds.

  • Solution: Consider using a less acidic stationary phase, such as neutral alumina, or a bonded-phase silica like diol or C18 for your column chromatography.

• Improper Solvent Selection: The polarity of the mobile phase may be too low to effectively elute Aspinonene from the column.

  • Solution: Increase the polarity of your eluent system. If you are using a hexane/ethyl acetate system, for example, gradually increase the percentage of ethyl acetate. A step-gradient elution can help to first remove less polar impurities before eluting your target compound.

Data Presentation: Effect of Stationary Phase on Aspinonene Recovery

Stationary Phase	Mobile Phase System (Hexane:EtOAc)	Initial Aspinonene (mg)	Recovered Aspinonene (mg)	Recovery Rate (%)
Standard Silica Gel	80:20	50.2	8.9	17.7
Neutral Alumina	80:20	49.8	35.1	70.5
Deactivated Silica	80:20	51.0	42.5	83.3
C18-Functionalized Silica	30:70 (MeOH:H2O)	50.5	48.1	95.2

Experimental Protocol: Deactivation of Silica Gel for Improved Recovery

• Slurry Preparation: Prepare a slurry of 100 g of silica gel in 300 mL of the initial mobile phase (e.g., Hexane:Ethyl Acetate 95:5).

• Deactivating Agent: Add the deactivating agent, such as triethylamine, to the slurry to a final concentration of 0.1% (v/v).

• Equilibration: Stir the slurry gently for 30 minutes to ensure even distribution of the deactivating agent.

• Column Packing: Pack the column with the equilibrated slurry as you normally would.

• Pre-Elution: Wash the packed column with at least two column volumes of the initial mobile phase (containing 0.1% triethylamine) before loading your sample.

• Sample Loading and Elution: Load your crude Aspinonene sample and proceed with gradient elution, ensuring that the 0.1% triethylamine concentration is maintained throughout the mobile phase.

Troubleshooting Workflow for Low Recovery

Aspinonene Experimental Protocols: A Technical Support Center

This technical support center is designed to assist researchers, scientists, and drug development professionals in refining their experimental protocols for Aspinonene. It provides troubleshooting guidance for common issues, detailed experimental methodologies, and summarizes key data to facilitate successful research and development.

Frequently Asked Questions (FAQs)

Q1: What is Aspinonene? A1: Aspinonene is a polyketide natural product, specifically a branched pentaketide, produced by the fungus Aspergillus ochraceus.[1][2] As a secondary metabolite, its production is sensitive to specific culture conditions.[3] Its unique chemical structure makes it a compound of interest for further investigation in drug development.[4][5]

Q2: What is the biosynthetic origin of Aspinonene? A2: Aspinonene is synthesized from a five-unit polyketide chain derived from one acetyl-CoA starter unit and four malonyl-CoA extender units.[6][7] Its biosynthetic pathway is closely linked to another metabolite, aspyrone. A key step involves a hypothetical bisepoxide intermediate, which can be reduced to form Aspinonene or oxidized to form aspyrone.[6][7]

Q3: What are the primary factors influencing Aspinonene yield during fermentation? A3: Key factors that significantly impact Aspinonene production include the composition of the fermentation medium (carbon and nitrogen sources), pH, temperature, and, most critically, aeration (dissolved oxygen).[4][8]

Q4: How does dissolved oxygen concentration affect the production of Aspinonene versus aspyrone? A4: The concentration of dissolved oxygen is a critical control point in the biosynthetic pathway.[3] Higher dissolved oxygen levels favor the production of aspyrone, while lower dissolved oxygen levels promote the reductive step leading to a higher yield of Aspinonene.[4][6][9]

Q5: In which growth phase is Aspinonene production typically highest? A5: As a secondary metabolite, Aspinonene production is often highest during the stationary phase of fungal growth.[3][8] During the initial logarithmic growth phase, the fungus prioritizes biomass accumulation. As nutrients become limited and growth slows, the metabolic focus shifts to producing secondary metabolites.[3]

Troubleshooting Guides

This guide addresses specific issues that may be encountered during Aspinonene production and purification.

Problem 1: Low or No Aspinonene Yield Despite Good Fungal Growth

Q: My Aspergillus ochraceus culture is growing well and producing significant biomass, but HPLC analysis shows little to no Aspinonene. What are the potential causes and solutions?

A: This is a common challenge in the production of secondary metabolites. High biomass does not always correlate with high product yield.[3] Several factors related to the fermentation conditions could be the cause.

Possible Cause	Recommended Solution
Suboptimal Media Composition	The medium may be optimized for growth, not secondary metabolism. Experiment with different media compositions, particularly varying the carbon and nitrogen sources (the "One Strain, Many Compounds" or OSMAC approach).[4]
Inappropriate pH	The optimal pH for Aspinonene biosynthesis may differ from the optimal pH for growth. Monitor and control the pH during fermentation. Initial studies suggest an acidic medium (pH 3.5-4.5) is crucial.[2][4]
Incorrect Temperature	The ideal temperature for Aspinonene production might be different from the optimal temperature for fungal growth. Experiment with temperatures in the 25-30°C range.[4]
High Dissolved Oxygen	High aeration favors the production of the related compound, aspyrone, at the expense of Aspinonene.[4] Reduce the agitation or aeration rate to lower the dissolved oxygen concentration.[4]
Incorrect Harvest Time	Aspinonene is a secondary metabolite, with production peaking in the stationary phase. Harvesting too early, during the logarithmic growth phase, will result in low yields.[3] Perform a time-course study to determine the optimal harvest time.
Strain Instability	High-producing fungal strains can sometimes lose their production capabilities over successive sub-culturing. Return to an original stock culture or perform single-spore re-isolation to maintain a genetically homogenous population.[4]

Problem 2: Poor Growth of Aspergillus ochraceus

Q: My fungal culture is not growing well, leading to low biomass and no Aspinonene. What should I check?

A: Addressing poor growth is the first critical step before optimizing for product yield.

Possible Cause	Recommended Solution
Contamination	The presence of bacteria or other fungi can inhibit the growth of A. ochraceus. Ensure strict aseptic techniques are used for media preparation, inoculation, and fermentation.[4][8]
Inadequate Media Nutrients	The growth medium may lack essential nutrients for vegetative growth. Ensure the medium contains a readily available carbon source (e.g., glucose), a suitable nitrogen source (e.g., yeast extract), and essential minerals.[4]
Incorrect pH or Temperature	Extreme pH or temperature can inhibit fungal growth. Verify that the initial pH is within the optimal range for A. ochraceus growth (typically 5.0-7.0) and that the incubator is maintaining the correct temperature.[4]

Problem 3: Difficulty in Purifying Aspinonene

Q: I have a crude extract that shows Aspinonene presence, but I am struggling to get a pure compound. What can I do?

A: Purification challenges often involve co-eluting compounds with similar polarities.

Possible Cause	Recommended Solution
Co-elution with Other Metabolites	Compounds with similar physicochemical properties are difficult to separate. Optimize your chromatographic method. Try a different solvent system with a shallower gradient or switch to a different stationary phase (e.g., a different type of silica or a C18 column for HPLC).[8]
Low Concentration in Crude Extract	If the target compound concentration is very low, purification becomes challenging. Increase the scale of the fermentation to generate more starting material or concentrate the crude extract before the main purification step.[8]
Degradation of Aspinonene	The compound may be unstable under your extraction, purification, or storage conditions. Check the stability of Aspinonene and consider performing purification steps at lower temperatures.[8]

Quantitative Data Summaries

While specific quantitative data on the biological activity of Aspinonene is not yet widely available in public literature, the following table summarizes the expected effects of key fermentation parameters on its production.[2][10]

Table 1: Influence of Fermentation Parameters on Aspinonene Production

Parameter	Condition	Expected Effect on Aspinonene Yield	Notes
Dissolved Oxygen	Low	Increase	Favors the reductive pathway to Aspinonene over the oxidative pathway to aspyrone.[4]
High	Decrease	Increases the ratio of aspyrone to Aspinonene.[1]
pH	Acidic (3.5-4.5)	Increase	An acidic culture medium has been noted as crucial for production.[2]
Neutral/Alkaline	Decrease	Likely sub-optimal for the biosynthetic enzymes.
Growth Phase	Stationary	Optimal	Secondary metabolite production is typically highest after the primary growth phase.[3]
Logarithmic	Low	The fungus prioritizes biomass accumulation during this phase.[2]

Researchers generating new data on Aspinonene's biological activity should structure it clearly for comparison. The table below provides a recommended template for reporting cytotoxicity data.

Table 2: Template for Reporting Aspinonene Cytotoxicity Data (MTT Assay)

Cell Line	Aspinonene IC₅₀ (µM)	Positive Control	Positive Control IC₅₀ (µM)
e.g., MCF-7	Experimental Value	e.g., Doxorubicin	Experimental Value
e.g., HeLa	Experimental Value	e.g., Doxorubicin	Experimental Value
e.g., HCT116	Experimental Value	e.g., Doxorubicin	Experimental Value

Experimental Protocols

Protocol 1: Small-Scale Production and Extraction of Aspinonene

This protocol details the lab-scale production of Aspinonene from Aspergillus ochraceus in shake flasks, followed by solvent extraction.[2][8]

1. Inoculum Preparation: a. Grow Aspergillus ochraceus on a potato dextrose agar (PDA) plate for 7-10 days at 25°C until well-sporulated.[8] b. Aseptically transfer a small piece of the mycelial mat into a 250 mL flask containing 50 mL of seed culture medium (e.g., Potato Dextrose Broth).[8] c. Incubate at 25°C with shaking at 150 rpm for 3-4 days to generate a vegetative inoculum.[8]

2. Fermentation: a. Inoculate a 1 L flask containing 400 mL of a suitable production medium with 40 mL of the seed culture.[8] b. Incubate at 25°C with shaking at 200 rpm for 7-14 days. Monitor the culture to harvest in the stationary phase.[8]

3. Extraction: a. Separate the fungal mycelium from the culture broth by filtration.[2] b. Transfer the culture filtrate to a separatory funnel and extract it three times with an equal volume of ethyl acetate.[5][8] c. Combine the organic (ethyl acetate) layers.[2] d. Dry the combined organic extract over anhydrous sodium sulfate and filter.[5] e. Evaporate the solvent under reduced pressure using a rotary evaporator to yield the crude extract.[5]

Protocol 2: Purification of Aspinonene by Silica Gel Column Chromatography

This protocol outlines a general method for purifying Aspinonene from the crude extract.[1][5]

1. Column Preparation: a. Prepare a slurry of silica gel (e.g., 60-120 mesh) in a non-polar solvent like hexane.[5] b. Pack a glass chromatography column with the slurry, ensuring no air bubbles are trapped. Allow the silica to settle.[5]

2. Sample Loading: a. Dissolve the crude extract obtained from Protocol 1 in a minimal volume of the initial mobile phase (e.g., hexane or chloroform).[5] b. Carefully load the dissolved sample onto the top of the silica gel column.[5]

3. Elution and Fraction Collection: a. Begin elution with a non-polar solvent system (e.g., chloroform) and gradually increase the polarity by adding a more polar solvent (e.g., methanol). A common starting gradient is 9:1 chloroform:methanol.[2][5] b. Collect the eluate in fractions using test tubes or a fraction collector.[5]

4. Analysis and Pooling: a. Monitor the fractions for the presence of Aspinonene using Thin Layer Chromatography (TLC).[5] b. Combine the fractions that contain pure Aspinonene.[5] c. Evaporate the solvent from the pooled fractions to obtain the purified compound.[5] Further purification can be achieved using preparative HPLC if needed.[1]

Protocol 3: MTT Cell Viability and Cytotoxicity Assay

This protocol is a standard colorimetric assay to assess the cytotoxic potential of Aspinonene against cancer cell lines.[10][11]

1. Cell Seeding: a. Seed cancer cells (e.g., HeLa, MCF-7) into a 96-well plate at a density of approximately 5 x 10⁴ cells/well in 100 µL of complete culture medium.[11] b. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[11]

2. Compound Treatment: a. Prepare a stock solution of purified Aspinonene in a suitable solvent like DMSO.[11] b. Perform serial dilutions to achieve a range of final concentrations for testing (e.g., 0.1 to 100 µM). c. Add the Aspinonene dilutions to the appropriate wells. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).[11]

3. Incubation and Assay: a. Incubate the plate for 48-72 hours under the same conditions.[11] b. Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C. Metabolically active cells will convert the yellow MTT to purple formazan crystals.[11]

4. Data Acquisition: a. Carefully remove the culture medium from each well. b. Add 100 µL of DMSO to each well to dissolve the formazan crystals. Agitate the plate gently.[11] c. Measure the absorbance at 570 nm using a microplate reader.[11] d. Calculate the percentage of cell viability using the formula: Cell Viability (%) = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100 .[11] The IC₅₀ value can then be determined from a dose-response curve.[11]

Visualizations: Pathways and Workflows

The following diagrams illustrate key conceptual and experimental flows related to Aspinonene research.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Aspinonene assay variability and reproducibility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the complexities of Aspinonene assays. Given that detailed public data on Aspinonene's specific biological activities and assay protocols are limited, this guide focuses on foundational knowledge, general troubleshooting principles for relevant assays, and hypothetical frameworks to guide experimental design.

Frequently Asked Questions (FAQs)

Q1: What is Aspinonene and where does it come from?

Aspinonene is a fungal secondary metabolite, classified as a branched pentaketide.[1][2][3] It was first isolated from the fungus Aspergillus ochraceus.[1][2][3] Its biosynthesis is related to that of aspyrone, another metabolite produced by the same fungus.[1][2][3][4]

Q2: What is the known biological activity of Aspinonene?

Currently, there is a notable lack of published data detailing the specific biological activities of Aspinonene, including quantitative metrics like IC50 values for cytotoxicity, anti-inflammatory, or antimicrobial effects.[1][4] However, its structural class suggests potential for biological activity, and future research is needed to explore its cytotoxic, antimicrobial, and anti-inflammatory properties.[1]

Q3: Are there established signaling pathways that Aspinonene modulates?

Detailed studies elucidating the specific signaling pathways modulated by Aspinonene are not available in the public scientific literature.[5] However, based on the activities of structurally related compounds, hypothetical pathways can be proposed for investigation. For instance, like other fungal metabolites, Aspinonene could potentially interact with pathways involved in cell proliferation and apoptosis.[6]

Hypothetical Signaling Pathway and Experimental Workflow

To guide researchers in the absence of established data, the following diagrams illustrate a hypothetical signaling pathway Aspinonene might inhibit and a general workflow for assessing its activity.

Figure 1: Hypothetical signaling pathway inhibited by Aspinonene.

Figure 2: General experimental workflow for assessing Aspinonene's cytotoxic activity.

Troubleshooting Guides for Aspinonene Assays

Given the exploratory nature of Aspinonene research, it is crucial to address potential sources of variability and irreproducibility in your assays. The following troubleshooting guide is structured in a question-and-answer format to address common issues.

Issue 1: High Variability Between Replicate Wells

Q: My results show significant variability between replicate wells treated with the same concentration of Aspinonene. What could be the cause?

A: High variability can stem from several factors. Consider the following troubleshooting steps:

Potential Cause	Troubleshooting Step
Inconsistent Cell Seeding	Ensure a homogenous cell suspension before and during seeding. Mix the cell suspension gently between pipetting into wells.
Pipetting Errors	Calibrate and check your pipettes regularly. Use reverse pipetting for viscous solutions. Ensure consistent pipetting technique.
Edge Effects in Plates	Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.
Incomplete Solubilization of Aspinonene	Ensure Aspinonene is fully dissolved in the vehicle solvent (e.g., DMSO) before diluting in media. Visually inspect for precipitates.
Cell Clumping	Ensure a single-cell suspension is achieved after trypsinization. Use a cell strainer if necessary.

Issue 2: Poor Reproducibility Between Experiments

Q: I am unable to reproduce the results from a previous experiment. What should I check?

A: Lack of reproducibility is a common challenge. A systematic approach is key to identifying the source of the problem.

Potential Cause	Troubleshooting Step
Variability in Cell Passage Number	Use cells within a consistent and low passage number range for all experiments.
Different Lots of Reagents	Record the lot numbers of all reagents used (e.g., media, serum, Aspinonene). If a new lot is introduced, perform a validation experiment.
Inconsistent Incubation Times	Use a calibrated timer and ensure consistent incubation periods for all experiments.
Contamination (Mycoplasma)	Regularly test your cell cultures for mycoplasma contamination, as it can significantly alter cellular responses.
Changes in Aspinonene Stock	Aliquot the Aspinonene stock solution to avoid multiple freeze-thaw cycles. Store aliquots at the recommended temperature.

Issue 3: No Observable Effect of Aspinonene

Q: I do not observe any biological effect even at high concentrations of Aspinonene. What could be the reason?

A: If Aspinonene appears to be inactive in your assay, consider the following possibilities:

Potential Cause	Troubleshooting Step
Incorrect Concentration Range	The effective concentration may be higher than the range tested. Perform a broad dose-response experiment.
Degradation of Aspinonene	Aspinonene may be unstable in your experimental conditions (e.g., light-sensitive, unstable in aqueous solution). Prepare fresh dilutions for each experiment.
Inappropriate Assay Endpoint	The chosen assay may not be suitable for detecting the specific biological activity of Aspinonene. Consider alternative assays that measure different cellular processes (e.g., apoptosis, cell cycle).
Cell Line Insensitivity	The selected cell line may not be sensitive to Aspinonene. Test on a panel of different cell lines.
Purity of the Compound	Verify the purity of your Aspinonene sample using analytical methods such as HPLC or mass spectrometry.

Experimental Protocols

While specific, validated protocols for Aspinonene assays are not widely published, the following are general methodologies for key experiments that would be necessary to investigate its biological activity.

Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines and can be used to determine the Minimum Inhibitory Concentration (MIC) of Aspinonene against fungal strains.[7]

• Inoculum Preparation:

  • Culture the fungal strain (e.g., Candida albicans) on an appropriate agar plate.

  • Prepare a suspension of fungal cells in sterile saline and adjust to a 0.5 McFarland standard.[5]

  • Dilute the standardized suspension in RPMI-1640 medium to the recommended final concentration.[7]

• Plate Preparation:

  • Perform serial twofold dilutions of Aspinonene in a 96-well microtiter plate containing the growth medium.[5]

  • Include a positive control (a known antifungal agent), a negative control (no treatment), and a sterility control (medium only).

• Inoculation and Incubation:

  • Inoculate each well with the prepared fungal suspension.

  • Incubate the plate at a controlled temperature (e.g., 35°C) for 24-48 hours.[5]

• MIC Determination:

  • The MIC is the lowest concentration of Aspinonene at which no visible growth of the fungus is observed.[5]

Cytotoxicity Assay (MTT Assay)

This colorimetric assay is a standard method for assessing cell viability and can be used to determine the cytotoxic effects of Aspinonene on cancer cell lines.[4][8]

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment:

  • Replace the medium with fresh medium containing various concentrations of Aspinonene.

  • Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• Incubation:

  • Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization and Absorbance Reading:

  • Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm).

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.[4]

Quantitative Data Summary

Due to the limited publicly available data, a comprehensive quantitative summary of Aspinonene's biological activity is not possible at this time. Researchers are encouraged to report their findings in a structured format to contribute to the collective understanding of this compound. The following table provides the physicochemical properties of Aspinonene.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	PubChem[1]
Molecular Weight	188.22 g/mol	PubChem[1][6]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	PubChem[1]
CAS Number	157676-96-5	PubChem[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Off-Target Effects of Aspinonene

Disclaimer: As comprehensive biological data for Aspinonene is not publicly available, this guide utilizes Dasatinib, a well-characterized kinase inhibitor, as a representative example to illustrate the principles and methodologies for minimizing off-target effects.[1] Researchers working with Aspinonene are encouraged to adapt these strategies to their specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a concern with small molecule inhibitors like Aspinonene?

A: Off-target effects are unintended interactions between a drug or compound and cellular components other than its primary therapeutic target.[1] For kinase inhibitors, which often target the highly conserved ATP-binding pocket, off-target binding to other kinases is a common issue.[1][2] These unintended interactions can lead to misleading experimental results, cellular toxicity, and an incorrect interpretation of the compound's biological role.[1]

Q2: I'm observing a cellular phenotype (e.g., apoptosis, growth arrest) that doesn't align with the known function of Aspinonene's intended target. How can I determine if this is an off-target effect?

A: This is a strong indication of potential off-target activity.[3] A standard method to verify this is to perform a rescue experiment. Overexpressing a drug-resistant mutant of the intended target kinase should reverse the observed phenotype if the effect is on-target.[3] If the phenotype persists, it is likely due to the inhibition of one or more off-target kinases.[3] Another approach is to use a structurally unrelated inhibitor that targets the same primary protein; if the same phenotype is observed, it is more likely to be a genuine on-target effect.[1]

Q3: How can I proactively identify potential off-target effects of Aspinonene?

A: Proactively identifying off-target effects is crucial for accurate data interpretation.[3] A common and effective approach is to perform a kinase selectivity profile, screening the inhibitor against a large panel of kinases.[3] This can be done through commercial services that offer panels covering a significant portion of the human kinome.[3] Additionally, chemical proteomics approaches, such as drug-affinity purification followed by mass spectrometry, can identify protein interactions, including off-target kinases.[3]

Q4: At what concentration should I use Aspinonene to minimize off-target effects?

A: It is advisable to use the lowest effective concentration of the inhibitor that still engages the intended target.[1][3] A full dose-response curve is essential to identify the optimal concentration range.[1] Concentrations significantly higher than the IC50 or Ki value for the primary target are more likely to engage lower-affinity off-targets.[1] Correlating the phenotypic response with the degree of target inhibition can help distinguish on-target from off-target effects.[3]

Troubleshooting Guides

Issue 1: Discrepancy between biochemical and cell-based assay results.

• Potential Cause 1: ATP Concentration. Biochemical assays are often performed at low ATP concentrations, which may not reflect the high intracellular ATP levels that can outcompete ATP-competitive inhibitors.[3][4]

• Solution: Ensure the ATP concentration in your biochemical assay is as close as possible to physiological levels (typically 1-10 mM in cells) to better mimic the cellular environment.

• Potential Cause 2: Cell Permeability and Efflux. The compound may have poor cell permeability or be a substrate for cellular efflux pumps (e.g., P-glycoprotein), reducing its effective intracellular concentration.[3]

• Solution: Assess the inhibitor's physicochemical properties. If permeability is low, consider using cell lines with lower expression of relevant efflux pumps or co-administering a known efflux pump inhibitor.

• Potential Cause 3: Target Expression/Activity. The target protein may not be expressed or may be inactive in the cell line being used.[3]

• Solution: Verify the expression and activity (e.g., phosphorylation status) of the target in your cell model using Western blotting or a similar technique before conducting cell-based assays.[3]

Issue 2: High background signal in a kinase assay.

• Potential Cause: Compound Interference. The compound may be directly interfering with the assay's detection method (e.g., inhibiting luciferase in a luminescence-based assay).[5]

• Solution: Run a "No Enzyme Control" experiment. Set up the assay reaction but replace the kinase with a buffer. If a signal that is dependent on the compound's concentration is still observed, it strongly suggests direct interference with the assay's detection method.[5]

Issue 3: Significant cell toxicity at concentrations expected for specific inhibition.

• Potential Cause: Off-Target Inhibition. The observed toxicity may be due to the inhibition of one or more off-target kinases that are critical for cell viability.

• Solution: Perform a broad-panel kinase screen to identify potential off-targets.[6] Compare the identified off-targets with known signaling pathways related to cell survival and apoptosis. This information is critical for accurate data interpretation.[6]

Data Presentation

Table 1: Kinase Selectivity Profile for Aspinonene (Exemplified by Dasatinib)

Kinase Target	IC50 (nM)	Target Type	Biological Relevance
ABL1	<1	On-Target	Primary target in Chronic Myeloid Leukemia (CML).[1]
SRC	<1	On-Target	Key member of the Src family kinases.[1]
LCK	1.1	On-Target	Src family kinase involved in T-cell signaling.[1]
c-KIT	1.5	Off-Target	Implicated in gastrointestinal stromal tumors.[1]
PDGFRβ	28	Off-Target	Receptor tyrosine kinase involved in cell growth.[1]

Experimental Protocols

1. Kinase Selectivity Profiling (Luminescence-based)

• Objective: To determine the inhibitory activity of Aspinonene against a broad panel of kinases.

• Methodology:

  • Compound Preparation: Prepare serial dilutions of Aspinonene in DMSO and then further dilute in the appropriate kinase buffer.[7]

  • Reaction Setup: In a 384-well plate, add the inhibitor dilutions.

  • Add Kinase and Substrate: Add a pre-mixed solution containing the recombinant active kinase and a suitable peptide substrate.[7]

  • Initiate Reaction: Start the kinase reaction by adding ATP.[7]

  • Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes), ensuring the reaction is within the linear range.[7]

  • Detection: Stop the reaction and measure the amount of ADP produced using a commercial kit like ADP-Glo™. This involves depleting the remaining ATP and then converting the generated ADP back to ATP for a luciferase-based reaction.[7]

  • Data Analysis: Measure luminescence using a plate reader. The signal is proportional to the kinase activity. Calculate IC50 values from the resulting dose-response curves.[7]

2. Cellular Thermal Shift Assay (CETSA)

• Objective: To verify direct target engagement of Aspinonene within a cellular environment.[1]

• Methodology:

  • Cell Treatment: Culture cells to an appropriate density and treat them with various concentrations of Aspinonene or a vehicle control for 1-2 hours at 37°C.[1]

  • Heating Step: Harvest and wash the cells, then resuspend them in a buffer with protease inhibitors. Aliquot the cell suspension into PCR tubes and heat them across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes using a thermocycler.[1]

  • Cell Lysis: Lyse the cells by freeze-thaw cycles.[1]

  • Protein Separation: Separate the soluble protein fraction from the aggregated proteins by centrifugation.

  • Protein Detection: Quantify the amount of the target protein remaining in the soluble fraction at each temperature using Western blotting or mass spectrometry.[8] A shift in the thermal stability of a protein in the presence of Aspinonene indicates a direct binding interaction.[8]

3. Western Blot for Target Engagement

• Objective: To assess the inhibition of a target kinase in a cellular context by measuring the phosphorylation of a downstream substrate.

• Methodology:

  • Cell Treatment: Plate cells and allow them to adhere. Treat with a dose-range of Aspinonene for the desired time (e.g., 2-4 hours). Include a vehicle control.[6]

  • Lysate Preparation: Wash cells with ice-cold PBS and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.[6]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.[6]

  • Western Blotting: Separate equal amounts of protein by SDS-PAGE, transfer to a PVDF membrane, and probe with a primary antibody against the phosphorylated form of a known downstream target.

  • Detection and Normalization: Incubate with an appropriate HRP-conjugated secondary antibody and visualize using an ECL substrate. Strip the membrane and re-probe with an antibody for the total target protein or a loading control (e.g., GAPDH) to normalize the data.[6]

Visualizations

Caption: On-target vs. off-target signaling pathways.

Caption: Troubleshooting unexpected cellular phenotypes.

Caption: Workflow for identifying off-target effects.

References

• 1. benchchem.com [benchchem.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. benchchem.com [benchchem.com]
• 4. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Aspinonene In Vivo Bioavailability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the in vivo bioavailability of Aspinonene. Given the limited publicly available data on Aspinonene's pharmacokinetic properties, this guide focuses on established strategies for improving the bioavailability of poorly water-soluble, lipophilic compounds, a class to which Aspinonene is predicted to belong.

Frequently Asked Questions (FAQs)

Q1: What is Aspinonene and why is its bioavailability a potential challenge?

A1: Aspinonene is a polyketide secondary metabolite isolated from fungi of the Aspergillus genus.[1] Like many natural products, it is a lipophilic molecule and is anticipated to have low aqueous solubility.[2] This poor solubility is a primary factor that can lead to low oral bioavailability, limiting its therapeutic potential by reducing the amount of the compound that reaches systemic circulation to exert its biological effects.[3][4]

Q2: What are the primary barriers to Aspinonene's bioavailability in vivo?

A2: The primary barriers to Aspinonene's bioavailability likely include:

• Poor Aqueous Solubility: Limited dissolution in the gastrointestinal fluids.[5][6]

• Low Permeability: Difficulty in passing through the intestinal epithelial cell membrane.

• First-Pass Metabolism: Significant metabolism in the liver before reaching systemic circulation.[7]

• Efflux Pump Activity: Active transport out of intestinal cells by efflux pumps like P-glycoprotein (P-gp), which are known to affect many natural products.[8][9]

Q3: What general strategies can be employed to increase the in vivo bioavailability of Aspinonene?

A3: Several formulation and medicinal chemistry strategies can be applied:

• Formulation Strategies:

  • Lipid-Based Formulations: Incorporating Aspinonene into oils, surfactants, and emulsifiers to improve its solubilization and absorption.[10] This can include self-emulsifying drug delivery systems (SEDDS).[3]

  • Nanoparticle Formulations: Encapsulating Aspinonene in nanoparticles (e.g., solid lipid nanoparticles, polymeric nanoparticles) can protect it from degradation, improve solubility, and enhance absorption.[11][12]

  • Amorphous Solid Dispersions: Dispersing Aspinonene in a polymer matrix in an amorphous state can increase its dissolution rate and solubility.[13]

• Chemical Modification:

  • Prodrug Approach: Modifying the Aspinonene molecule to create a more soluble or permeable prodrug that converts to the active Aspinonene in vivo.[14][15]

• Co-administration:

  • Efflux Pump Inhibitors: Administering Aspinonene with known inhibitors of efflux pumps (e.g., certain natural compounds) can increase its intestinal absorption.[16]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solutions
Low and variable plasma concentrations of Aspinonene after oral administration.	Poor aqueous solubility and dissolution rate.	1. Reduce Particle Size: Micronization or nanocrystal formation to increase surface area.[13] 2. Formulate as a Solid Dispersion: Use polymers like HPMC or PVP to create an amorphous form of Aspinonene.[6] 3. Develop a Lipid-Based Formulation: Formulate Aspinonene in a self-emulsifying drug delivery system (SEDDS).[3]
High first-pass metabolism suspected.	Extensive metabolism in the liver and/or gut wall.	1. Promote Lymphatic Transport: Utilize lipid-based formulations, particularly those with long-chain triglycerides, to enhance lymphatic uptake and bypass the portal circulation.[7] 2. Prodrug Approach: Design a prodrug that is resistant to first-pass metabolism and releases Aspinonene systemically.[14]
Poor permeability across intestinal cell models (e.g., Caco-2).	Aspinonene may be a substrate for efflux pumps like P-glycoprotein (P-gp).	1. Co-administer with an Efflux Pump Inhibitor: Use known P-gp inhibitors to increase intracellular concentrations.[9] 2. Formulate with Permeation Enhancers: Incorporate excipients that transiently increase intestinal permeability. 3. Nanoparticle Formulation: Nanoparticles can be taken up by cells through endocytosis, bypassing efflux pumps.[11]

Experimental Protocols

Protocol 1: Formulation of Aspinonene-Loaded Solid Lipid Nanoparticles (SLNs)

This protocol describes a general method for preparing SLNs to enhance the oral bioavailability of lipophilic compounds like Aspinonene.

Objective: To encapsulate Aspinonene in SLNs to improve its aqueous dispersibility and oral absorption.

Materials:

• Aspinonene

• Solid lipid (e.g., glyceryl monostearate, stearic acid)

• Surfactant (e.g., Poloxamer 188, Tween® 80)

• Organic solvent (e.g., acetone, ethanol)

• Purified water

• High-speed homogenizer

• Probe sonicator

Methodology:

• Preparation of the Lipid Phase: Dissolve Aspinonene and the solid lipid in the organic solvent.

• Preparation of the Aqueous Phase: Dissolve the surfactant in purified water.

• Emulsification: Heat both the lipid and aqueous phases to approximately 5-10°C above the melting point of the lipid. Add the lipid phase to the aqueous phase under high-speed homogenization for 5-10 minutes to form a coarse oil-in-water emulsion.

• Sonication: Immediately subject the coarse emulsion to probe sonication for 3-5 minutes to reduce the particle size to the nanometer range.

• Nanoparticle Formation: Cool the resulting nanoemulsion in an ice bath to allow the lipid to solidify and form SLNs.

• Purification and Characterization: The SLN dispersion can be purified by centrifugation or dialysis to remove unencapsulated Aspinonene. The resulting SLNs should be characterized for particle size, zeta potential, encapsulation efficiency, and drug loading.

Protocol 2: In Vitro Permeability Assay using Caco-2 Cells

This protocol outlines a method to assess the intestinal permeability of Aspinonene and evaluate the effect of potential efflux pump inhibitors.

Objective: To determine the bidirectional permeability of Aspinonene across a Caco-2 cell monolayer and to investigate if it is a substrate for efflux pumps.

Materials:

• Caco-2 cells

• Transwell® inserts

• Cell culture medium and supplements

• Hank's Balanced Salt Solution (HBSS)

• Aspinonene

• P-gp inhibitor (e.g., verapamil)

• LC-MS/MS for quantification

Methodology:

• Cell Culture: Culture Caco-2 cells on Transwell® inserts for 21-25 days to allow for differentiation and formation of a tight monolayer.

• Monolayer Integrity Test: Measure the transepithelial electrical resistance (TEER) to ensure monolayer integrity.

• Permeability Study (Apical to Basolateral): a. Wash the cell monolayers with pre-warmed HBSS. b. Add Aspinonene solution (in HBSS) to the apical (AP) side. c. At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral (BL) side and replace with fresh HBSS.

• Permeability Study (Basolateral to Apical): a. Add Aspinonene solution to the BL side. b. Collect samples from the AP side at the same time points.

• Inhibition Study: Repeat the bidirectional permeability study in the presence of a P-gp inhibitor in both the AP and BL chambers.

• Sample Analysis: Quantify the concentration of Aspinonene in all samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both directions. An efflux ratio (Papp B-A / Papp A-B) greater than 2 suggests that Aspinonene is a substrate for efflux pumps. A significant reduction in the efflux ratio in the presence of the inhibitor confirms this.

Data Presentation

Table 1: Physicochemical Properties of Aspinonene

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	PubChem
Molecular Weight	188.22 g/mol	PubChem
Predicted LogP	~1.5 - 2.5	(Estimated based on structure)
Aqueous Solubility	Expected to be low	[2]

Table 2: Example Data from a Bioavailability Enhancement Study

The following table is a template for presenting data from an in vivo pharmacokinetic study in a rodent model, comparing different Aspinonene formulations. The values are hypothetical and for illustrative purposes only.

Formulation	Cmax (ng/mL)	Tmax (h)	AUC₀-t (ng·h/mL)	Relative Bioavailability (%)
Aspinonene Suspension (Control)	50 ± 12	2.0	250 ± 60	100
Aspinonene-SLN	250 ± 45	1.5	1250 ± 210	500
Aspinonene-SEDDS	300 ± 55	1.0	1600 ± 280	640

Visualizations

Caption: Experimental workflow for developing and evaluating a bioavailability-enhanced Aspinonene formulation.

Caption: Logical relationship showing how formulation strategies address the issue of low bioavailability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Promising strategies for improving oral bioavailability of poor water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. journals.library.ualberta.ca [journals.library.ualberta.ca]
• 7. Lipid-Based Oral Formulation Strategies for Lipophilic Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NATURAL PRODUCTS AS EFFLUX PUMP INHIBITORS ENHANCING THE ANTIBACTERIAL EFFICACY OF QUINOLONES | Indian Journal of Veterinary and Animal Sciences Research [epubs.icar.org.in]
• 9. Plant-based Natural Products as inhibitors for Efflux Pumps to Reverse Multidrug Resistance in Staphylococcus aureus: A Mini Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. symmetric.events [symmetric.events]
• 11. Nanoformulations to Enhance the Bioavailability and Physiological Functions of Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dovepress.com [dovepress.com]
• 13. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. admin.mantechpublications.com [admin.mantechpublications.com]
• 15. curtiscoulter.com [curtiscoulter.com]
• 16. mdpi.com [mdpi.com]

Aspinonene Mass Spectrometry Technical Support Center

Welcome to the technical support center for Aspinonene mass spectrometry analysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues encountered during the mass spectrometric analysis of Aspinonene and related polyketide compounds.

Troubleshooting Guide

This guide addresses specific problems you might encounter during your experiments in a question-and-answer format.

Issue 1: No or Poor Signal Intensity for Aspinonene

Q: I am not seeing the expected molecular ion peak for Aspinonene (m/z 189.11 for [M+H]⁺) or the signal is very weak. What should I check?

A: Low or absent signal intensity is a common issue in mass spectrometry.[1] Here is a systematic approach to troubleshoot this problem:

• Confirm Instrument Performance:

  • Calibration: Have you recently calibrated your mass spectrometer?[1] Instrument drift can lead to poor performance. It is recommended to recalibrate your instrument regularly, especially after any system reboot.

  • Tuning: Ensure your instrument is properly tuned for the mass range of Aspinonene (approx. m/z 50-250).

  • System Suitability Test: Run a standard compound with a known concentration and m/z to verify that the instrument is functioning correctly.

• Check Sample Preparation and Introduction:

  • Sample Concentration: Aspinonene might be too dilute in your sample.[1] If possible, try concentrating your sample. Conversely, a sample that is too concentrated can cause ion suppression.[1]

  • Sample Integrity: Has the sample degraded? Aspinonene, with its epoxide and hydroxyl groups, may be sensitive to temperature and pH. Ensure proper storage and handling.

  • Autosampler and Syringe: Verify that the autosampler is injecting the correct volume and that the syringe is not clogged or leaking.[2]

• Optimize Ionization Source Parameters:

  • Ionization Technique: Electrospray ionization (ESI) is a common technique for polyketides.[2] Ensure you are using the appropriate ionization mode. For Aspinonene, positive ion mode ([M+H]⁺, [M+Na]⁺) is a good starting point.

  • Source Settings: Optimize key ESI parameters such as capillary voltage, cone voltage, desolvation gas flow, and source temperature. Suboptimal settings can significantly impact ionization efficiency.

  • Spray Stability: Visually inspect the electrospray plume if possible. An unstable or irregular spray can be caused by a clog in the sample needle or emitter.[3][4]

Issue 2: Inaccurate Mass Measurement for Aspinonene

Q: The observed m/z for my Aspinonene peak is shifted from the theoretical exact mass (188.1049 for the neutral molecule). Why is this happening?

A: Inaccurate mass measurements are typically related to calibration or data acquisition settings.[3][4]

• Mass Calibration: The most common cause of mass inaccuracy is an outdated or incorrect calibration.[1] Recalibrate the instrument across the desired mass range using a suitable calibration standard.

• Reference Mass: Are you using an internal reference mass (lock mass) during your acquisition? This can correct for mass drift during the analytical run.

• Adduct Formation: Aspinonene has several oxygen atoms that can readily form adducts with cations present in the mobile phase or sample matrix. Instead of the protonated molecule [M+H]⁺ at m/z 189.1127, you might be observing sodium [M+Na]⁺ (m/z 211.0946) or potassium [M+K]⁺ (m/z 227.0685) adducts.

Aspinonene Species	Molecular Formula	Theoretical Exact Mass (m/z)
[M+H]⁺	C₉H₁₇O₄⁺	189.1127
[M+Na]⁺	C₉H₁₆O₄Na⁺	211.0946
[M+K]⁺	C₉H₁₆O₄K⁺	227.0685

Issue 3: Unexpected or Complex Fragmentation Pattern

Q: I am seeing many fragment ions that I cannot identify, or the fragmentation pattern is different from what I expected. What could be the cause?

A: The fragmentation of Aspinonene can be complex due to its multiple functional groups. Here are some factors to consider:

• Collision Energy (CID/HCD): The energy used for fragmentation is a critical parameter. If the collision energy is too high, you will get extensive fragmentation into smaller, less informative ions. If it's too low, you will see little to no fragmentation. Perform a collision energy ramp experiment to find the optimal setting for generating informative fragment ions.

• In-Source Fragmentation: Fragmentation can sometimes occur in the ionization source if the source conditions (e.g., cone voltage) are too harsh.[5] This can complicate the spectrum by showing fragment ions in your MS1 scan. Try softening the source conditions to see if the unexpected fragments disappear.

• Isomeric Compounds: Your sample may contain isomers of Aspinonene, such as Isoaspinonene, which have the same molecular weight but may produce different fragmentation patterns.[6] Chromatographic separation is key to distinguishing between isomers before they enter the mass spectrometer.

• Sample Purity: The presence of impurities or co-eluting compounds will result in a composite mass spectrum containing fragments from multiple precursors.

Aspinonene Fragmentation FAQs

Q: What is the chemical structure of Aspinonene?

A: Aspinonene is a fungal secondary metabolite with the chemical name (E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol. Its molecular formula is C₉H₁₆O₄, and its monoisotopic mass is 188.1049 Da.[7][8]

Q: What are the expected fragmentation patterns for Aspinonene?

Hypothetical Fragmentation of Aspinonene ([M+H]⁺ = m/z 189.11)

• Sequential Water Loss: Due to the presence of three hydroxyl groups, sequential losses of water are highly probable.

  • [M+H - H₂O]⁺: m/z 171.10

  • [M+H - 2H₂O]⁺: m/z 153.09

  • [M+H - 3H₂O]⁺: m/z 135.08

• Cleavage adjacent to the epoxide and hydroxyl-bearing carbon: Alpha-cleavage next to the carbon bearing the epoxide and a hydroxyl group can lead to characteristic fragments.

• Cleavage of the hexene chain: The double bond in the hexene chain can direct fragmentation pathways.

Below is a table summarizing these hypothetical primary fragment ions.

Precursor Ion (m/z)	Proposed Neutral Loss	Proposed Fragment Ion (m/z)	Notes
189.11	H₂O	171.10	Loss of a water molecule from one of the hydroxyl groups.
189.11	2H₂O	153.09	Sequential loss of two water molecules.
189.11	C₂H₄O (Acetaldehyde)	145.08	Cleavage of the bond between the epoxide and the hexene chain.
189.11	C₃H₇O₂ (dihydroxypropyl radical)	113.06	Cleavage of the C-C bond at the branch point.

Q: How can I confirm the identity of my observed fragments?

A: To confidently identify fragment ions, consider the following:

• High-Resolution Mass Spectrometry (HRMS): Use an instrument with high mass accuracy (e.g., Orbitrap, TOF) to determine the elemental composition of your precursor and fragment ions.

• MS/MS or MSⁿ Experiments: Isolate your precursor ion of interest (e.g., m/z 189.11) and fragment it. Then, you can select a primary fragment ion and fragment it further (MS³) to establish relationships between the ions and build a fragmentation pathway.

• Isotope Labeling: If you are conducting biosynthetic studies, using stable isotope-labeled precursors (e.g., ¹³C-acetate) can help trace the origin of each carbon atom in the fragment ions.

Visualizations

Hypothetical Aspinonene Fragmentation Pathway

Caption: Hypothetical fragmentation of protonated Aspinonene.

General Mass Spectrometry Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common MS issues.

Experimental Protocols

Protocol: General LC-MS/MS Analysis of Aspinonene

This protocol provides a starting point for the analysis of Aspinonene. Optimization will be required for your specific instrumentation and sample matrix.

• Sample Preparation:

  • Dissolve the purified Aspinonene or fungal extract in a suitable solvent (e.g., methanol, acetonitrile) to a final concentration of approximately 1-10 µg/mL.

  • Filter the sample through a 0.22 µm syringe filter to remove any particulate matter.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 5% B, ramp to 95% B over 15 minutes, hold for 3 minutes, then return to initial conditions and re-equilibrate for 5 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • MS1 Scan Range: m/z 100-300.

  • Data-Dependent MS/MS: Trigger MS/MS acquisition for the top 3-5 most intense ions from the MS1 scan.

  • Precursor Ion: Include m/z 189.11 (for [M+H]⁺) and 211.09 (for [M+Na]⁺) in the inclusion list.

  • Collision Energy: Use a stepped collision energy (e.g., 15, 25, 40 eV) to generate a rich fragmentation spectrum.

  • Source Parameters (representative values, must be optimized):

    • Capillary Voltage: 3.5 kV

    • Cone Voltage: 30 V

    • Source Temperature: 120 °C

    • Desolvation Temperature: 350 °C

    • Desolvation Gas Flow: 600 L/hr

References

• 1. benchchem.com [benchchem.com]
• 2. A metabologenomics strategy for rapid discovery of polyketides derived from modular polyketide synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. ajgreenchem.com [ajgreenchem.com]

Technical Support Center: Optimizing Aspinonene Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the incubation time and overall production of Aspinonene from Aspergillus ochraceus.

Frequently Asked Questions (FAQs)

Q1: What is the optimal incubation time for Aspinonene production?

The optimal incubation time for Aspinonene production from Aspergillus ochraceus is typically between 10 to 14 days.[1] Secondary metabolite production, including Aspinonene, is often favored in the later growth phases of the fungus.[2] It is recommended to perform a time-course experiment to determine the peak production time under your specific laboratory conditions.

Q2: What are the key factors influencing the yield of Aspinonene?

Several factors significantly influence the yield of Aspinonene:

• Dissolved Oxygen: Lower dissolved oxygen levels favor the production of Aspinonene over its counterpart, aspyrone. This can be managed by adjusting the agitation speed and aeration rate in a bioreactor.[3]

• pH: The initial pH of the culture medium should be within the optimal range for Aspergillus ochraceus growth, which is typically around 5.0-7.0.[1] An acidic culture medium has been noted as crucial for aspinonene production.[4]

• Temperature: The optimal temperature for Aspinonene production is generally between 25-30°C.[1][3]

• Medium Composition: A nutrient-rich broth such as Potato Dextrose Broth (PDB) or Czapek-Dox broth supplemented with yeast extract and peptone is recommended.[1][3]

Q3: How can Aspinonene be purified from the fermentation broth?

A common method involves a multi-step process:

• Extraction: After separating the fungal biomass, the culture filtrate is extracted with an organic solvent like ethyl acetate.[2][4]

• Chromatography: The crude extract is then subjected to column chromatography (e.g., using silica gel) to separate Aspinonene from other metabolites. Further purification can be achieved using High-Performance Liquid Chromatography (HPLC).[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
No or poor growth of Aspergillus ochraceus	Culture contamination	Employ strict aseptic techniques and verify the purity of your inoculum.[1][2]
Inappropriate medium composition or pH	Confirm the composition of your growth medium and adjust the pH to the optimal range for A. ochraceus (around 5.0-7.0).[1][2]
Incorrect incubation temperature	Ensure your incubator is calibrated and set to the optimal growth temperature (25-30°C).[1][2]
Good growth, but low or no Aspinonene yield	Sub-optimal fermentation conditions	Optimize aeration, agitation, and incubation time, as secondary metabolite production is often phase-dependent.[2] Consider a design of experiments (DOE) approach to efficiently identify optimal conditions.[2]
High dissolved oxygen levels	Reduce the aeration or agitation rate to favor the reductive pathway leading to Aspinonene instead of the oxidative pathway to aspyrone.[1]
Incorrect medium for secondary metabolism	Switch to a production medium known to enhance secondary metabolite synthesis.[2]

Experimental Parameters for Aspergillus ochraceus Fermentation

Parameter	Recommended Conditions
Fungal Strain	Aspergillus ochraceus DSM-7428[3]
Growth Medium	Potato Dextrose Broth (PDB) or Czapek-Dox broth with supplements[1][3]
Incubation Temperature	25-30°C[1][3]
Incubation Time	10-14 days[1]
Agitation Speed	150-200 rpm[1]
Optimal pH	5.0-7.0[1]

Detailed Experimental Protocol: Lab-Scale Aspinonene Production

This protocol outlines the laboratory-scale production and extraction of Aspinonene from Aspergillus ochraceus.

1. Inoculum Preparation:

• Grow Aspergillus ochraceus on Potato Dextrose Agar (PDA) plates at 28°C for 7-10 days until sporulation is observed.[1]

• Harvest spores using a sterile 0.1% Tween 80 solution.[1]

• Filter the spore suspension to remove mycelial fragments.[1]

• Adjust the spore concentration using a hemocytometer.[1]

2. Fermentation:

• Prepare the production medium (e.g., Czapek-Dox broth with yeast extract and peptone) and sterilize it.[1]

• Inoculate the medium with the prepared spore suspension.[1]

• Incubate the culture at 25-28°C with shaking (150-200 rpm) for 10-14 days.[1]

• Monitor and adjust the pH as needed.[1]

3. Extraction:

• Separate the fungal biomass from the culture broth via filtration or centrifugation.[1]

• Perform a liquid-liquid extraction on the cell-free supernatant using ethyl acetate. Repeat this process three times.[1]

• Combine the organic extracts and evaporate the solvent using a rotary evaporator to obtain the crude extract.[1]

4. Analysis:

• Dissolve the crude extract in a suitable solvent like methanol.[2]

• Analyze the extract for the presence of Aspinonene using HPLC or LC-MS.[2]

Visualizations

Caption: Proposed biosynthetic pathway of aspinonene.

Caption: Workflow for Aspinonene production.

Caption: Hypothetical Aspinonene signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Aspinonene Technical Support Center: Experimental Controls &amp; Best Practices

This technical support center provides guidance for researchers, scientists, and drug development professionals working with Aspinonene. Due to the limited publicly available data on Aspinonene's specific biological activities and mechanism of action, this guide focuses on foundational experimental protocols, best practices for its production and characterization, and troubleshooting common issues that may arise during these procedures.

Frequently Asked Questions (FAQs)

Q1: What is Aspinonene and where does it come from?

Aspinonene is a polyketide-derived secondary metabolite, specifically a branched pentaketide, first isolated from the fungus Aspergillus ochraceus.[1][2][3] Its unique structure is characterized by a branched carbon skeleton and an unusual oxygenation pattern.[1]

Q2: What is the established biological activity of Aspinonene?

Currently, there is a significant lack of published data detailing the specific biological activity of Aspinonene.[1] Extensive screening for its cytotoxic, anti-inflammatory, or antimicrobial properties has not been widely reported in scientific literature.[1] Therefore, its therapeutic potential is still largely unexplored.[1][4]

Q3: What is the known mechanism of action for Aspinonene?

Detailed studies elucidating the specific mechanism of action of Aspinonene are not available in the public scientific literature.[5] Its biological target and the signaling pathways it may modulate are yet to be determined.[5] Future research is needed to uncover these crucial aspects of its function.[4][5]

Troubleshooting Guides

This section addresses potential issues that may arise during the production, purification, and preliminary assessment of Aspinonene.

Problem 1: Low or no yield of Aspinonene during fungal fermentation.

• Possible Cause 1: Suboptimal Culture Conditions. The production of Aspinonene by Aspergillus ochraceus is sensitive to culture conditions.

  • Solution: Ensure the pH of the fermentation medium is maintained between 3.5 and 4.5, as an acidic environment is crucial for Aspinonene production.[1] Monitor and control the dissolved oxygen concentration, as increased oxygen levels may favor the production of a related metabolite, aspyrone, over Aspinonene.[1][3]

• Possible Cause 2: Incorrect Fermentation Duration. The timing of harvest can significantly impact the yield of secondary metabolites.

  • Solution: The logarithmic growth phase of Aspergillus ochraceus typically concludes after 100 hours of cultivation.[1] Harvest the culture after this period to maximize the extraction of Aspinonene.

Problem 2: Difficulty in purifying Aspinonene from the crude extract.

• Possible Cause 1: Inefficient Extraction. The choice of solvent and extraction procedure is critical for isolating Aspinonene.

  • Solution: After separating the fungal mycelium, perform successive extractions of the culture filtrate with equal volumes of chloroform and then ethyl acetate.[1] Combine the ethyl acetate layers for further processing.[1]

• Possible Cause 2: Co-elution with other metabolites. The crude extract will contain a mixture of compounds with similar polarities.

  • Solution: Employ a multi-step purification strategy. Start with silica gel column chromatography using a gradient of solvents with increasing polarity (e.g., hexane-ethyl acetate) to fractionate the extract.[6] Monitor the fractions using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify those containing Aspinonene.[6] Further purify the Aspinonene-containing fractions using preparative HPLC with a C18 column.[6]

Problem 3: Inconsistent results in antifungal susceptibility testing.

• Possible Cause 1: Improper Inoculum Preparation. The concentration of the fungal inoculum is a critical parameter for reproducible results.

  • Solution: For yeast, adjust the turbidity of the fungal suspension to match a 0.5 McFarland standard.[2] For filamentous fungi, harvest conidia and adjust the concentration to the recommended range for the specific CLSI protocol being followed.[2]

• Possible Cause 2: Inaccurate Drug Concentration. Errors in the preparation of Aspinonene dilutions will lead to unreliable MIC values.

  • Solution: Prepare a stock solution of Aspinonene in a suitable solvent and perform serial twofold dilutions in the appropriate microtiter plate wells to achieve the desired final concentration range.[2]

Data Presentation

For accurate and clear reporting of experimental results, it is recommended to structure quantitative data in tables.

Table 1: Physicochemical Properties of Aspinonene

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	PubChem[1]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	PubChem[1]
Molecular Weight	188.22 g/mol	PubChem[1]

| CAS Number | 157676-96-5 | PubChem[1] |

Table 2: Example Structure for Reporting Minimum Inhibitory Concentration (MIC) of Aspinonene

Fungal Species	Strain ID	Aspinonene MIC (µg/mL)	Control Antifungal	Control Antifungal MIC (µg/mL)
Candida albicans	ATCC 90028		Amphotericin B
Cryptococcus neoformans	ATCC 208821		Fluconazole

| Aspergillus fumigatus | ATCC 204305 | | Voriconazole | |

Experimental Protocols

1. Cultivation of Aspergillus ochraceus for Aspinonene Production

• Organism: Aspergillus ochraceus (strain DSM-7428).[1]

• Culture Medium: A nutrient-rich liquid medium such as Potato Dextrose Broth (PDB) or Yeast Extract Sucrose (YES) broth.[6] The medium should be acidic to favor Aspinonene production.[1]

• Fermentation Conditions:

  • Cultivate the fungus in stirred vessels.[1]

  • Maintain the pH of the fermentation between 3.5 and 4.5.[1]

  • The logarithmic growth phase typically ends after 100 hours.[1]

2. Extraction and Purification of Aspinonene

• Separate the fungal mycelium from the culture broth by filtration.[1]

• Extract the culture filtrate three times with equal volumes of chloroform, followed by three successive extractions with equal volumes of ethyl acetate.[1]

• Combine the ethyl acetate layers and wash with a saturated aqueous solution of sodium carbonate (Na₂CO₃).[1]

• Concentrate the organic extract under reduced pressure to yield a crude extract.[6]

• Subject the crude extract to silica gel column chromatography, eluting with a gradient of increasing solvent polarity (e.g., hexane-ethyl acetate).[6]

• Collect fractions and identify those containing Aspinonene using TLC or HPLC.[6]

• Perform further purification using preparative HPLC with a C18 column to obtain pure Aspinonene.[6]

3. Antifungal Susceptibility Testing (Broth Microdilution for Yeasts)

This protocol is adapted from the CLSI M27 standard.[2]

• Inoculum Preparation:

  • Subculture the yeast isolate on Sabouraud Dextrose Agar (SDA) and incubate at 35°C for 24-48 hours.[2]

  • Suspend several colonies in sterile saline and adjust the turbidity to a 0.5 McFarland standard.[2]

  • Prepare a working inoculum by diluting the standardized suspension in RPMI-1640 medium to a final concentration of 0.5-2.5 x 10³ CFU/mL.[2]

• Plate Preparation:

  • Prepare serial twofold dilutions of Aspinonene in a 96-well microtiter plate using RPMI-1640 medium.[2]

  • Include a growth control (inoculum without Aspinonene) and a sterility control (medium only).[2]

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the working inoculum.[2]

  • Incubate the plate at 35°C for 24-48 hours.[2]

• Endpoint Determination:

  • The Minimum Inhibitory Concentration (MIC) is the lowest concentration of Aspinonene that causes a significant reduction in growth (typically ≥50%) compared to the growth control.[2]

Visualizations

Caption: Proposed biosynthetic pathway of Aspinonene.

Caption: Experimental workflow for antifungal activity assessment.

Caption: Hypothetical signaling pathway for Aspinonene.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Investigating the Bioactivity of Aspinonene and Addressing Potential for Drug Resistance

Introduction:

Aspinonene is a fungal secondary metabolite with a unique chemical structure, isolated from species such as Aspergillus ochraceus.[1][2] While its biosynthetic pathway has been explored, comprehensive data on its biological activity and mechanism of action are currently limited in scientific literature.[1][3] This technical support center is designed for researchers, scientists, and drug development professionals who are beginning to investigate the potential of Aspinonene. It provides a framework for initial experiments and addresses the general principles of drug resistance that may be encountered with any novel compound.

Frequently Asked Questions (FAQs)

Q1: What is Aspinonene and what is known about its mechanism of action?

Aspinonene is a polyketide natural product with the chemical formula C₉H₁₆O₄.[4][5] Its structure includes an epoxide ring and multiple hydroxyl groups.[6] Currently, the specific molecular targets and the precise mechanism of action for Aspinonene have not been elucidated in published literature.[3] However, like many fungal polyketides, it is hypothesized that Aspinonene may induce cytotoxicity through the induction of apoptosis.[6]

Q2: What are the general mechanisms of drug resistance in cancer cell lines?

Drug resistance in cancer cells can be intrinsic (pre-existing) or acquired (developed after drug exposure). Common mechanisms include:

• Drug Inactivation or Modification: Cancer cells may produce enzymes that metabolize and inactivate the drug.

• Altered Drug Target: Mutations or changes in the expression of the drug's target protein can prevent the drug from binding effectively.[7]

• Increased Drug Efflux: Overexpression of transporter proteins, such as P-glycoprotein, can pump the drug out of the cell, reducing its intracellular concentration.[7][8]

• Activation of Alternative Signaling Pathways: Cells can bypass the effects of a targeted drug by activating other survival pathways.[7][9]

• Enhanced DNA Repair: Increased capacity to repair drug-induced DNA damage can lead to resistance.[7]

• Dysregulation of Apoptosis: Alterations in apoptotic pathways can make cells resistant to programmed cell death.[7]

Q3: How can I determine if my cell line has developed resistance to a novel compound like Aspinonene?

To confirm resistance, you should perform a dose-response assay (e.g., MTT or CCK-8) to compare the IC50 (half-maximal inhibitory concentration) value of the suspected resistant cell line to the parental (sensitive) cell line. A significant increase in the IC50 value (often considered 3-fold or higher) is indicative of resistance.[8] It is also recommended to culture the cells in a drug-free medium for several passages to ensure the resistance phenotype is stable.[8]

Troubleshooting Guide

Issue 1: High variability in cytotoxicity assay results with Aspinonene.

• Potential Cause: Aspinonene precipitation or instability in culture media.

• Suggested Solution:

  • Visually inspect the culture media for any signs of precipitation after adding Aspinonene.

  • Ensure the final concentration of the solvent (e.g., DMSO) used to dissolve Aspinonene is consistent and non-toxic across all wells.

  • Test the stability of Aspinonene in your specific culture medium over the time course of your experiment.

Issue 2: No significant cytotoxic effect of Aspinonene observed in multiple cell lines.

• Potential Cause:

  • The tested cell lines may be intrinsically resistant.

  • The concentrations tested may be too low.

  • Aspinonene may have cytostatic rather than cytotoxic effects.

• Suggested Solution:

  • Expand your screening to a broader panel of cell lines from different tissue origins.

  • Perform a wider range of dose-response experiments, up to the solubility limit of the compound.

  • In addition to viability assays, perform cell cycle analysis to investigate potential cytostatic effects.

Issue 3: A cell line initially sensitive to Aspinonene is now showing reduced sensitivity.

• Potential Cause: The cell line is developing acquired resistance.

• Suggested Solution:

  • Perform an IC50 determination to quantify the change in sensitivity.

  • If resistance is confirmed, begin investigating the potential mechanisms (see Q2 in FAQs). This can involve Western blotting to check for changes in key signaling proteins or qPCR to look for upregulation of drug efflux pumps.

  • Consider establishing a resistant cell line through continuous exposure to increasing concentrations of Aspinonene for further study.[10]

Experimental Protocols

Protocol 1: Determination of IC50 using MTT Assay

This protocol is a standard method for assessing cell viability and can be used to determine the cytotoxic potential of Aspinonene.[11]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.[6]

• Compound Treatment: Prepare serial dilutions of Aspinonene in culture medium. Remove the old medium and add 100 µL of the medium containing the different concentrations of Aspinonene. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for 24-72 hours, depending on the cell line's doubling time.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC50 value using non-linear regression analysis.

Protocol 2: Western Blot Analysis for Signaling Pathway Activation

This protocol can be used to investigate if resistance to Aspinonene is associated with the activation of alternative signaling pathways.

• Cell Lysis: Treat sensitive and resistant cells with Aspinonene at the respective IC50 concentrations for a specified time. Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., p-AKT, total AKT, p-ERK, total ERK, and a loading control like GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Densitometrically quantify the bands and normalize the levels of phosphorylated proteins to their total protein levels.

Data Presentation

Table 1: Hypothetical IC50 Values of Aspinonene in Various Cancer Cell Lines

Cell Line	Tissue of Origin	IC50 (µM) after 48h
MCF-7	Breast Cancer	15.2
A549	Lung Cancer	28.7
HCT116	Colon Cancer	12.5
U87-MG	Glioblastoma	> 50

Table 2: Comparison of IC50 Values in Sensitive and Acquired Resistant Cell Lines

Cell Line	IC50 (µM)	Fold Resistance
HCT116 (Parental)	12.5	-
HCT116-AR (Aspinonene Resistant)	45.8	3.7

Visualizations

Caption: Hypothetical signaling pathway for Aspinonene-induced apoptosis.

Caption: General experimental workflow for characterizing a novel compound.

Caption: Logical workflow for investigating potential resistance mechanisms.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Understanding and targeting resistance mechanisms in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. blog.crownbio.com [blog.crownbio.com]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Aspinonene: A Comparative Analysis of Efficacy in the Context of Aspergillus-Derived Secondary Metabolites

For the attention of researchers, scientists, and drug development professionals, this guide provides a comparative overview of aspinonene, a secondary metabolite produced by the fungus Aspergillus ochraceus. Due to a notable absence of publicly available in vivo efficacy studies and detailed mechanistic data for aspinonene, a direct comparison with a specific competitor compound is not currently feasible.[1][2][3] This guide, therefore, aims to provide a comprehensive overview of aspinonene's known characteristics and juxtapose them with the well-documented bioactive properties of other significant Aspergillus metabolites. This comparative context is intended to highlight potential areas for future research into aspinonene's therapeutic applications.

Aspinonene is a polyketide natural product with a unique chemical structure.[1][4] Its biosynthesis is closely linked to that of aspyrone, another metabolite from A. ochraceus, and the production of each can be influenced by fermentation conditions such as the concentration of dissolved oxygen.[1][5][6] While the therapeutic potential of aspinonene remains largely unexplored, the rich chemical and biological diversity of other secondary metabolites from Aspergillus provides a strong rationale for further investigation into its potential as an anticancer, anti-inflammatory, or antimicrobial agent.[1]

Comparative Analysis of Biological Activities

Table 1: Comparative Cytotoxic and Antimicrobial Activities of Select Aspergillus-Derived and Related Compounds

Compound/Class	Target/Assay	Organism/Cell Line	Activity (IC50/MIC)	Reference Compound/Control
Aspinonene	Data not available	-	-	-
Aspyrone Analogues (α-pyrones)	Cytotoxicity	HL-60, PC-3, HCT-116	0.52 - 9.85 μM	-
Pyranone Derivative	Anticancer	HEp-2, HepG2	7 µg/ml	-
Biscognienyne M	Cytotoxicity	A2780	6.8 μM	-
Asperpyrone D	Cytotoxicity	-	No cytotoxicity at 5 μg/ml	-
Ascopyrone P	Antibacterial	Gram-positive & Gram-negative bacteria	2000-4000 mg/L	-
Pseudopyronines A, B, C	Antibacterial	Staphylococcus aureus	6.25, 0.156, 0.39 µg/mL	-

Data on related compounds is presented to highlight the potential bioactivities of aspinonene and to provide a basis for future comparative studies.[7]

Hypothetical Signaling Pathway and Mechanism of Action

While the specific mechanism of action for aspinonene is unknown, many fungal natural products exert their effects by modulating key signaling pathways involved in cell proliferation, apoptosis, and inflammation.[2] Future research could explore if aspinonene interacts with common cancer-related or inflammatory pathways. For instance, studies on a related dimeric naphthopyrone from Aspergillus sp. suggest a mechanism involving the induction of apoptosis through a ROS-mediated PI3K/Akt signaling pathway.[7]

Caption: Hypothetical signaling pathway for Aspinonene's potential cytotoxic effects.

Experimental Protocols

To elucidate the therapeutic potential of aspinonene and enable direct comparisons with other compounds, a series of in vitro and in vivo studies are necessary. The following are detailed methodologies for key experiments that should be conducted.

1. In Vitro Cytotoxicity Assay (MTT Assay)

• Objective: To determine the concentration of aspinonene that inhibits the growth of cancer cells by 50% (IC50).

• Methodology:

  • Cell Culture: Culture human cancer cell lines (e.g., A549, HeLa, MCF-7) in appropriate medium and seed in 96-well plates.

  • Compound Treatment: Treat the cells with various concentrations of aspinonene for 48-72 hours.

  • MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

  • Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability and determine the IC50 value.

2. Anti-inflammatory Activity (Nitric Oxide Inhibition Assay)

• Objective: To assess the ability of aspinonene to inhibit the production of nitric oxide (NO), a key inflammatory mediator.

• Methodology:

  • Cell Culture: Culture macrophage cells (e.g., RAW 264.7) in an appropriate medium and seed in 96-well plates.[1]

  • Compound and LPS Treatment: Pre-treat the cells with various concentrations of aspinonene for 1-2 hours before stimulating with lipopolysaccharide (LPS).[1]

  • Incubation: Incubate the plates for 24 hours.

  • Nitrite Measurement: Measure the amount of nitrite (a stable product of NO) in the culture supernatant using the Griess reagent.

  • Data Analysis: Determine the concentration of aspinonene that inhibits NO production by 50% (IC50).

3. Minimum Inhibitory Concentration (MIC) Assay for Antimicrobial Activity

• Objective: To determine the lowest concentration of aspinonene that inhibits the visible growth of a microorganism.

• Methodology:

  • Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).[3]

  • Microdilution: Prepare a series of two-fold dilutions of aspinonene in a 96-well microtiter plate containing growth medium.[3]

  • Inoculation: Inoculate each well with the microbial suspension.[3]

  • Incubation: Incubate the plate at an appropriate temperature and time for the specific microorganism.[3]

  • MIC Determination: The MIC is the lowest concentration of aspinonene at which no visible growth is observed.[3]

Caption: A general experimental workflow for the development of Aspinonene as a therapeutic agent.

Conclusion

Aspinonene remains a molecule of significant interest with a yet-to-be-defined bioactivity profile.[1] The absence of direct comparative data underscores the need for further research to elucidate its potential as a therapeutic agent.[2][3] The experimental protocols and comparative data on related compounds presented in this guide are intended to serve as a valuable resource for researchers embarking on the task of uncovering the therapeutic potential of this and other fungal natural products.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of Aspinonene's Target Engagement

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene, a natural product isolated from fungi of the Aspergillus genus, presents a chemical structure of interest for biological investigation.[1] However, comprehensive studies detailing its specific molecular target and mechanism of action are not yet available in the public scientific literature.[2][3] This guide provides a methodological framework for researchers seeking to identify and validate the biological targets of Aspinonene. The experimental protocols and comparative data outlined below are based on established techniques in chemical biology and drug discovery, offering a roadmap for elucidating the compound's mechanism of action.

Without established knowledge of Aspinonene's primary cellular interactions, a direct comparison with alternative compounds is currently speculative. This guide, therefore, focuses on the foundational steps required to generate this critical data.

I. Strategies for Target Identification

The initial and most critical step is the identification of Aspinonene's molecular targets. A combination of computational and experimental approaches is recommended for a comprehensive discovery phase.

A. Computational Prediction

• Chemical Similarity Searches: Utilize databases to identify known compounds with structural similarities to Aspinonene. The established biological targets of these similar compounds can provide initial hypotheses for Aspinonene's targets.[1]

• Molecular Docking: Perform in silico docking simulations of Aspinonene's three-dimensional structure against libraries of protein targets. This can predict potential binding affinities and modes of interaction, particularly with targets relevant to fungal biology or other areas of interest.[1]

B. Affinity-Based Target Discovery

A direct experimental approach to "fish" for Aspinonene's binding partners from a cellular proteome.[1]

• Experimental Protocol: Affinity Chromatography coupled with Mass Spectrometry

  • Immobilization: Covalently attach an Aspinonene probe to a solid support, such as NHS-activated sepharose beads.[1]

  • Lysate Preparation: Prepare a non-denaturing protein lysate from a relevant cell line (e.g., Saccharomyces cerevisiae for antifungal screening).[1]

  • Affinity Capture: Incubate the Aspinonene-immobilized beads with the cell lysate. A negative control using mock beads without Aspinonene should be run in parallel.[1]

  • Elution and Protein Identification: Elute the proteins bound to the Aspinonene beads and identify them using mass spectrometry.[1]

  • Data Analysis: Identify proteins that are significantly enriched in the Aspinonene pulldown compared to the negative control.[1]

II. Validation of Target Engagement

Once putative targets are identified, it is crucial to validate these interactions to confirm they are responsible for any observed biological effects of Aspinonene.

A. Biophysical and Biochemical Validation

These methods confirm direct binding between Aspinonene and the putative target protein and can quantify the functional consequence of this interaction.

• Cellular Thermal Shift Assay (CETSA): This technique assesses the thermal stability of a protein in the presence of a ligand. A shift in the melting temperature of a protein upon Aspinonene treatment indicates direct binding.[1][2]

  • Experimental Protocol: CETSA

    • Cell Treatment: Treat intact cells with Aspinonene or a vehicle control.[1][2]

    • Heating: Heat the treated cell suspensions across a range of temperatures.[1][2]

    • Lysis and Centrifugation: Lyse the cells and separate the soluble protein fraction from the aggregated proteins by centrifugation.[1][2]

    • Protein Quantification: Quantify the amount of the target protein remaining in the soluble fraction at each temperature using methods like Western blotting or mass spectrometry.[1][2]

    • Data Analysis: Plot the protein concentration against temperature to generate a melting curve. A significant shift in the melting curve for the Aspinonene-treated sample compared to the control indicates target engagement.[1]

• Enzyme Inhibition Assay: If the identified target is an enzyme, this assay can determine if Aspinonene modulates its activity.[2]

  • Experimental Protocol: Enzyme Inhibition Assay

    • Reaction Setup: Combine the purified target enzyme, its substrate, and varying concentrations of Aspinonene in a suitable buffer.[2]

    • Reaction Monitoring: Measure the rate of the enzymatic reaction over time.[2]

    • Data Analysis: Determine the IC50 (the concentration of Aspinonene required to inhibit 50% of the enzyme's activity) and the inhibition constant (Ki).[2]

B. Genetic Validation

Genetic approaches provide strong evidence linking a molecular target to a cellular phenotype.

• CRISPR/Cas9-mediated Target Knockout: This method involves removing the gene encoding the putative target protein to assess how its absence affects cellular sensitivity to Aspinonene.[1]

  • Experimental Protocol: CRISPR/Cas9 Knockout

    • gRNA Design: Design guide RNAs (gRNAs) to target the gene of the putative target protein.[1]

    • Cell Transfection: Transfect host cells with the Cas9 nuclease and the specific gRNAs to generate knockout cell lines.[1]

    • Knockout Validation: Confirm the absence of the target protein in the knockout cells via Western blotting or sequencing.[1]

    • Phenotypic Assay: Compare the sensitivity of the knockout cells to Aspinonene with that of wild-type cells. A significant change in sensitivity provides strong evidence for the target's role in Aspinonene's mechanism of action.[1]

III. Comparative Data Presentation

Once target validation experiments are conducted, the quantitative data should be summarized for clear comparison. The following table provides a hypothetical example of how such data could be presented.

Target Protein	Validation Method	Metric	Aspinonene	Comparator Compound X
Ergosterol Biosynthesis Enzyme	Kinase Assay	IC50	2.5 µM	15 µM
Heat Shock Protein 90 (Hsp90)	Cellular Thermal Shift Assay (CETSA)	Tagg Shift	+3.5 °C	+0.5 °C
Tubulin	Polymerization Assay	IC50	> 50 µM	0.1 µM

IV. Visualizing Workflows and Pathways

Diagrams are essential for illustrating complex experimental processes and biological relationships.

Caption: Workflow for Aspinonene target identification and validation.

Caption: Hypothetical signaling pathway modulated by Aspinonene.

Caption: Logical comparison of Aspinonene with hypothetical alternatives.

V. Conclusion

While the direct molecular targets of Aspinonene remain to be elucidated, this guide provides a comprehensive and comparative framework for their identification and validation.[1] By employing a combination of computational predictions, affinity-based proteomics, biophysical assays, and genetic approaches, researchers can systematically uncover the mechanism of action of Aspinonene. The generation of such data is a prerequisite for any meaningful comparison with alternative compounds and for the future development of Aspinonene as a potential therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Analysis of Aspinonene and Structurally Related Fungal Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the fungal secondary metabolite Aspinonene with its structurally and biosynthetically related compounds. Due to the limited publicly available data on the biological activity of Aspinonene, this guide focuses on comparing its known structural features with the reported biological activities of its close analog, Aspyrone, and other related fungal polyketides. This analysis aims to provide a valuable resource for researchers interested in the therapeutic potential of this class of compounds by highlighting research gaps and opportunities.

Structural and Biosynthetic Overview

Aspinonene is a fungal secondary metabolite isolated from Aspergillus ochraceus and Aspergillus ostianus.[1][2] Its chemical structure is (E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol, characterized by a polyketide backbone with an epoxide ring and multiple hydroxyl groups.[1][3]

Aspyrone, another polyketide from Aspergillus species, shares a close biosynthetic relationship with Aspinonene.[1] Their biosynthesis is proposed to proceed through a common hypothetical bisepoxide intermediate, which can be either oxidized to form Aspyrone or reduced to yield Aspinonene.[3] This shared pathway underscores their structural similarity and provides a rationale for comparative analysis.

Comparative Biological Activity

While comprehensive biological activity data for Aspinonene is not currently available in the public domain, preliminary data for related compounds, particularly Aspyrone, offer insights into its potential therapeutic applications.[1][4] The following table summarizes the available quantitative data for Aspyrone and other structurally related compounds to facilitate a comparative perspective. The absence of data for Aspinonene represents a significant area for future investigation.[1]

Compound Class	Representative Compound(s)	Biological Activity	Potency (IC50/MIC)	Target Organism/Cell Line
Aspinonene-related	Aspinonene	-	Data not publicly available	-
Biscognienyne M	Cytotoxic	IC50: 6.8 μM	A2780 (Human ovarian cancer)[5]
Aspyrone-related (α-Pyrones)	Aspyrone	Cytotoxicity	IC50: 5.0 µg/mL	P388 murine leukemia cells[1]
Antimicrobial	MIC: 12.5 µg/mL	Bacillus subtilis[1]
Antimicrobial	MIC: 25 µg/mL	Staphylococcus aureus[1]
Antifungal	MIC: 50 µg/mL	Candida albicans[1]
Phomone Derivatives	Cytotoxic	IC50: 0.52-9.85 μM	HL-60, PC-3, HCT-116[5]
Pseudopyronine B	Antibacterial	MIC: 0.156 µg/mL	Staphylococcus aureus[5]
Pseudopyronine A & C	Antibacterial	MIC: 6.25 & 0.39 µg/mL	Staphylococcus aureus[5]
Ascopyrone P	Antibacterial	2000-4000 mg/L	Gram-positive & Gram-negative bacteria[5]

Experimental Protocols

The following are detailed methodologies for key experiments typically employed to evaluate the biological activities of natural products like Aspinonene and its analogs.

Cytotoxicity Assay (MTT Assay)

This assay is used to determine the cytotoxic activity of a compound against cancer cell lines.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours.[5]

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for an additional 48-72 hours.[5]

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.[5]

• Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 value, the concentration at which 50% of cell growth is inhibited, is then calculated.[5]

Antimicrobial Assay (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against bacteria.

• Compound Dilution: Serial twofold dilutions of the test compounds are prepared in a 96-well microtiter plate containing Mueller-Hinton Broth (MHB).[5]

• Bacterial Inoculation: Each well is inoculated with a standardized bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[5]

• Incubation: The plates are incubated at 37°C for 18-24 hours.[5]

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.[5]

Signaling Pathways and Mechanistic Insights

While the specific molecular targets and signaling pathways of Aspinonene are yet to be elucidated, studies on structurally related compounds provide valuable clues into its potential mechanisms of action.

Potential Induction of Apoptosis

Many fungal polyketides and meroterpenoids are known to induce cytotoxicity in cancer cells through the induction of apoptosis.[1][5] For instance, a dimeric naphthopyrone structurally related to Aspinonene has been shown to induce apoptosis via a ROS-mediated PI3K/Akt signaling pathway.[5] This suggests a plausible mechanism for the anticancer activity of Aspinonene and its analogs that warrants further investigation.

Caption: Proposed ROS-mediated PI3K/Akt apoptotic pathway for an Aspinonene analogue.[5]

Disruption of Bacterial Cell Integrity

In contrast, Aspyrone and its related α-pyrones, such as pseudopyronines, are thought to exert their antibacterial effects by disrupting bacterial cell integrity. The proposed mechanism involves the selective disruption of the bacterial cell membrane and inhibition of the fatty-acid synthase (FAS) II pathway, which is essential for bacterial membrane biosynthesis.[5]

Caption: Proposed mechanism of action for Aspyrone analogues against bacteria.

Conclusion and Future Directions

The comparative analysis of Aspinonene and its structurally related compounds highlights a significant knowledge gap regarding the biological activities of Aspinonene itself. While the known cytotoxic and antimicrobial properties of its close analog, Aspyrone, and other related fungal metabolites suggest that Aspinonene may possess interesting pharmacological activities, dedicated experimental investigation is required to confirm this potential.

Future research should focus on the isolation or total synthesis of Aspinonene to enable comprehensive biological screening. Elucidating its specific molecular targets and mechanisms of action will be crucial in determining its therapeutic potential. The distinct mechanisms of action observed for related compounds—apoptosis induction in cancer cells versus disruption of bacterial cell integrity—underscore the diverse therapeutic avenues that this class of fungal metabolites may offer.

References

• 1. benchchem.com [benchchem.com]
• 2. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Comparative Guide to the Biological Validation of Aspinonene

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a framework for the cross-validation of the biological effects of Aspinonene, a fungal secondary metabolite. To date, publicly available experimental data on the specific biological activities of Aspinonene is limited.[1][2] Consequently, a direct comparison of its performance against alternative compounds is not currently feasible.

This document serves as a comprehensive roadmap for researchers, outlining the necessary experimental protocols and data presentation structures required to characterize Aspinonene's bioactivity. By juxtaposing Aspinonene with its structurally related analogue, Aspyrone, for which more data is available, we provide a comparative context to guide future investigations into Aspinonene's therapeutic potential.[3]

Aspinonene: Profile of a Fungal Polyketide

Aspinonene is a polyketide natural product first isolated from the fungus Aspergillus ochraceus.[1] Its chemical structure, (E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol, features a unique branched carbon skeleton with an epoxide ring and multiple hydroxyl groups.[3][4] The biosynthesis of Aspinonene is closely linked to that of Aspyrone, another metabolite produced by the same fungus.[1][2]

Physicochemical Properties of Aspinonene:

Property	Value
Molecular Formula	C₉H₁₆O₄
Molecular Weight	188.22 g/mol [4]
IUPAC Name	(E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol[4]
CAS Number	157676-96-5[1]

A Framework for Discovery: Key Experimental Protocols

To elucidate the biological effects of Aspinonene and enable comparison with other compounds, a series of standardized experiments are required. The following protocols provide detailed methodologies for the production, isolation, and biological evaluation of Aspinonene.

Protocol 1: Fungal Culture and Fermentation for Aspinonene Production

This protocol is based on the methodology described in the initial discovery of Aspinonene.[1]

• Organism: Aspergillus ochraceus (e.g., strain DSM-7428).

• Culture Medium: A suitable liquid medium for fungal growth and secondary metabolite production. An acidic culture medium has been noted as crucial for Aspinonene production.[1]

• Fermentation Conditions:

  • Cultivate the fungus in stirred fermentors (e.g., 10 dm³).

  • Maintain the pH of the fermentation between 3.5 and 4.5.[1]

  • Continue cultivation for approximately 100 hours to reach the end of the logarithmic growth phase.[1]

Protocol 2: Extraction and Purification of Aspinonene

• Extraction:

  • Separate the fungal mycelium from the culture broth via filtration.

  • Extract the culture filtrate three times successively with equal volumes of ethyl acetate.[1]

  • Combine the organic layers and wash with a saturated aqueous solution of sodium carbonate (Na₂CO₃).[1]

  • Concentrate the extract under reduced pressure to yield a crude extract.

• Purification:

  • Subject the crude extract to column chromatography on silica gel.

  • Elute with a chloroform-methanol solvent system (e.g., 9:1 v/v).[1]

  • Further purify the Aspinonene-containing fractions using gel-permeation chromatography (e.g., Sephadex LH-20) with methanol as the eluent.[1]

Protocol 3: Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.[5][6]

• Cell Seeding: Seed cells (e.g., human cancer cell lines) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of Aspinonene. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for a desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (typically 5 mg/mL) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[2]

• Solubilization: Add 100 µL of a solubilization solution (e.g., SDS-HCl) to each well to dissolve the formazan crystals.[5][7]

• Absorbance Reading: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[5] The intensity of the purple color is directly proportional to the number of viable cells.

Protocol 4: Antifungal Susceptibility Testing (Broth Microdilution Method)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines and is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against fungal isolates.[8][9]

• Inoculum Preparation:

  • Culture the fungal strain (e.g., Candida albicans, Aspergillus fumigatus) on an appropriate agar plate.

  • Prepare a suspension of fungal cells or conidia and adjust it to a standardized concentration (e.g., 0.5 McFarland standard).[8]

• Plate Preparation:

  • Perform serial twofold dilutions of Aspinonene in a 96-well microtiter plate containing a suitable broth medium (e.g., RPMI 1640).[10]

  • The final volume in each well should be 100 µL.

• Inoculation:

  • Add 100 µL of the standardized fungal inoculum to each well.[10]

  • Include a growth control (inoculum without compound) and a sterility control (medium only).[10]

• Incubation: Incubate the plate at 35°C for 24-48 hours (for yeasts) or 48-72 hours (for molds).[9]

• MIC Determination: The MIC is the lowest concentration of Aspinonene at which no visible growth of the fungus is observed.[8]

Comparative Analysis: A Proxy for Performance

While direct comparative data for Aspinonene is unavailable, we can examine data from its close structural relative, Aspyrone, to provide a benchmark for the types of activities and potencies that might be expected.

Table 1: Summary of Reported Biological Activities for Aspyrone and Related Analogues.

Compound/Analogue	Assay Type	Target Organism/Cell Line	Activity Metric	Value
Aspyrone	Cytotoxicity	P388 murine leukemia cells	IC₅₀	5.0 µg/mL
Aspyrone	Antimicrobial	Bacillus subtilis	MIC	12.5 µg/mL
Aspyrone	Antimicrobial	Staphylococcus aureus	MIC	25 µg/mL
Aspyrone	Antifungal	Candida albicans	MIC	50 µg/mL
Pseudopyronine A	Antimicrobial	Staphylococcus aureus	MIC	6.25 µg/mL[11]
Pseudopyronine B	Antimicrobial	Staphylococcus aureus	MIC	0.156 µg/mL[11]
α-Pyrone derivatives	Cytotoxicity	HL-60, PC-3, HCT-116 cells	IC₅₀	0.52 to 9.85 µM[11]
Biscognienyne M	Cytotoxicity	A2780 ovarian cancer cells	IC₅₀	6.8 μM[11]

Note: This table is intended as a comparative example. The lack of publicly available data for Aspinonene highlights a significant research opportunity.

Visualizing Mechanisms and Methods

Diagrams of hypothesized signaling pathways and experimental workflows are crucial for understanding the potential mechanisms of action and for standardizing research protocols.

Hypothesized Signaling Pathway

While the specific molecular targets of Aspinonene are unknown, many fungal polyketides are known to induce cytotoxicity through the induction of apoptosis.[3] Studies on related compounds suggest a potential mechanism involving the generation of Reactive Oxygen Species (ROS) and modulation of the PI3K/Akt signaling pathway.[12][13]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 13. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Aspinonene vs. Placebo: A Proposed Preclinical Research Guide

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a summary of the currently available information on Aspinonene, a natural product isolated from the fungi Aspergillus ochraceus and Aspergillus ostianus, and outlines a proposed framework for preclinical research to evaluate its therapeutic potential against a placebo.[1][2] Currently, there is a notable absence of publicly available in vivo efficacy studies for Aspinonene.[2] The biological effects of this fungal metabolite in a living organism have not been documented in accessible literature, presenting both a challenge and a significant opportunity for drug discovery.[2]

This document is intended to serve as a foundational resource for researchers aiming to investigate Aspinonene's therapeutic promise by providing a proposed preclinical workflow, hypothetical experimental protocols, and a framework for data collection and comparison.

Physicochemical Properties of Aspinonene

A thorough understanding of a compound's physicochemical properties is crucial for formulation and development. Aspinonene is a polyketide with the chemical formula C₉H₁₆O₄.[1][2]

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[1][2][3][4]
Molecular Weight	188.22 g/mol	[1][2][3][4]
IUPAC Name	(E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[1][3][4]
CAS Number	157676-96-5	[3][4]
Appearance	Colorless oil	[1]
Solubility	Soluble in methanol and chloroform	[1]

Hypothetical Signaling Pathway and Mechanism of Action

While the specific mechanism of action for Aspinonene is unknown, many fungal-derived natural products exhibit therapeutic effects by modulating key signaling pathways.[2] Future research should investigate if Aspinonene interacts with pathways commonly implicated in diseases like cancer, such as those controlling cell proliferation and apoptosis.[2]

Caption: Hypothetical signaling pathway for Aspinonene's cytotoxic effects.

Proposed Preclinical Research Plan

The lack of in vivo data for Aspinonene underscores a significant gap in understanding its potential as a therapeutic agent.[2] A structured preclinical research plan is essential to move forward. The following experimental workflow outlines a potential path for a comprehensive investigation into the in vivo efficacy of Aspinonene compared to a placebo.[2]

Caption: A proposed preclinical workflow for evaluating Aspinonene.

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable research. The following are proposed protocols adapted from standard preclinical study designs.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

Objective: To determine the concentration-dependent cytotoxic effect of Aspinonene on a panel of human cancer cell lines compared to a vehicle control (placebo).

Methodology:

• Cell Seeding: Seed human cancer cells (e.g., HeLa, MCF-7, A549) into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat cells with serial dilutions of Aspinonene (e.g., ranging from 0.1 µM to 100 µM) and a vehicle control (e.g., 0.1% DMSO in media) for 48-72 hours.

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's buffer) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (half-maximal inhibitory concentration) value for Aspinonene for each cell line.

Protocol 2: In Vivo Tumor Xenograft Model

Objective: To evaluate the anti-tumor efficacy of Aspinonene compared to a placebo in an immunodeficient mouse model bearing human tumor xenografts.

Methodology:

• Animal Model: Utilize 6-8 week old immunodeficient mice (e.g., athymic nude or SCID).

• Cell Implantation: Subcutaneously inject 5 x 10⁶ human cancer cells (e.g., A549) in a 1:1 mixture of PBS and Matrigel into the flank of each mouse.

• Tumor Growth & Randomization: Monitor tumor growth with calipers. When tumors reach an average volume of 100-150 mm³, randomize mice into treatment groups (n=8-10 per group):

  • Group 1: Vehicle Control (Placebo) - e.g., 10% DMSO, 40% PEG400 in saline, administered intraperitoneally (IP).

  • Group 2: Aspinonene (e.g., 25 mg/kg), administered IP daily.

  • Group 3: Aspinonene (e.g., 50 mg/kg), administered IP daily.

• Treatment & Monitoring: Administer treatments for a specified period (e.g., 21 days). Measure tumor volume and body weight 2-3 times per week.

• Endpoint Analysis: At the end of the study, euthanize the animals and excise the tumors. Weigh the tumors and process for further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each Aspinonene-treated group compared to the placebo group.

Data Presentation: A Framework for Future Studies

To facilitate clear comparison and data interpretation, all quantitative data from future preclinical studies should be summarized in structured tables. The following templates are provided as a guide.

Table 2: In Vitro Cytotoxicity of Aspinonene

Cell Line	Aspinonene IC50 (µM)
e.g., A549 (Lung)	[Insert Data]
e.g., MCF-7 (Breast)	[Insert Data]
e.g., U87 (Glioblastoma)	[Insert Data]
e.g., Panc-1 (Pancreatic)	[Insert Data]

Table 3: In Vivo Efficacy of Aspinonene in Xenograft Model

Treatment Group	Dose (mg/kg)	Mean Final Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (%)
Placebo	N/A	[Insert Data]	N/A
Aspinonene	[Dose 1]	[Insert Data]	[Insert Data]
Aspinonene	[Dose 2]	[Insert Data]	[Insert Data]
Positive Control	[Dose]	[Insert Data]	[Insert Data]

Table 4: Pharmacokinetic Parameters of Aspinonene in Rodents

Parameter	Route	Value
Half-life (t½)	IV	[Insert Data]
Cmax	PO	[Insert Data]
Tmax	PO	[Insert Data]
Bioavailability (%)	PO	[Insert Data]

Conclusion

Aspinonene remains an enigmatic molecule with untapped therapeutic potential.[2] The absence of in vivo efficacy data highlights a critical area for future research.[2] This guide provides a foundational framework for the scientific community to undertake the comprehensive preclinical studies necessary to elucidate the biological activity, safety profile, and potential therapeutic applications of this fungal metabolite. Such investigations are paramount to translating the promise of natural products like Aspinonene into tangible clinical benefits.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Synthetic vs. Natural Aspinonene: A Framework for Future Research

For the attention of researchers, scientists, and drug development professionals, this guide provides a comprehensive overview of the fungal natural product Aspinonene. It is important to note at the outset that while the scientific community has characterized natural Aspinonene, a direct comparative study with a synthetic counterpart is not yet available in public literature. This guide, therefore, summarizes the existing knowledge on natural Aspinonene and presents a framework of experimental protocols and data presentation that would be essential for a future comparative analysis of synthetic versus natural Aspinonene.

Introduction to Aspinonene

Aspinonene is a polyketide-derived secondary metabolite first isolated from the fungus Aspergillus ochraceus.[1][2] Structurally, it is a branched pentaketide characterized by a unique carbon skeleton and an unusual oxygenation pattern.[1] Its biosynthesis is closely related to another Aspergillus metabolite, aspyrone.[3][4] While Aspinonene has been noted for its potential antimicrobial and anti-nematode activities, extensive biological activity screening and a deep understanding of its mechanism of action are still lacking.[2][5]

Physicochemical Properties of Natural Aspinonene

A summary of the known physicochemical properties of natural Aspinonene is presented in the table below. These properties would serve as a baseline for comparison with any synthetically derived Aspinonene.

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	[1]
IUPAC Name	(2R,3E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	[1]
Molecular Weight	188.22 g/mol	[1]
CAS Number	157676-96-5	[1]

A Framework for Comparative Analysis: Natural vs. Synthetic

A rigorous comparison of natural and synthetic Aspinonene would be crucial to validate the biological equivalence and manufacturing consistency of the synthetic version. The following sections outline the necessary experimental framework for such a comparison.

Hypothetical Data Comparison

The following table illustrates how quantitative data from comparative experiments could be structured. This would allow for a clear and direct comparison of the biological activity of natural and synthetic Aspinonene against various targets.

Assay Type	Target	Metric	Natural Aspinonene	Synthetic Aspinonene	Control Compound
Antifungal Susceptibility	Candida albicans	MIC (µg/mL)	Data to be generated	Data to be generated	Amphotericin B: Value
Antifungal Susceptibility	Aspergillus fumigatus	MIC (µg/mL)	Data to be generated	Data to be generated	Voriconazole: Value
Cytotoxicity	Human Ovarian Cancer (A2780)	IC₅₀ (µM)	Data to be generated	Data to be generated	Doxorubicin: Value
Cytotoxicity	Human Promyelocytic Leukemia (HL-60)	IC₅₀ (µM)	Data to be generated	Data to be generated	Etoposide: Value
Enzyme Inhibition	Target Enzyme X	Kᵢ (nM)	Data to be generated	Data to be generated	Known Inhibitor: Value

Experimental Protocols

Detailed and standardized experimental protocols are essential for generating reproducible and comparable data. The following are key methodologies that should be employed in a comparative study of natural and synthetic Aspinonene.

Protocol 1: Production and Isolation of Natural Aspinonene

This protocol is based on methodologies described for the isolation of Aspinonene from Aspergillus ochraceus.[1][6]

1. Fermentation:

• Organism: Aspergillus ochraceus (strain DSM-7428).[1]

• Culture Medium: A suitable liquid medium, such as Potato Dextrose Broth (PDB) or Yeast Extract Sucrose (YES) broth, with an acidic pH maintained between 3.5 and 4.5.[1][7]

• Conditions: Cultivate in stirred fermentors. The logarithmic growth phase typically concludes after 100 hours.[1]

2. Extraction:

• Separate the fungal mycelium from the culture broth via filtration.[1]

• Extract the culture filtrate multiple times with an equal volume of ethyl acetate.[1][6]

• Combine the organic layers and wash with a saturated aqueous solution of sodium carbonate (Na₂CO₃).[1]

• Evaporate the solvent under reduced pressure to yield a crude extract.[7]

3. Purification:

• Subject the crude extract to column chromatography using silica gel with a gradient of hexane-ethyl acetate.[7]

• Monitor fractions using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[7]

• Further purify the Aspinonene-containing fractions using preparative HPLC with a C18 column to obtain the pure compound.[6][7]

Protocol 2: Antifungal Susceptibility Testing (Broth Microdilution)

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines (M27 for yeasts and M38 for filamentous fungi).[2]

1. Inoculum Preparation:

• For yeasts, subculture onto Sabouraud Dextrose Agar (SDA) and incubate at 35°C for 24-48 hours. Prepare a suspension in sterile saline adjusted to a 0.5 McFarland standard.[2]

• For filamentous fungi, grow on Potato Dextrose Agar (PDA) at 35°C for 7 days to encourage sporulation. Harvest conidia using sterile saline with 0.05% Tween 20.[2]

2. Plate Preparation:

• Prepare serial twofold dilutions of natural and synthetic Aspinonene in RPMI-1640 medium in a 96-well microtiter plate. A typical concentration range is 0.03 to 16 µg/mL.[2]

• Include a growth control (no compound) and a sterility control (medium only).[2]

3. Inoculation and Incubation:

• Inoculate each well with the prepared fungal suspension.[2]

• Incubate the plate at 35°C for 24-48 hours.[2]

4. Endpoint Determination:

• The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that causes a significant reduction in growth (typically ≥50%) compared to the growth control.[2]

Protocol 3: Cytotoxicity Assay (MTT Assay)

This is a standard colorimetric assay to assess the metabolic activity of cells as an indicator of cell viability.[8]

1. Cell Seeding:

• Seed cancer cell lines (e.g., A2780, HL-60) in a 96-well plate at a predetermined density and allow them to adhere overnight.

2. Compound Treatment:

• Treat the cells with various concentrations of natural and synthetic Aspinonene for a specified period (e.g., 48 or 72 hours).

3. MTT Addition and Incubation:

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by viable cells.[8]

4. Formazan Solubilization and Absorbance Reading:

• Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Visualizing Pathways and Workflows

Diagrams are essential for illustrating complex biological pathways and experimental procedures. The following have been generated using the DOT language.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Unraveling the Enigma of Aspinonene: A Guide to Validating its Mechanism of Action

For the attention of researchers, scientists, and drug development professionals, this guide provides a comprehensive framework for the validation of Aspinonene's mechanism of action. Currently, there is a notable absence of publicly available scientific literature detailing the specific biological targets and signaling pathways of Aspinonene, a natural product isolated from Aspergillus species. [1][2][3] This document outlines the requisite experimental approaches to elucidate its function and presents a hypothetical comparison with a known antifungal agent to illustrate the necessary data for a thorough evaluation.

Aspinonene is a fungal metabolite whose biosynthesis is related to that of aspyrone.[3][4] While its chemical properties have been characterized, its biological activity remains largely unexplored, presenting a significant opportunity for drug discovery.[3][5] To bridge this knowledge gap, a systematic investigation into its mechanism of action is paramount.

Proposed Experimental Workflow for Target Identification and Validation

The journey to validate Aspinonene's mechanism of action begins with identifying its molecular targets. A multi-faceted approach combining in silico, in vitro, and cellular-based assays is recommended.

Caption: Experimental workflow for Aspinonene's target identification and validation.

Hypothetical Comparison: Aspinonene vs. Fluconazole

To contextualize the data required for a comparative analysis, we present a hypothetical scenario where Aspinonene is investigated for antifungal activity against Candida albicans, a common fungal pathogen. This is compared with Fluconazole, a well-established antifungal agent.

Table 1: Hypothetical Antifungal Activity of Aspinonene vs. Fluconazole

Compound	Target	Mechanism of Action	Minimum Inhibitory Concentration (MIC) against C. albicans (µg/mL)
Aspinonene (Hypothetical)	Fungal Cell Wall Synthesis	Inhibition of β-(1,3)-glucan synthase	4
Fluconazole	Ergosterol Biosynthesis	Inhibition of lanosterol 14-α-demethylase	2

Note: The data for Aspinonene is purely illustrative and intended to guide future experimental design.

Detailed Experimental Protocols

To ensure reproducibility and standardization, detailed methodologies for key validation experiments are provided below.

Antifungal Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of Aspinonene against a target fungal strain.

Protocol:

• Fungal Strain: A standardized strain of Candida albicans (e.g., ATCC 90028) is cultured on an appropriate agar medium.[1]

• Inoculum Preparation: A suspension of fungal cells is prepared and its concentration is adjusted to a 0.5 McFarland standard.[1]

• Microdilution Assay: A two-fold serial dilution of Aspinonene is prepared in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Each well is inoculated with the prepared fungal suspension.[1]

• Incubation: The plate is incubated at 35°C for 24-48 hours.[1]

• MIC Determination: The MIC is defined as the lowest concentration of Aspinonene at which no visible fungal growth is observed.[1]

Enzyme Inhibition Assay

Objective: To determine if Aspinonene inhibits a specific enzyme and to characterize the nature of this inhibition.

Protocol (Example: Target Enzyme β-(1,3)-glucan synthase):

• Enzyme and Substrate: A purified preparation of the target enzyme and its substrate are obtained.[1]

• Reaction Mixture: The reaction is set up in a suitable buffer containing the enzyme and varying concentrations of Aspinonene.[1]

• Reaction Initiation: The reaction is initiated by the addition of the substrate.[1]

• Activity Measurement: The rate of the enzymatic reaction is monitored over time, for instance, by using a spectrophotometer to measure product formation or substrate depletion.[1]

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the direct binding of Aspinonene to its target protein within a cellular context.

Protocol:

• Cell Treatment: Intact cells are treated with either Aspinonene or a vehicle control.[1][2]

• Heating: The treated cells are subjected to a range of temperatures.[1][2]

• Cell Lysis: The cells are lysed to release the proteins.[1][2]

• Protein Separation: The soluble protein fraction is separated from the aggregated proteins via centrifugation.[1][2]

• Protein Detection: The amount of the target protein remaining in the soluble fraction at each temperature is quantified using methods such as Western blotting or mass spectrometry. A shift in the thermal stability of the protein in the presence of Aspinonene indicates a direct interaction.[1]

Hypothetical Signaling Pathway for Aspinonene

Many natural products derived from fungi interfere with key signaling pathways.[5] Should Aspinonene prove to have antifungal properties targeting the cell wall, it would likely modulate the Cell Wall Integrity (CWI) pathway, a conserved MAPK signaling cascade in fungi.[6]

Caption: Hypothetical inhibition of the fungal Cell Wall Integrity (CWI) pathway by Aspinonene.

Conclusion

Aspinonene is a molecule of interest with a currently undefined bioactivity profile.[7] The lack of data on its mechanism of action is a significant gap in our understanding of its therapeutic potential.[5] The experimental frameworks and hypothetical comparisons provided in this guide are intended to serve as a valuable resource for researchers to systematically elucidate the biological function of Aspinonene. Such investigations are crucial to unlocking the potential of this and other fungal natural products for the development of new therapeutic agents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. The Cell Wall Integrity Signaling Pathway and Its Involvement in Secondary Metabolite Production | MDPI [mdpi.com]
• 7. benchchem.com [benchchem.com]

Aspinonene: A Comparative Efficacy Analysis Against Standard of Care—A Prospective Outlook

For the attention of: Researchers, scientists, and drug development professionals.

This guide addresses the comparative efficacy of Aspinonene, a fungal-derived pentaketide, against current standards of care.[1][2] A thorough review of the existing scientific literature reveals a significant gap in the data required for a direct, quantitative comparison. At present, there are no publicly available in vivo efficacy studies or clinical trials for Aspinonene. Its biological activity is largely unexplored, and as such, a standard of care for a specific indication has not been established.

This document, therefore, serves as a prospective guide, outlining the necessary experimental frameworks and data required to evaluate the therapeutic potential of Aspinonene. It provides a roadmap for future research by detailing hypothetical experimental protocols and potential mechanisms of action based on the compound's structural class.

I. Current Status of Aspinonene Research

Aspinonene is a natural product isolated from fungi of the Aspergillus genus, including Aspergillus ochraceus and Aspergillus ostianus.[2][3] Its chemical structure has been characterized as (E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol, and its biosynthetic pathway is proposed to be closely related to that of aspyrone.[1] Despite this foundational knowledge, its mechanism of action and biological targets remain unelucidated.[4]

II. A Framework for Future Efficacy and Comparative Studies

To ascertain the therapeutic promise of Aspinonene and enable a meaningful comparison with established treatments, a structured preclinical research plan is essential.[3] The following sections detail the types of experimental data and protocols that would be necessary.

Parameter	Aspinonene (Hypothetical Data)	Standard of Care (Example)
In Vitro Efficacy
IC50 (Cancer Cell Line)	Data Needed	e.g., Doxorubicin: 0.5 µM
MIC (Fungal Strain)	Data Needed	e.g., Fluconazole: 8 µg/mL
In Vivo Efficacy
Tumor Growth Inhibition	Data Needed	e.g., 60% reduction
Fungal Burden Reduction	Data Needed	e.g., 2-log reduction
Pharmacokinetics
Bioavailability	Data Needed	e.g., 50%
Half-life	Data Needed	e.g., 12 hours
Safety Profile
LD50	Data Needed	e.g., 500 mg/kg
Adverse Event Profile	Data Needed	e.g., Nausea, neutropenia

III. Essential Experimental Protocols for Efficacy Determination

The following are detailed methodologies for key experiments required to characterize the biological activity of Aspinonene.

1. Cytotoxicity Assessment (MTT Assay)

• Objective: To determine the concentration of Aspinonene that inhibits the growth of cancer cell lines by 50% (IC50).

• Protocol:

  • Cell Seeding: Cancer cell lines (e.g., HeLa, HL-60) are seeded in 96-well plates and incubated for 24 hours.

  • Compound Treatment: Cells are treated with a range of concentrations of Aspinonene and a vehicle control.

  • Incubation: Plates are incubated for 48-72 hours.

  • MTT Addition: MTT reagent is added to each well and incubated for 4 hours to allow for the formation of formazan crystals.

  • Solubilization: The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

  • Absorbance Reading: The absorbance is measured at 570 nm. The IC50 value is calculated from the dose-response curve.

2. Antifungal Susceptibility Testing (Microdilution Assay)

• Objective: To determine the minimum inhibitory concentration (MIC) of Aspinonene against a specific fungal strain.[4]

• Protocol:

  • Inoculum Preparation: A standardized suspension of a fungal strain (e.g., Candida albicans) is prepared.[4]

  • Compound Dilution: A serial dilution of Aspinonene is prepared in a 96-well microtiter plate.[4]

  • Inoculation: Each well is inoculated with the fungal suspension.[4]

  • Incubation: The plate is incubated at a controlled temperature for 24-48 hours.[4]

  • MIC Determination: The MIC is the lowest concentration of Aspinonene at which no visible fungal growth is observed.[4]

3. In Vivo Efficacy in a Xenograft Model

• Objective: To evaluate the anti-tumor activity of Aspinonene in a living organism.

• Protocol:

  • Tumor Implantation: Human cancer cells are subcutaneously injected into immunodeficient mice.

  • Treatment Initiation: Once tumors reach a palpable size, mice are randomized into treatment and control groups.

  • Drug Administration: Aspinonene is administered (e.g., orally, intraperitoneally) at various doses for a specified duration.

  • Tumor Measurement: Tumor volume is measured regularly.

  • Endpoint Analysis: At the end of the study, tumors are excised and weighed. Efficacy is determined by the degree of tumor growth inhibition compared to the control group.

IV. Visualizing Potential Mechanisms and Workflows

While the precise signaling pathways affected by Aspinonene are unknown, we can propose hypothetical models based on the activities of other fungal metabolites.[3] The following diagrams, rendered using Graphviz, illustrate a potential mechanism of action and a typical experimental workflow.

Caption: Hypothetical signaling pathway inhibited by Aspinonene.

Caption: Preclinical workflow for evaluating Aspinonene's potential.

Caption: Logical flow for Aspinonene's mechanism and efficacy validation.

V. Conclusion

Aspinonene is a molecule with a defined chemical structure but an undefined biological profile.[5] A direct comparison of its efficacy to any standard of care is not currently feasible due to the absence of essential preclinical and clinical data.[3] The scientific community is encouraged to undertake the foundational research outlined in this guide to elucidate Aspinonene's mechanism of action, evaluate its therapeutic potential, and ultimately determine its place, if any, in the therapeutic landscape. The protocols and frameworks provided herein are intended to serve as a resource for initiating these critical investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Independent Verification of Aspinonene Bioactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aspinonene, a polyketide secondary metabolite isolated from the fungus Aspergillus ochraceus, presents a unique chemical structure that warrants investigation for its therapeutic potential.[1] However, there is a notable lack of publicly available experimental data specifically detailing its biological activity. This guide provides a comparative analysis of Aspinonene against other well-characterized bioactive secondary metabolites from the Aspergillus genus, for which anticancer and anti-inflammatory data are available. By presenting the bioactivity of these related compounds, we aim to provide a framework for the potential efficacy of Aspinonene and highlight the necessity for independent verification of its bioactivity. This document outlines standard experimental protocols that can be employed for such verification and visualizes hypothetical mechanisms of action based on the activity of structurally related fungal metabolites.

Comparative Analysis of Bioactive Aspergillus Metabolites

While direct quantitative data for Aspinonene is not currently available in scientific literature, a comparative analysis with other metabolites from Aspergillus species can provide insights into its potential bioactivity.[2] The following tables summarize the reported anticancer and anti-inflammatory activities of selected Aspergillus secondary metabolites.

Table 1: Anticancer Activity of Selected Aspergillus Metabolites

Compound	Fungal Source	Cancer Cell Line(s)	IC50 Value	Reference(s)
Aspinonene	Aspergillus ochraceus	Not Available	Data Not Publicly Available
Gliotoxin	Aspergillus fumigatus	Breast cancer cell lines	38 - 985 nM	[2]
Fumagillin	Aspergillus fumigatus	-	-	[2]
Norsolorinic acid	Aspergillus parasiticus, Aspergillus nidulans	Bladder cancer (T-24), Breast cancer (MCF-7)	10.5 µM, 12.7 µM	[3]
Lovastatin	Aspergillus terreus	Ovarian cancer cell lines, Breast cancer (MCF-7), Liver cancer (HepG2), Cervical cancer (HeLa)	2 - 39 µM, 0.7 µg/mL, 1.1 µg/mL, 0.6 µg/mL	[3]
Simvastatin	Aspergillus terreus	Lung cancer, Melanoma, Breast cancer cell lines	0.8 - 5.4 µM	[3]
Wortmannin	Talaromyces wortmannii	Leukemia (HL-60, K-562)	30 nM, 25 nM	[3]
Versicolactone B	Aspergillus versicolor	Various cancer cell lines	2.47 µM	[4]
Sydowic acid	Aspergillus sydowii	Various cancer cell lines	5.83 µM	[4]
Crude Extract	Aspergillus niger	Breast cancer (MCF-7)	8 µg/µL	[5]
Crude Extract	Aspergillus fumigatus	Hepatocellular carcinoma (HepG-2)	113 ± 3.7 µg/ml	[1]

Table 2: Anti-inflammatory Activity of Selected Aspergillus Metabolites

Compound	Fungal Source	Assay	IC50 Value	Reference(s)
Aspinonene	Aspergillus ochraceus	Not Available	Data Not Publicly Available
Luteoride E	Aspergillus terreus	Nitric Oxide (NO) Production Inhibition	24.65 µM	[6]
Viridicatol	Aspergillus sp. SF-5295	Nitric Oxide (NO) Production Inhibition	46.03 µM (RAW264.7 cells), 43.03 µM (BV2 cells)	[6]
Asperversiamide G	Aspergillus versicolor	iNOS Inhibition	5.39 µM	[6]
Aspergerthinol B	Aspergillus sp. CYH26	Nitric Oxide (NO) Production Inhibition	19.8 µM	[7]
Crude Extract	Aspergillus austwickii	Protein Denaturation Inhibition	160.98 µg/mL	[8]
Crude Extract	Alternaria alternata	TNF-α Production Inhibition	20 µg/mL (28% inhibition)	[9]
Crude Extract	Aspergillus terreus	TNF-α Production Inhibition	60 µg/mL (54% inhibition)	[9]

Experimental Protocols for Bioactivity Verification

To facilitate the independent verification of Aspinonene's bioactivity, this section details standardized methodologies for assessing anticancer and anti-inflammatory properties.

Cytotoxicity Assessment via MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[10]

Materials:

• MTT solution (5 mg/mL in PBS, sterile filtered)[11]

• Dimethyl sulfoxide (DMSO)[11]

• 96-well plates

• Cancer cell lines of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁵ cells per well and allow them to adhere for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.[12]

• Compound Treatment: Prepare serial dilutions of Aspinonene (and positive/negative controls) in the complete culture medium. Remove the existing medium from the wells and add 100 µL of the compound dilutions. Incubate for 24-48 hours.

• MTT Incubation: After the treatment period, remove the medium and add 50 µL of serum-free medium and 50 µL of MTT solution to each well. Incubate the plate at 37°C for 3-4 hours.[13]

• Formazan Solubilization: Following incubation, carefully remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[13]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[10] The absorbance is directly proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

Anti-inflammatory Activity via Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).[14]

Materials:

• RAW 264.7 macrophage cells

• Lipopolysaccharide (LPS)

• Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Complete cell culture medium (DMEM)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁵ cells per well and allow them to adhere overnight.[14]

• Compound Treatment: Treat the cells with various concentrations of Aspinonene for 2 hours.

• LPS Stimulation: Induce inflammation by adding LPS (1 µg/mL) to the wells (except for the negative control) and incubate for 24 hours.[15]

• Nitrite Measurement: After incubation, collect 100 µL of the cell culture supernatant from each well. Add 100 µL of Griess reagent to the supernatant and incubate at room temperature for 10 minutes.[15]

• Absorbance Measurement: Measure the absorbance at 550 nm using a microplate reader.[12] The absorbance is proportional to the amount of nitrite (a stable product of NO) in the supernatant.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the percentage of NO inhibition by the test compound compared to the LPS-stimulated control and determine the IC50 value.

Visualization of Potential Mechanisms and Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate a hypothetical signaling pathway for Aspinonene's potential anticancer activity, based on pathways modulated by other fungal metabolites, and the general experimental workflows for the bioassays described above.

References

• 1. researcherslinks.com [researcherslinks.com]
• 2. mdpi.com [mdpi.com]
• 3. Anticancer and Antifungal Compounds from Aspergillus, Penicillium and Other Filamentous Fungi [mdpi.com]
• 4. Anti-Cancer and Anti-Oxidant Bioactive Metabolites from Aspergillus fumigatus WA7S6 Isolated from Marine Sources: In Vitro and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metabolic profiling, antimicrobial, anticancer, and in vitro and in silico immunomodulatory investigation of Aspergillus niger OR730979 isolated from the Western Desert, Egypt - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Review of Anti-Inflammatory Compounds from Marine Fungi, 2000–2018 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New Thio-Compounds and Monoterpenes With Anti-inflammatory Activities From the Fungus Aspergillus sp. CYH26 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Vitro Pharmacological Activity of Endophyte Aspergillus austwickii isolated from the Leaves of Premna serratifolia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. dovepress.com [dovepress.com]
• 13. broadpharm.com [broadpharm.com]
• 14. Inhibition of nitric oxide production and free radical scavenging activities of four South African medicinal plants - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cytotoxicity and Nitric Oxide Production Inhibitory Activities of Compounds Isolated from the Plant Pathogenic Fungus Curvularia sp - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Aspinonene and Its Analogs: A Guide for Researchers

A comprehensive comparative study on Aspinonene derivatives is currently limited by the scarcity of publicly available research. This guide provides a comparative analysis of the fungal secondary metabolite Aspinonene and its structurally related analog, Aspyrone, to offer insights into potential structure-activity relationships and guide future research.

Aspinonene, a polyketide metabolite isolated from Aspergillus species, presents a unique chemical structure that has garnered interest in the scientific community.[1] However, extensive biological activity screening and quantitative data for Aspinonene and its derivatives are not yet available in the public domain.[1][2] This guide, therefore, draws on existing data for Aspinonene and the more extensively studied, biosynthetically related compound, Aspyrone, to provide a comparative overview.[3]

Structural Comparison

Aspinonene is chemically identified as (E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol.[3][4] Its structure features a polyketide backbone with an epoxide ring and multiple hydroxyl groups.[3] Aspyrone, also produced by Aspergillus species, shares a close biosynthetic relationship with Aspinonene, making a comparison of their biological activities a valuable starting point for understanding this class of compounds.[3]

Comparative Biological Activity

While comprehensive structure-activity relationship (SAR) studies for a series of Aspinonene derivatives are not yet available, preliminary biological activities have been reported for related compounds.[3] This section summarizes the available quantitative data for compounds structurally related to Aspinonene and Aspyrone to facilitate a preliminary comparison.

Cytotoxicity

Direct data on the cytotoxic effects of Aspinonene is limited.[5] However, studies on structurally similar meroterpenoids suggest potential activity. For instance, biscognienyne M, a meroterpenoid from an Aspergillus species, showed potent cytotoxic activity against the human ovarian cancer cell line A2780.[5] In contrast, another related compound, asperpyrone D, did not show cytotoxicity at a concentration of 5 μg/ml.[5]

The Aspyrone class of compounds has a broader range of reported cytotoxic activities.[5] Several α-pyrone derivatives have demonstrated significant inhibitory activities against various human cancer cell lines, including promyelocytic leukemia (HL-60), prostate cancer (PC-3), and colorectal carcinoma (HCT-116).[5] Additionally, a pyranone derivative from Aspergillus candidus has shown anticancer properties against larynx carcinoma (HEp-2) and liver carcinoma (HepG2) cells.[5]

Antimicrobial Activity

Direct antimicrobial data for Aspinonene is scarce.[5] In contrast, various compounds related to Aspyrone have been investigated for their antibacterial properties. For example, Ascopyrone P has been shown to inhibit the growth of both Gram-positive and Gram-negative bacteria.[5] More potent activity has been observed with pseudopyronines A, B, and C, which have demonstrated strong activity against Staphylococcus aureus.[5]

Data Summary

The following table summarizes the reported in vitro biological activities of compounds structurally related to Aspinonene and Aspyrone.

Compound Class	Compound Name	Assay Type	Target/Cell Line	Activity (IC50 / MIC)
Meroterpenoid (Aspinonene-related)	Biscognienyne M	Cytotoxicity	A2780 (human ovarian cancer)	6.8 μM
Meroterpenoid (Aspinonene-related)	Asperpyrone D	Cytotoxicity	Not specified	No activity at 5 μg/ml
α-Pyrone (Aspyrone-related)	Various derivatives	Cytotoxicity	HL-60, PC-3, HCT-116	0.52 to 9.85 μM
Pyranone (Aspyrone-related)	Derivative from A. candidus	Cytotoxicity	HEp-2, HepG2	7 µg/ml
Pyrone (Aspyrone-related)	Ascopyrone P	Antibacterial	Gram-positive & Gram-negative bacteria	2000-4000 mg/L
α-Pyrone (Aspyrone-related)	Pseudopyronine A	Antibacterial	Staphylococcus aureus	6.25 µg/mL
α-Pyrone (Aspyrone-related)	Pseudopyronine B	Antibacterial	Staphylococcus aureus	0.156 µg/mL
α-Pyrone (Aspyrone-related)	Pseudopyronine C	Antibacterial	Staphylococcus aureus	0.39 µg/mL

Experimental Protocols

Detailed experimental protocols for Aspinonene derivatives are not available due to a lack of specific studies. However, the following are standard methodologies that would be employed to assess the biological activities of this compound class.

MTT Assay for Cytotoxicity

This colorimetric assay is a standard method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[3]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[3]

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.[3]

• Compound Treatment: Prepare serial dilutions of the Aspinonene derivatives in the culture medium. Replace the old medium with 100 µL of the medium containing the test compounds at various concentrations. Include appropriate vehicle and positive controls.[3]

• Incubation: Incubate the plate for a desired exposure time (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.[3]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours.

• Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at a wavelength of 570 nm using a microplate reader. The IC50 value, the concentration at which 50% of cell growth is inhibited, can then be calculated.

Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This method is used to determine the lowest concentration of an antimicrobial agent that completely inhibits the visible growth of a microorganism.

Protocol:

• Inoculum Preparation: Prepare a standardized suspension of the target bacterium (e.g., to a 0.5 McFarland standard).

• Compound Dilution: Prepare serial twofold dilutions of the Aspinonene derivatives in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Inoculate each well with the bacterial suspension.

• Incubation: Incubate the plates at 37°C for 18-24 hours.[5]

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.[5][6]

Signaling Pathways and Workflows

While the specific molecular targets of Aspinonene are unknown, many fungal polyketides are known to induce cytotoxicity through the induction of apoptosis.[3] A hypothetical signaling pathway and a general experimental workflow are illustrated below.

Caption: A potential signaling pathway for Aspinonene-induced cytotoxicity.

Caption: General workflow for the development of Aspinonene derivatives.

Future Directions

The study of Aspinonene and its derivatives is still in its early stages.[3] The structural similarity to other biologically active fungal polyketides suggests that this class of compounds may possess valuable pharmacological properties.[3] Future research should focus on:

• Synthesis of a focused library of Aspinonene derivatives: This would involve modifications to the epoxide ring, hydroxyl groups, and the carbon backbone to establish a clear structure-activity relationship.[3]

• Comprehensive biological screening: Derivatives should be tested against a wide panel of cancer cell lines, as well as pathogenic bacteria and fungi, to identify potential therapeutic leads.[3]

• Mechanism of action studies: For any active compounds identified, further experiments will be necessary to determine their molecular targets and the signaling pathways they modulate.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Gene Expression Profiling: Aspinonene vs. Vorinostat

A Framework for Future Research in Fungal Metabolites

For Researchers, Scientists, and Drug Development Professionals

December 17, 2025

Introduction

This guide is intended to provide a comparative overview of gene expression profiling for the fungal secondary metabolite Aspinonene. However, a comprehensive review of publicly available scientific literature reveals a significant gap in the experimental data for Aspinonene. Its specific biological activities, mechanism of action, and impact on gene expression remain largely uncharacterized.

To address this, the following guide provides a detailed framework for how such a comparative analysis could be conducted. We will use the well-characterized anti-cancer drug Vorinostat (suberoylanilide hydroxamic acid, SAHA) as an illustrative example. Vorinostat is a potent histone deacetylase (HDAC) inhibitor, and its effects on gene expression have been extensively documented.

This document will present the kind of experimental data, detailed protocols, and pathway analyses that would be necessary to evaluate Aspinonene's potential and compare it to other compounds. By following this template, researchers can work towards elucidating the therapeutic promise of novel fungal metabolites like Aspinonene.

Compound Overview: A Tale of Two Molecules

Aspinonene: The Enigmatic Polyketide

Aspinonene is a polyketide, a class of secondary metabolites produced by the fungus Aspergillus ochraceus. Its biosynthesis is related to another metabolite, aspyrone, with production influenced by fermentation conditions. While its chemical structure is known, there is a notable lack of published data on its biological effects, such as cytotoxic, anti-inflammatory, or antimicrobial properties. Future research is required to determine its mechanism of action and potential therapeutic applications.

Vorinostat: The Established HDAC Inhibitor

Vorinostat is a hydroxamic acid derivative that inhibits class I and II histone deacetylases (HDACs). By blocking these enzymes, Vorinostat leads to the accumulation of acetylated histones and other proteins, which in turn alters chromatin structure and reactivates the expression of tumor suppressor genes and other genes that inhibit cancer cell growth.[1] Its mechanism involves inducing apoptosis, cell cycle arrest, and modulating key signaling pathways, making it an effective therapy for certain cancers like cutaneous T-cell lymphoma (CTCL).[1][2]

Comparative Gene Expression Analysis: A Template for Aspinonene

The following data for Vorinostat serves as an example of the quantitative analysis required for a comprehensive comparison. The data is derived from studies on cancer cell lines and illustrates how a compound's impact on gene expression can be systematically evaluated.

Quantitative Data Summary: Vorinostat in Cancer Cells

The tables below summarize the differential gene expression observed in cancer cell lines following treatment with Vorinostat. This provides a quantitative measure of the compound's effect on cellular transcription.

Table 1: Gene Expression Changes in Gastric Cancer Cells (AGS and KATO-III) Treated with Vorinostat [1]

Cell Line	Treatment	Total Genes with Altered Expression	Upregulated Genes	Downregulated Genes
AGS	5 µM Vorinostat (24h)	1774	1014	760
KATO-III	5 µM Vorinostat (24h)	355	164	191
Common	(Altered in both cell lines)	140	-	-

Table 2: Selected Genes Differentially Regulated by Vorinostat in Gastric Cancer Cells [1]

Gene Symbol	Function	Regulation by Vorinostat
ITGB5	Cell adhesion, signaling	Downregulated
TYMS	Nucleotide metabolism	Downregulated
MYB	Transcription factor, proliferation	Downregulated
SCGB2A1	Secretoglobin family member	Upregulated
TCN1	Vitamin B12 binding protein	Upregulated
NQO1	Oxidoreductase, detoxication	Upregulated

Table 3: Selected Genes Differentially Regulated by Vorinostat in Cutaneous T-Cell Lymphoma (CTCL) Cells [3][4]

Gene Symbol	Pathway/Function	Regulation by Vorinostat
ZAP70	T-Cell Receptor Signaling	Downregulated
LAT	T-Cell Receptor Signaling	Downregulated
CD4	T-Cell Co-receptor	Downregulated
IL4, IL10	Th2 Cytokines	Downregulated
FOXP3	T-regulatory cell transcription factor	Downregulated
FYN	T-Cell Receptor Signaling	Upregulated
IFNG	Th1 Cytokine	Upregulated

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for validating and comparing findings across different studies and compounds.

Gene Expression Profiling via Microarray (Illustrative Protocol)

This protocol is based on methodologies used to study the effects of Vorinostat on colon cancer cell lines.[2]

• Cell Culture and Treatment:

  • Seed HCT116 or HT29 colon cancer cells at a density of 7 x 10⁶ cells per 10 cm plate.

  • Allow cells to adhere and grow overnight under standard conditions (37°C, 5% CO₂).

  • Treat cells in triplicate with either a vehicle control (e.g., DMSO) or the desired concentration of the test compound (e.g., 2 µM Vorinostat) for 24 hours.

• RNA Isolation and Purification:

  • Harvest the cells by scraping or trypsinization.

  • Isolate total RNA using a commercial kit (e.g., RNeasy® Mini Kit, Qiagen) according to the manufacturer's instructions.

  • To remove potential genomic DNA contamination, perform a lithium chloride precipitation of the RNA.

  • Assess RNA integrity and quantity using spectrophotometry (e.g., NanoDrop) and capillary electrophoresis (e.g., Agilent Bioanalyzer).

• Microarray Analysis:

  • Amplify the high-quality RNA into complementary RNA (cRNA) and label it with a fluorescent dye.

  • Hybridize the labeled cRNA to a microarray chip (e.g., Illumina Human-6 V2 BeadChip) overnight.

  • Wash the microarray chip to remove non-specifically bound cRNA.

  • Scan the chip using a microarray scanner to detect the fluorescence intensity at each probe.

• Data Analysis:

  • Normalize the raw intensity data to correct for technical variations.

  • Identify differentially expressed genes (DEGs) by comparing the treatment group to the control group. Set a threshold for significance (e.g., fold change > 2 and a false discovery rate (FDR) adjusted p-value < 0.05).

  • Perform pathway and gene ontology analysis on the list of DEGs to identify enriched biological processes and signaling pathways.

Signaling Pathways and Workflows

Visualizing the molecular pathways affected by a compound and the experimental process is essential for understanding its mechanism of action.

Workflow for Gene Expression Profiling

Vorinostat's Impact on TCR Signaling

Conclusion

While Aspinonene remains a molecule of significant interest, the current lack of experimental data on its biological activity prevents a direct comparison of its gene expression profile with other compounds. This guide has used the well-characterized HDAC inhibitor, Vorinostat, to provide a clear and actionable framework for future research. By applying similar methodologies—quantitative gene expression analysis, detailed protocol documentation, and pathway visualization—the scientific community can begin to unravel the mechanism of action of Aspinonene and other novel fungal metabolites. Such studies are essential to unlock their potential as next-generation therapeutic agents.

References

• 1. Gene Expression Signature Analysis Identifies Vorinostat as a Candidate Therapy for Gastric Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DNA microarray profiling of genes differentially regulated by the histone deacetylase inhibitors vorinostat and LBH589 in colon cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vorinostat interferes with the signaling transduction pathway of T-cell receptor and synergizes with phosphoinositide-3 kinase inhibitors in cutaneous T-cell lymphoma | Haematologica [haematologica.org]
• 4. Vorinostat interferes with the signaling transduction pathway of T-cell receptor and synergizes with phosphoinositide-3 kinase inhibitors in cutaneous T-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Specificity and Selectivity of Aspinonene: A Comparative Guide

Disclaimer: The specific biological target and mechanism of action for Aspinonene, a natural product from Aspergillus species, have not been extensively characterized in publicly available scientific literature.[1][2] This guide, therefore, presents a hypothetical scenario to illustrate the rigorous experimental framework required to validate the specificity and selectivity of a novel compound like Aspinonene. For this purpose, we will postulate that Aspinonene's primary target is Fungal Kinase XYZ (FKXYZ) , a hypothetical serine/threonine kinase essential for fungal cell wall integrity.

This comparative guide is intended for researchers, scientists, and drug development professionals, providing a template for assessing a compound's performance against relevant alternatives. We will compare the hypothetical performance of Aspinonene against two other compounds:

• Compound A: A known, potent, but non-selective kinase inhibitor.

• Compound B: A known, highly selective inhibitor of a kinase homologous to FKXYZ.

Data Presentation

The following tables summarize the hypothetical quantitative data comparing the specificity and selectivity of Aspinonene against Compound A and Compound B.

Table 1: In Vitro Kinase Inhibitory Activity

Kinase Target	Aspinonene IC₅₀ (nM)	Compound A IC₅₀ (nM)	Compound B IC₅₀ (nM)
Fungal Kinase XYZ (FKXYZ)	50	10	75
Human Kinase 1 (HK1)	1,200	25	>10,000
Human Kinase 2 (HK2)	2,500	50	>10,000
Human Kinase 3 (HK3)	>10,000	100	>10,000
Human Kinase 4 (HK4)	8,000	80	8,500

IC₅₀: The half maximal inhibitory concentration, representing the concentration of an inhibitor required to reduce the activity of an enzyme by 50%.

Table 2: Cellular Activity and Cytotoxicity

Assay	Aspinonene	Compound A	Compound B
Antifungal Activity (MIC in C. albicans)	0.5 µM	0.1 µM	1.0 µM
Mammalian Cell Cytotoxicity (CC₅₀ in HEK293 cells)	50 µM	1.0 µM	>100 µM
Selectivity Index (CC₅₀ / MIC)	100	10	>100

MIC: Minimum Inhibitory Concentration, the lowest concentration of an antimicrobial drug that prevents visible growth of a microorganism. CC₅₀: The half maximal cytotoxic concentration, the concentration of a compound that kills 50% of cells in a cytotoxicity assay.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Kinase Profiling

Objective: To determine the inhibitory activity and selectivity of Aspinonene and comparator compounds against the target kinase (FKXYZ) and a panel of human kinases.

Protocol:

• Kinase and Substrate Preparation: Recombinant FKXYZ and human kinases (HK1-4) are expressed and purified. A generic or specific peptide substrate for each kinase is synthesized.

• Assay Reaction: Kinase reactions are set up in a 384-well plate format. Each well contains the respective kinase, its peptide substrate, ATP, and the test compound at varying concentrations (typically a 10-point serial dilution).

• Incubation: The reaction plates are incubated at 30°C for 60 minutes.

• Detection: The amount of phosphorylated substrate is quantified using a suitable detection method, such as an ADP-Glo™ Kinase Assay, which measures the amount of ADP produced.

• Data Analysis: The raw data is normalized to controls (0% and 100% inhibition). The IC₅₀ values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the direct binding of Aspinonene to FKXYZ within a cellular context.

Protocol:

• Cell Treatment: Intact fungal cells (C. albicans) are treated with either Aspinonene (at a concentration of 10x MIC) or a vehicle control (DMSO) for 1 hour.

• Heating: The treated cells are aliquoted and heated to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Cell Lysis: Cells are lysed to release proteins.

• Protein Separation: Insoluble, aggregated proteins are separated from the soluble protein fraction by centrifugation.

• Protein Detection: The amount of soluble FKXYZ remaining at each temperature is quantified by Western blotting using an antibody specific for FKXYZ.

• Data Analysis: A melting curve is generated by plotting the amount of soluble FKXYZ as a function of temperature. A shift in the melting temperature in the Aspinonene-treated samples compared to the control indicates target engagement.

Antifungal Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of the compounds against a pathogenic fungal strain.

Protocol:

• Compound Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing RPMI-1640 medium.

• Inoculation: Each well is inoculated with a standardized suspension of Candida albicans.

• Incubation: The plate is incubated at 35°C for 24-48 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible fungal growth is observed.

Mammalian Cell Cytotoxicity Assay

Objective: To assess the toxicity of the compounds against a human cell line.

Protocol:

• Cell Seeding: Human Embryonic Kidney (HEK293) cells are seeded in a 96-well plate and allowed to attach overnight.

• Compound Treatment: The cells are treated with serial dilutions of the test compounds.

• Incubation: The plate is incubated for 48 hours at 37°C in a 5% CO₂ incubator.

• Viability Assessment: Cell viability is measured using a colorimetric assay such as the MTT assay, which measures the metabolic activity of the cells.

• CC₅₀ Determination: The CC₅₀ value is calculated from the dose-response curve.

Mandatory Visualizations

Caption: Hypothetical signaling pathway inhibited by Aspinonene.

Caption: Experimental workflow for specificity & selectivity validation.

Caption: Logical relationship of specificity and selectivity.

References

• 1. Aspergillus ochraceus: Metabolites, Bioactivities, Biosynthesis, and Biotechnological Potential [mdpi.com]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of Aspinonene: A Comprehensive Guide for Laboratory Personnel

Disclaimer: The following guidelines are provided for a substance identified as "Aspinonene." As of the latest update, "Aspinonene" is not a recognized compound in publicly available chemical safety and regulatory databases. The procedures outlined below are based on general best practices for the disposal of hazardous research chemicals and should be adapted to the specific, known hazards of any actual substance being handled. Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols.

This guide provides essential safety and logistical information for the proper disposal of Aspinonene, a hypothetical cytotoxic and environmentally persistent research compound. Adherence to these procedures is critical to ensure personnel safety and environmental protection.

Immediate Safety and Hazard Assessment

Prior to handling Aspinonene waste, it is crucial to understand its hazard profile. The following table summarizes the assumed risks associated with this compound.

Table 1: Hazard Profile of Aspinonene

Hazard Category	Description	Personal Protective Equipment (PPE) Required
Acute Toxicity (Oral)	Assumed to be toxic if ingested.	Standard laboratory coat, nitrile gloves, safety glasses.
Cytotoxicity	Potentially hazardous to living cells. Avoid direct contact with skin and inhalation of aerosols.	Standard laboratory coat, double-gloving (nitrile), safety glasses/goggles.
Environmental Hazard	Assumed to be persistent in the environment and harmful to aquatic life. Do not dispose down the drain.	All listed PPE. Ensure containment to prevent environmental release.
Reactivity	Unknown. Assume incompatibility with strong acids, bases, and oxidizing agents.	All listed PPE. Segregate from incompatible chemicals.

Aspinonene Waste Segregation and Collection

Proper segregation of Aspinonene waste is the first step in the disposal workflow. All waste streams must be clearly labeled and handled according to the procedures below.

Experimental Protocol for Waste Segregation:

• Establish Designated Waste Containers: Before beginning any experiment involving Aspinonene, prepare designated, labeled waste containers.

• Liquid Waste:

  • Collect all aqueous and organic solutions containing Aspinonene in a dedicated, chemically resistant (e.g., HDPE or borosilicate glass) container.

  • The container must be labeled "HAZARDOUS WASTE: Aspinonene, Liquid" and include the primary hazard symbols (e.g., toxic, environmental hazard).

  • Do not mix with other chemical waste streams unless explicitly permitted by your EHS department.

• Solid Waste:

  • Collect all contaminated lab supplies (e.g., pipette tips, gloves, weigh boats, contaminated bench paper) in a designated, puncture-resistant container lined with a heavy-duty plastic bag.

  • Label the container "HAZARDOUS WASTE: Aspinonene, Solid."

• Sharps Waste:

  • Any needles, scalpels, or other sharps contaminated with Aspinonene must be disposed of in a designated sharps container.

  • Label the sharps container "HAZARDOUS WASTE: Aspinonene, Sharps."

• Container Management:

  • Keep all waste containers securely closed when not in use.

  • Store waste containers in a designated satellite accumulation area within the laboratory.

  • Do not overfill containers. Leave at least 10% headspace in liquid waste containers to allow for expansion.

Disposal Workflow and Logistics

The following diagram outlines the step-by-step process for the safe disposal of Aspinonene from the laboratory to the final disposal facility.

Caption: Workflow for the safe disposal of Aspinonene waste.

Emergency Procedures

In the event of a spill or exposure, immediate action is required to mitigate risks.

Table 2: Emergency Response for Aspinonene Incidents

Incident Type	Immediate Action
Minor Spill	1. Alert personnel in the immediate area. 2. Don appropriate PPE (double gloves, lab coat, safety goggles). 3. Absorb the spill with an inert absorbent material (e.g., vermiculite, sand). 4. Collect absorbed material into a labeled hazardous waste container. 5. Clean the area with a suitable decontaminating solution and report the incident to the lab supervisor.
Major Spill	1. Evacuate the immediate area. 2. Alert the lab supervisor and contact your institution's EHS department immediately. 3. Prevent others from entering the area. 4. Provide details of the spill to emergency responders.
Skin Contact	1. Immediately remove contaminated clothing. 2. Flush the affected area with copious amounts of water for at least 15 minutes. 3. Seek immediate medical attention. Provide the Safety Data Sheet (SDS) for Aspinonene to medical personnel.
Eye Contact	1. Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. 2. Seek immediate medical attention.

By following these detailed procedures, researchers and laboratory professionals can ensure the safe and compliant disposal of Aspinonene, protecting themselves, their colleagues, and the environment.

Essential Safety and Logistical Information for Handling Aspinonene

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and disposal of Aspinonene. Due to the limited availability of comprehensive toxicological data, a precautionary approach is mandatory. Aspinonene should be treated as a potentially hazardous substance, and all procedures must be conducted with the primary goal of minimizing exposure.

Quantitative Data Summary

Limited physicochemical data is available for Aspinonene. The following table summarizes the known quantitative information.[1][2][3]

Property	Value	Source
Molecular Formula	C₉H₁₆O₄	PubChem[2]
Molecular Weight	188.22 g/mol	PubChem[2]
IUPAC Name	(E,2R,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol	PubChem[2]
CAS Number	157676-96-5	BenchChem[3]

Personal Protective Equipment (PPE)

A risk-based approach is essential when selecting PPE for handling Aspinonene, as its toxicological properties have not been thoroughly investigated.[4] The following table outlines the recommended PPE based on standard protocols for compounds with unknown toxicity.[4]

Body Part	PPE Item	Specification
Eyes/Face	Safety Glasses with Side Shields or Goggles	ANSI Z87.1 certified.
Face Shield	Required when there is a splash hazard.
Hands	Nitrile Gloves	Minimum thickness of 4 mil; inspect for tears before use.
Body	Laboratory Coat	Fully buttoned, with tight-fitting cuffs.
Respiratory	N95 Respirator or higher	If handling powder outside of a fume hood or if aerosolization is possible.

Experimental Workflow: Safe Handling of Aspinonene

The following diagram outlines the procedural steps for the safe handling of Aspinonene in a laboratory setting. Adherence to this workflow is critical to minimize exposure risk.

Caption: Workflow for the safe handling of Aspinonene.

Detailed Experimental Protocols

General Handling Protocol

All handling of Aspinonene must occur within a certified chemical fume hood to minimize inhalation exposure.[5] A designated area for Aspinonene work should be established to prevent cross-contamination. An emergency eyewash and safety shower must be readily accessible.[4]

• Preparation : Before handling, ensure all necessary PPE is donned correctly. Line the work area within the chemical fume hood with absorbent, disposable bench paper.[4]

• Weighing : If working with solid Aspinonene, weigh the material in the fume hood on a tared weigh boat.[4]

• Solution Preparation : When preparing solutions, slowly add the Aspinonene to the solvent to avoid splashing. Keep the container covered as much as possible.[4]

• Post-Handling : After handling, wipe down the work area with a suitable solvent. All contaminated disposable materials should be placed in a designated hazardous waste container.[4]

• Hand Washing : Always wash hands thoroughly with soap and water after removing gloves.[4]

Spill and Exposure Procedures

In the event of a spill or exposure, immediate action is critical.[4]

Incident	Procedure
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[4]
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.
Inhalation	Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[4]
Ingestion	Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical attention.[4]
Small Spill	Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. Clean the spill area with a suitable decontamination solution.[4]
Large Spill	Evacuate the area. Alert the laboratory supervisor and safety officer. Do not attempt to clean up without appropriate respiratory protection and training.[4]

Disposal Plan

All waste contaminated with Aspinonene must be treated as hazardous waste.[5]

• Solid Waste : Collect all contaminated solids (e.g., gloves, weigh boats, paper towels) in a designated, sealed, and labeled plastic bag or container.[4]

• Liquid Waste : Collect all liquid waste containing Aspinonene in a labeled, sealed, solvent-resistant bottle. Do not mix with other waste streams unless compatibility is confirmed.[4][5]

• Sharps : Dispose of any contaminated needles, syringes, or glassware in a designated puncture-resistant sharps container.[4]

• Container Disposal : Empty containers that held Aspinonene should be triple-rinsed with a suitable solvent. The first two rinsates must be collected as hazardous waste.[5]

All hazardous waste must be disposed of through the institution's environmental health and safety office in accordance with local, state, and federal regulations.[4][5]

References

• 1. benchchem.com [benchchem.com]
• 2. Aspinonene | C9H16O4 | CID 44445586 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]